1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane

Core Science & Biosynthesis

Harnessing the Thiazole-Diazepane Scaffold: A Strategic Guide for Fragment-Based Drug Discovery

Abstract

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful engine for identifying high-quality starting points for novel therapeutics, leading to multiple FDA-approved drugs.[1] The success of FBDD hinges on the efficient exploration of chemical space with small, low-complexity molecules.[2] However, the landscape of fragment libraries is often dominated by flat, aromatic systems. To address challenging targets and unlock new biological mechanisms, there is a pressing need for novel scaffolds that offer greater three-dimensional (3D) diversity. This guide introduces the strategic design, synthesis, and prosecution of a thiazole-diazepane scaffold, a novel fragment core that marries the privileged biological recognition elements of the thiazole ring with the favorable 3D geometry and synthetic tractability of a diazepine or thiazepane backbone. We will detail a robust, self-validating workflow from library synthesis and biophysical screening to hit validation and structure-guided lead optimization, providing researchers with a comprehensive roadmap for leveraging this promising scaffold in their discovery campaigns.

The Strategic Imperative for a Thiazole-Diazepane Scaffold

Fragment-based approaches offer a distinct advantage over traditional high-throughput screening (HTS) by screening smaller libraries of simpler compounds, which allows for a more comprehensive exploration of potential interactions with a protein target.[1] A key principle of FBDD is adherence to the "Rule of Three," which generally defines fragments as having a molecular weight under 300 Da, fewer than three hydrogen bond donors/acceptors, and a cLogP below 3.[3] While effective, many existing libraries are deficient in molecules with significant 3D character.[4]

The proposed thiazole-diazepane scaffold directly addresses this limitation by combining two moieties with compelling, synergistic properties:

• The Thiazole Ring: A five-membered aromatic heterocycle, the thiazole is a "privileged scaffold" found in numerous natural products and FDA-approved drugs, including vitamin B1 and various antibiotics.[5] Its nitrogen and sulfur atoms provide versatile hydrogen bonding and metallic coordination capabilities, while the aromatic ring can engage in π-stacking and hydrophobic interactions.[6] Thiazoles have appeared as hits in numerous FBDD campaigns, making them an attractive building block.[6]

• The Diazepane/Thiazepane Ring: This seven-membered saturated ring system is significantly underrepresented in screening libraries.[4] Its non-planar, puckered conformation provides a rigid framework with well-defined exit vectors in three dimensions. This 3D character can lead to improved binding specificity and more favorable physicochemical properties, such as increased solubility, compared to flat aromatic systems.[4]

By fusing these two components, we create a scaffold that presents the proven interaction motifs of the thiazole into 3D space, providing a novel and highly attractive starting point for FBDD campaigns against difficult targets like protein-protein interactions.

Fragment Library Design and Synthesis

A robust FBDD campaign begins with a high-quality, diverse fragment library. The synthesis of a thiazole-diazepane library must be efficient, modular, and allow for the introduction of diverse chemical functionality.

Proposed Synthetic Strategy: A Modular Approach

An efficient one-pot synthesis for 1,4-thiazepanones has been reported using the cyclization of α,β-unsaturated esters with 1,2-amino thiols.[4] This approach can be adapted to serve as the cornerstone for our library synthesis. A key modification would be the use of starting materials already incorporating the thiazole nucleus.

Experimental Protocol: Synthesis of a Core Thiazole-Thiazepanone Fragment

• Thioamide Preparation: Begin with a commercially available or synthesized thiazole-4-carboxamide. Convert the amide to the corresponding thioamide using Lawesson's reagent. This step is critical for the subsequent cyclization.

• α-Halo Ketone Synthesis: Synthesize an α-halo ketone (e.g., 3-bromo-2-ketopropionitrile) which will react with the thioamide to form the thiazole ring with appropriate handles for further modification.[7]

• Hantzsch Thiazole Synthesis: React the thiazole-containing thioamide with a suitable α,β-unsaturated ester under basic conditions. While the classic Hantzsch synthesis can be limited, modern variations using iridium-catalyzed ylide insertions offer broader functional group tolerance and are highly valuable for library diversification.[8]

• Cyclization to Thiazepanone: A one-pot reaction using cysteamine or a derivative with a thiazole-functionalized α,β-unsaturated ester can yield the desired 1,4-thiazepanone core in reasonable time (0.5-3 hours) and good yield.[4]

• Functionalization: The resulting thiazepanone core can be further diversified. The secondary amine can be acylated or carbamoylated, and substituents on the thiazole ring can be chosen to provide a variety of chemical handles (e.g., amines, bromides, carboxylic acids) for subsequent hit-to-lead optimization.[4][9]

Library Design Principles

The library should be designed to maximize chemical diversity while adhering to fragment-like properties.

Parameter	Guideline	Rationale
Molecular Weight	< 300 Da	Adheres to the "Rule of Three" for optimal ligand efficiency.[3]
cLogP	< 3	Ensures adequate aqueous solubility for biophysical assays.
3D Character	High Fsp³	The diazepane core ensures a high fraction of sp³ hybridized carbons.
Functionalization	Diverse & Simple	Incorporate small, simple groups (methyl, amino, hydroxyl, halo) at multiple positions to probe the target's binding site without creating complexity.
Reactivity	Minimize	Avoid overtly reactive functional groups (e.g., Michael acceptors) unless designing a covalent library. Thiazole reactivity must be carefully considered (see Section 4).

The Biophysical Screening and Validation Cascade

Due to the inherently weak binding affinity of fragments (typically in the high micromolar to low millimolar range), highly sensitive biophysical techniques are required for screening.[10] A single method is insufficient; a cascade of orthogonal techniques is essential to confidently identify true hits and eliminate false positives.[2]

Figure 1: A robust biophysical screening cascade for FBDD campaigns.

Stage 1: Primary Screening with Thermal Shift

Differential Scanning Fluorimetry (DSF), also known as a Thermal Shift Assay (TSA), is an ideal primary screen.[11] It measures the change in a protein's melting temperature (ΔTm) upon ligand binding.

Protocol: Differential Scanning Fluorimetry (DSF)

• Preparation: Prepare a solution of the target protein (2-5 µM) in a suitable buffer containing a fluorescent dye (e.g., SYPRO Orange).

• Screening: Dispense the protein-dye mixture into a 96- or 384-well PCR plate. Add each fragment from the thiazole-diazepane library to a final concentration of 100-500 µM. Include DMSO-only controls.

• Data Acquisition: Use a real-time PCR instrument to slowly ramp the temperature from 25 °C to 95 °C, monitoring fluorescence at each interval.

• Analysis: Binding of a fragment stabilizes the protein, resulting in a positive shift in the melting temperature (ΔTm). A ΔTm of >1-2 standard deviations above the mean of the DMSO controls is typically considered a preliminary hit.[12]

Causality: DSF is chosen for the primary screen due to its high throughput, low protein consumption, and cost-effectiveness. However, it is prone to false positives and negatives, necessitating orthogonal validation.[13]

Stage 2: Hit Validation with SPR and NMR

Hits from the primary screen must be validated using a different biophysical method to ensure they are not artifacts of the initial assay.

• Surface Plasmon Resonance (SPR): SPR is a label-free technique that directly measures binding to a protein immobilized on a sensor chip. It provides confirmation of a direct interaction and can give initial estimates of affinity and kinetics.[10]

• NMR Spectroscopy: Ligand-observed NMR techniques like Saturation Transfer Difference (STD) or Water-Ligand Observed Gradient Spectroscopy (WaterLOGSY) are powerful for detecting weak binding in solution. They confirm that the fragment binds to the target protein and is not an aggregator.[14]

Trustworthiness: Using a combination of an immobilization-based technique (SPR) and a solution-based technique (NMR) provides a high degree of confidence that the identified hits are genuine binders and not assay artifacts.[12]

Stage 3: Definitive Characterization with Crystallography and ITC

For the most promising validated hits, determining the precise binding mode and thermodynamics is paramount.

• X-ray Crystallography: This is the gold standard in FBDD.[3] A high-resolution crystal structure of the protein-fragment complex provides a definitive, atomic-level map of the binding site and the key interactions. This structural information is the essential blueprint for the subsequent hit-to-lead optimization phase.[15]

• Isothermal Titration Calorimetry (ITC): ITC provides a complete thermodynamic profile of the binding event, including the dissociation constant (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[13] This data is invaluable for understanding the driving forces of the interaction.

Hit Triage: Is the Thiazole a Friend or Foe?

A critical consideration when working with thiazole-containing fragments is their potential for non-specific activity. Some substituted thiazoles, particularly 2-aminothiazoles, are known "frequent hitters" that can interfere with assays through various mechanisms.[6] Therefore, a rigorous hit triage process is a self-validating necessity.

Protocol: De-risking Thiazole-Based Hits

• Promiscuity Counter-Screen: Test validated hits against a panel of unrelated enzymes to check for non-specific inhibition.[6]

• Thiol Reactivity Assay: Incubate fragments with a thiol-containing molecule like glutathione (GSH) and monitor for covalent adduct formation via mass spectrometry. This is crucial as some thiazoles can exhibit reactivity towards cysteine residues.[9]

• Redox Activity Assay: Use an assay, such as one measuring the reduction of resazurin, to flag compounds that interfere with assays through redox cycling.[16]

• Structure-Activity Relationship (SAR) by NMR: For NMR hits, analyze the specific protons on the fragment that receive saturation transfer. A clear and consistent SAR across related analogs provides strong evidence of a specific binding mode rather than non-specific or colloidal aggregation behavior.

Table 1: Hypothetical Screening and Triage Data Summary

Fragment ID	Primary Screen (ΔTm, °C)	Validation (SPR Response, RU)	Triage (Thiol Reactivity)	Structural Biology (X-ray)	Decision
TDZ-001	+2.5	150	Negative	Bound in Site A	Advance
TDZ-002	+1.8	95	Negative	No Soaking	Advance
TDZ-003	+3.1	25 (Weak)	Negative	No Soaking	Deprioritize
TDZ-004	+2.2	120	Positive	Not Attempted	Discard
TDZ-005	-0.5	No Response	N/A	Not Attempted	Discard

Structure-Guided Hit-to-Lead Optimization

With a validated, de-risked fragment bound in a high-resolution crystal structure, the fragment-to-lead (F2L) optimization phase begins.[10] The goal is to iteratively modify the fragment to improve its binding affinity and other drug-like properties.[17]

Sources

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Strategic Scaffold Analysis: 4-Methyl-1,3-thiazole-5-carboxylic Acid Diazepane Amides

Topic: Content Type: In-depth Technical Guide / Whitepaper Audience: Medicinal Chemists, Lead Optimization Scientists, Drug Discovery Researchers[1]

[1]

Executive Summary: The "Privileged Fusion"

In the landscape of modern medicinal chemistry, the fusion of "privileged structures" offers a high-probability starting point for library design.[1] This guide analyzes the 4-methyl-1,3-thiazole-5-carboxylic acid diazepane amide scaffold—a chemotype that bridges the gap between lipophilic aromatic cores and polar, solubilizing tails.[1]

Unlike simple piperazine analogs, the 1,4-diazepane (homopiperazine) moiety introduces unique conformational flexibility and a distinct vector for substituent exit, often resulting in improved selectivity profiles for kinases (e.g., Src, Abl) and GPCRs (e.g., Orexin, P2X7).[1] This guide details the synthetic architecture, structure-activity relationship (SAR) logic, and experimental protocols required to exploit this scaffold in lead optimization.[1]

Chemical Architecture & Pharmacophore Logic[1]

The Thiazole Core (The "Warhead" Anchor)

The 4-methyl-1,3-thiazole-5-carbonyl motif is not merely a linker; it is a bioactive anchor.[1]

• H-Bond Acceptor: The N3 nitrogen serves as a critical hydrogen bond acceptor, often interacting with the hinge region of kinases or specific serine/threonine residues in GPCR pockets.

• Hydrophobic Fill: The C4-methyl group provides a compact lipophilic handle, capable of filling small hydrophobic pockets (e.g., the "gatekeeper" region in certain kinases) without incurring a significant steric penalty.[1]

• Metabolic Stability: The thiazole ring is electron-deficient compared to phenyl rings, making it resistant to oxidative metabolism (CYP450-mediated hydroxylation).[1]

The Diazepane Ring (The "Solubilizing Tail")

Replacing a standard piperazine with a 1,4-diazepane ring alters the physicochemical profile:

• Conformational Pucker: Diazepanes adopt a twisted chair/boat conformation, unlike the rigid chair of piperazine.[1] This allows the terminal nitrogen (N4) to explore a wider spatial volume, potentially picking up additional H-bond interactions.[1]

• Basicity & Solubility: The diazepane secondary amine is generally more basic (pKa ~9-10) than piperazine, improving aqueous solubility—a critical parameter for oral bioavailability.[1]

Pharmacophore Mapping (Graphviz Visualization)

Figure 1: Pharmacophore dissection of the scaffold showing key interaction points with biological targets.[1]

Synthetic Strategies

The synthesis of this scaffold requires a convergent approach, typically coupling a pre-functionalized thiazole acid with a mono-protected diazepane.

Retrosynthetic Analysis

• Disconnection: Amide bond formation between C5-COOH of the thiazole and N1 of the diazepane.

• Precursors:

  • Fragment A: 4-Methyl-1,3-thiazole-5-carboxylic acid (Commercially available or synthesized via Hantzsch synthesis).[1]

  • Fragment B:N-Boc-1,4-diazepane (Critical for regioselectivity).[1]

Detailed Synthetic Protocol

Objective: Synthesis of tert-butyl 4-(4-methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane-1-carboxylate.

Reagents:

• 4-Methyl-1,3-thiazole-5-carboxylic acid (1.0 eq)[1]

• tert-Butyl 1,4-diazepane-1-carboxylate (1.1 eq)[1]

• HATU (1.2 eq) or EDC.HCl/HOBt[1]

• DIPEA (3.0 eq)[1]

• DMF (anhydrous)[1]

Step-by-Step Methodology:

• Activation: Dissolve 4-methyl-1,3-thiazole-5-carboxylic acid (1.43 g, 10 mmol) in anhydrous DMF (15 mL) under N₂ atmosphere. Add DIPEA (5.2 mL, 30 mmol).

• Coupling: Add HATU (4.56 g, 12 mmol) in one portion. Stir at 0°C for 15 minutes to form the activated ester.

• Amine Addition: Add tert-butyl 1,4-diazepane-1-carboxylate (2.20 g, 11 mmol) dropwise.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12–16 hours. Monitor via LC-MS (Target mass: [M+H]⁺ ~326).[1]

• Workup: Dilute with EtOAc (100 mL), wash with sat. NaHCO₃ (2x), water (2x), and brine.[1] Dry over Na₂SO₄.[1]

• Purification: Flash column chromatography (SiO₂, 0–5% MeOH in DCM).

Deprotection (The "Release"): To access the free amine for further library generation:

• Dissolve the intermediate in DCM (10 mL).

• Add TFA (2 mL) dropwise at 0°C. Stir at RT for 2 hours.

• Concentrate in vacuo. Critical: Neutralize the TFA salt using MP-Carbonate resin or free-base extraction to avoid polymerization or side reactions in subsequent steps.

Synthetic Workflow Diagram

Figure 2: Convergent synthetic workflow for generating diazepane amide libraries.[1]

Structure-Activity Relationship (SAR) Guide

When optimizing this scaffold, modifications should be hypothesis-driven.

Region	Modification	Rationale & Effect
Thiazole C2	Aryl/Heteroaryl	Potency Driver. Introducing a 2-phenyl or 2-pyridyl group extends the scaffold into the hydrophobic specificity pocket (e.g., in Kinases or Xanthine Oxidase).[1] Electron-withdrawing groups (CF₃, Cl) often enhance metabolic stability.[1]
Thiazole C4	Methyl -> H or CF₃	Steric Toggle. The methyl group is often optimal for "filling" space. Removing it (H) can increase rotational freedom.[1] Changing to CF₃ increases lipophilicity but may introduce steric clash.[1]
Diazepane N4	Alkyl/Benzyl	Solubility & PK. Small alkyls (Methyl, Ethyl) improve permeability.[1] Benzyl groups target secondary hydrophobic pockets (common in GPCRs).[1]
Amide Linker	N-Methylation	Conformational Lock. Methylating the amide nitrogen removes a potential H-bond donor and forces a cis/trans preference, drastically altering the 3D vector.

Biological Characterization & Assays

To validate the utility of the synthesized derivatives, the following tiered assay system is recommended.

Primary Screen: Solubility & Stability

Before potency testing, ensure the diazepane moiety is conferring the expected physicochemical benefits.[1]

• Kinetic Solubility: Nephelometry in PBS (pH 7.4). Target: >50 µM.

• Microsomal Stability: Incubation with human/mouse liver microsomes (1h).[1] The thiazole core should show >60% remaining parent compound.[1]

Functional Potency (Case Study: Kinase Inhibition)

If targeting kinases (e.g., Src family), use a FRET-based assay.[1]

• Protocol: Incubate kinase, ATP (at Km), and substrate peptide with varying concentrations of the diazepane derivative.

• Readout: Measure phosphorylation via fluorescence ratio.

• Control: Dasatinib (structurally related thiazole-carboxamide).[1]

Selectivity Profiling

Diazepanes often exhibit different "off-target" profiles compared to piperazines.

• Panel: Screen against hERG (cardiotoxicity risk) and a broad GPCR panel (e.g., CEREP). The flexibility of the diazepane ring can sometimes lead to promiscuity; rigidification (e.g., bridging the diazepane) may be required if off-target hits are high.[1]

References

• Thiazole-5-carboxamide Anticancer Agents

  • Title: Synthesis and Anticancer Activity of Novel Thiazole-5-Carboxamide Deriv

  • Source: MDPI / Molecules (2016).[1]

  • URL:[Link][1]

• Diazepane as a Privileged Scaffold

  • Title: 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance.

  • Source: Bentham Science / Mini-Reviews in Medicinal Chemistry.[1]

  • URL:[Link]

• Thiazole-Based Kinase Inhibitors (Patent Context)

  • Title: Substituted pyrimidinyl and pyridinyl-pyrrolopyridinones... as kinase inhibitors (WO2014072220A1).[1]

  • Source: Google Patents.[1][2]

  • URL

• Metabolic Stability of Thiazoles

  • Title: A Patent Review on Thiazole Derivatives (2008-2013).[1]

  • Source: Acta Chimica and Pharmaceutica Indica.[1]

  • URL:[Link]

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Novel thiazole-based heterocyclic building blocks for medicinal chemistry

An In-Depth Technical Guide to Novel Thiazole-Based Heterocyclic Building Blocks for Medicinal Chemistry

Authored by a Senior Application Scientist

Abstract

The thiazole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous FDA-approved drugs and clinical candidates.[1][2][3] This guide provides an in-depth exploration of novel thiazole-based heterocyclic building blocks, offering a technical resource for researchers, scientists, and drug development professionals. We will delve into the synthetic versatility of the thiazole ring, explore its diverse biological activities, and present detailed protocols for the preparation of key derivatives. Furthermore, we will examine the structure-activity relationships that govern the therapeutic potential of these compounds and provide a forward-looking perspective on their future applications in drug discovery.

The Thiazole Scaffold: A Privileged Structure in Medicinal Chemistry

The five-membered heterocyclic thiazole ring, containing a sulfur and a nitrogen atom, is a recurring motif in a vast array of biologically active molecules.[4][5] Its prevalence in both natural products and synthetic pharmaceuticals underscores its status as a "privileged structure." This is attributed to its unique electronic properties, metabolic stability, and its ability to engage in a variety of non-covalent interactions with biological targets.[6] The thiazole nucleus is a key component in drugs with a wide range of therapeutic applications, including anticancer, antimicrobial, anti-inflammatory, and antiviral agents.[3][7] Notably, over 18 FDA-approved drugs feature a thiazole moiety, a testament to its clinical significance.[1][8][9]

The following table highlights some of the FDA-approved drugs that contain a thiazole ring, showcasing the diverse therapeutic areas where this scaffold has made a significant impact.

Drug Name	Therapeutic Class	Year of Approval
Cefiderocol	Antibiotic	2019
Alpelisib	Anticancer	2019
Lusutrombopag	Thrombocytopenia Treatment	2018
Cobicistat	HIV Treatment (Booster)	2018
Dasatinib	Anticancer	2006
Ritonavir	Antiretroviral	1996

This table is a representative sample and not an exhaustive list.

The continued interest in thiazole derivatives stems from the synthetic tractability of the ring system, which allows for the introduction of a wide range of substituents at various positions. This chemical versatility enables the fine-tuning of the molecule's physicochemical properties and biological activity, facilitating the development of new therapeutic agents with improved efficacy and safety profiles.[10]

Synthesis of Novel Thiazole-Based Building Blocks

The construction of the thiazole ring is a well-established area of organic synthesis, with the Hantzsch thiazole synthesis being a cornerstone method.[11] This reaction, first described in 1887, involves the condensation of an α-haloketone with a thioamide.[11] The Hantzsch synthesis is known for its high yields and the use of readily available starting materials.[12]

The Hantzsch Thiazole Synthesis: A Classic and Versatile Method

The Hantzsch synthesis remains a widely used and reliable method for the preparation of a diverse range of thiazole derivatives. The general mechanism involves an initial S-nucleophilic attack of the thioamide on the α-haloketone, followed by an intramolecular cyclization and dehydration to form the aromatic thiazole ring.

Caption: Generalized workflow of the Hantzsch thiazole synthesis.

Experimental Protocol: Synthesis of 2-Amino-4-phenylthiazole

This protocol provides a straightforward and high-yielding synthesis of a fundamental thiazole building block.[12]

Materials:

• 2-Bromoacetophenone (5.0 mmol)

• Thiourea (7.5 mmol)

• Methanol (5 mL)

• 5% Sodium Carbonate Solution (20 mL)

Procedure:

• In a 20 mL scintillation vial, combine 2-bromoacetophenone and thiourea.

• Add methanol and a stir bar to the vial.

• Heat the mixture with stirring on a hot plate at approximately 100°C for 30 minutes.

• Remove the reaction from the heat and allow it to cool to room temperature.

• Pour the reaction contents into a 100 mL beaker containing the 5% sodium carbonate solution and swirl to mix.

• Filter the resulting precipitate through a Buchner funnel.

• Wash the filter cake with water.

• Allow the collected solid to air dry to obtain the 2-amino-4-phenylthiazole product.

Rationale for Experimental Choices:

• Methanol as Solvent: Methanol is a polar protic solvent that effectively dissolves the reactants and facilitates the reaction.

• Heating: The application of heat provides the necessary activation energy for the reaction to proceed at a reasonable rate.[13]

• Sodium Carbonate Wash: The weak base is used to neutralize the HBr salt of the thiazole product that forms during the reaction, leading to the precipitation of the free base which is often less soluble.[13]

Modern Synthetic Approaches to Novel Thiazole Derivatives

While the Hantzsch synthesis is a workhorse, modern medicinal chemistry often requires more complex and highly functionalized thiazole building blocks. Recent advancements have focused on the development of one-pot, multi-component reactions and the use of novel catalysts to improve efficiency and access to a wider range of derivatives.[14][15]

One-Pot, Multi-Component Synthesis of Substituted Hantzsch Thiazole Derivatives

This protocol describes an environmentally friendly approach using a reusable catalyst.[14]

Materials:

• 3-(Bromoacetyl)-4-hydroxy-6-methyl-2H-pyran-2-one

• Thiourea

• Substituted Benzaldehyde

• Silica-supported tungstosilicic acid (catalyst)

• Ethanol/Water (50/50, v/v)

Procedure:

• A mixture of the α-haloketone, thiourea, a substituted benzaldehyde, and a catalytic amount of silica-supported tungstosilicic acid is prepared in the ethanol/water solvent system.

• The mixture is subjected to ultrasonic irradiation at room temperature.

• The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the catalyst is recovered by simple filtration for reuse.

• The product is isolated from the filtrate.

Causality Behind Experimental Choices:

• Ultrasonic Irradiation: This provides a source of energy to promote the reaction, often leading to shorter reaction times and higher yields compared to conventional heating.

• Reusable Catalyst: The use of a solid-supported catalyst simplifies the workup procedure and aligns with the principles of green chemistry.

• One-Pot Reaction: Combining multiple synthetic steps into a single operation improves efficiency and reduces waste.

Applications of Novel Thiazole Building Blocks in Drug Discovery

The versatility of the thiazole scaffold has led to its exploration in a wide range of therapeutic areas. The ability to introduce diverse functional groups at different positions of the thiazole ring allows for the optimization of interactions with specific biological targets.

Thiazole Derivatives in Cancer Therapy

Thiazole-containing compounds have emerged as a promising class of anticancer agents, with several derivatives demonstrating potent activity against a variety of cancer cell lines.[16][17][18] The anticancer mechanisms of action for thiazole derivatives are diverse and include the inhibition of kinases, induction of apoptosis, and disruption of microtubule polymerization.[17]

Structure-Activity Relationship (SAR) Insights

Structure-activity relationship studies have revealed that the nature and position of substituents on the thiazole ring are critical for anticancer activity.[16] For instance, the introduction of bulky aromatic groups at the 2- and 4-positions can enhance the cytotoxic effects.

The following diagram illustrates a general SAR for a class of thiazole derivatives with anticancer activity.

Caption: Key structure-activity relationships for anticancer thiazole derivatives.

Quantitative Data on Anticancer Activity

The following table summarizes the in vitro cytotoxic activity of a series of novel thiazole derivatives against various cancer cell lines.

Compound	R1 Group	R2 Group	Cell Line	IC50 (µM)
11c	Chlorine-containing derivative	-	HepG-2	~4
6g	Chlorine-containing derivative	-	HepG-2	~7
11c	Chlorine-containing derivative	-	MCF-7	~3
6g	Chlorine-containing derivative	-	MCF-7	~4
11c	Chlorine-containing derivative	-	HCT-116	~7
6g	Chlorine-containing derivative	-	HCT-116	~12

Data adapted from a study on novel thiazole-based heterocycles.[15]

Thiazoles as Antimicrobial Agents

Thiazole derivatives have a long history of use as antimicrobial agents. The thiazole ring is a key component of the penicillin and cephalosporin classes of antibiotics.[19] More recently, novel thiazole-based compounds have been developed with potent activity against a range of bacteria and fungi, including drug-resistant strains.[1]

Antibacterial and Antifungal Activity Data

The following table presents the minimum inhibitory concentration (MIC) values for a series of N-phenyl-thiazole derivatives against various microbial strains.

Compound	Target Organism	MIC (µg/mL)
15a	A. fumigatus	13.6
15b	A. fumigatus	20.3
15d	A. fumigatus	18.7
15a	S. racemosum	11.7
15b	S. racemosum	18.8
16e	Various Bacteria	Good to Excellent
16b	Various Fungi	Most Active

Data adapted from a review on the biological activities of thiazole ring-containing compounds.[1]

Future Perspectives and Conclusion

The thiazole scaffold continues to be a highly valuable and versatile building block in medicinal chemistry. The ongoing development of novel synthetic methodologies is expanding the accessible chemical space of thiazole derivatives, providing new opportunities for drug discovery. Future research in this area is likely to focus on the development of more selective and potent therapeutic agents, particularly in the areas of oncology and infectious diseases. The use of computational modeling and structure-based drug design will undoubtedly play a crucial role in the rational design of the next generation of thiazole-based drugs.[16]

References

• Petrou, A. (2021). Thiazole Ring—A Biologically Active Scaffold. Molecules, 26(11), 3158. Available at: [Link]

• Alam, M. S., et al. (2022). Current Synthesis Routes of Thiazole and its Derivatives and their Broad-Spectrum Therapeutic Activity. Journal of Basic and Applied Research in Biomedicine, 8(1), 35-40. Available at: [Link]

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Available at: [Link]

• Jadhav, P. A., et al. (2023). Systematic Review On Thiazole And Its Applications. Journal of Drug Delivery and Therapeutics, 13(8), 203-209. Available at: [Link]

• Al-Ostoot, F. H., et al. (2023). Thiazole Derivatives As Potential Therapeutic Agents For Cancer Treatment: A Review Of Structure-Activity Relationships. ResearchGate. Available at: [Link]

• Upadhyay, S., et al. (2025). Recent Advances in Thiazole Derivatives: Structural Modifications and Their Broad-Spectrum Biological Activities. International Journal of Novel Research and Development, 10(6). Available at: [Link]

• Singh, S., et al. (2023). An Overview of Thiazole Derivatives and its Biological Activities. International Journal of Pharmaceutical Sciences and Research, 14(9), 4389-4400. Available at: [Link]

• Banu, S., & Kumar, R. (2024). Recent Literature on the Synthesis of Thiazole Derivatives and their Biological Activities. Current Organic Synthesis, 21(1), 2-23. Available at: [Link]

• El-Sayed, N. N. E., et al. (2020). Review of the synthesis and biological activity of thiazoles. Phosphorus, Sulfur, and Silicon and the Related Elements, 196(2), 111-146. Available at: [Link]

• ResearchGate. (n.d.). Structures of thiazole-bearing drugs recently approved by the FDA. Available at: [Link]

• Singh, A., et al. (2025). Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective. Naunyn-Schmiedeberg's Archives of Pharmacology, 398(8), 4467-4501. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2018). Synthesis and Biological Evaluation of Some Novel Thiazole-Based Heterocycles as Potential Anticancer and Antimicrobial Agents. Molecules, 23(11), 2820. Available at: [Link]

• Al-Abdullah, E. S., et al. (2021). Novel Bis-Thiazole Derivatives: Synthesis and Potential Cytotoxic Activity Through Apoptosis With Molecular Docking Approaches. Frontiers in Chemistry, 9, 706431. Available at: [Link]

• Faggal, S. I., et al. (2024). Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR dual inhibitors. RSC Medicinal Chemistry, 15(11), 4111-4127. Available at: [Link]

• ResearchGate. (2025). Current Advances in Synthesis and Therapeutic Applications of Thiazole and its Derivatives: Review Article. Available at: [Link]

• ResearchGate. (n.d.). Selected structures of 1,3-thiazole-based FDA-approved drugs. Available at: [Link]

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• Kashyap, P., et al. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences, 49(3), 599-614. Available at: [Link]

• Sharma, A., et al. (2022). An overview of the synthesis, therapeutic potential and patents of thiazole derivatives. International Journal of Health and Clinical Research, 5(3), 5273-5285. Available at: [Link]

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1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane SMILES and InChI data

The following technical guide is structured to serve as a definitive reference for 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane. It prioritizes chemical accuracy, synthetic reproducibility, and cheminformatic precision.

Executive Summary & Cheminformatics Core

Compound Identity: This molecule represents a hybrid scaffold merging a 4-methyl-1,3-thiazole core (a classic aromatic heterocycle found in drugs like Dasatinib) with a 1,4-diazepane (homopiperazine) ring. The 7-membered diazepane ring introduces specific conformational flexibility distinct from the more common 6-membered piperazine, often improving solubility and providing unique vector orientations for fragment-based drug discovery (FBDD).

Core Data Table

Parameter	Technical Specification
IUPAC Name	1,4-diazepan-1-yl-(4-methyl-1,3-thiazol-5-yl)methanone
Common Name	1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane
CAS Registry	1016521-32-6
PubChem CID	18072105
Molecular Formula	C₁₀H₁₅N₃OS
Molecular Weight	225.31 g/mol
LogP (Predicted)	~0.8 (Lipophilic/Hydrophilic balance ideal for CNS penetration)
H-Bond Donors	1 (Secondary amine on diazepane)
H-Bond Acceptors	4 (Thiazole N, Thiazole S, Amide O, Diazepane N)

Digital Identifiers (Copy-Paste Ready)

SMILES:

InChI:

InChI Key:

Structural Analysis & Pharmacophore Logic

The therapeutic value of this compound lies in its "Privileged Structure" status.[1] It acts as a linker-scaffold, offering a rigid heteroaromatic domain (thiazole) coupled to a flexible, basic domain (diazepane).

Pharmacophore Mapping

• Thiazole Domain: Acts as a flat, aromatic anchor. The nitrogen (N3) often serves as a kinase hinge binder or metal chelator.

• Carbonyl Linker: Provides rigidity, preventing free rotation between the rings and establishing a dipole for hydrogen bonding.

• Diazepane Domain: The secondary amine (NH) is protonatable at physiological pH (pKa ~9-10), enhancing aqueous solubility and providing a handle for further derivatization (e.g., reductive amination or sulfonylation).

Visualization: Structural Logic Flow

Caption: Pharmacophore dissection showing the modular assembly of the scaffold and its interaction potential.

Synthetic Protocol (Expert Methodology)

Objective: Synthesize 1-(4-methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane with >95% purity.

The Challenge: 1,4-Diazepane has two nucleophilic nitrogens. Direct reaction with the acid leads to a mixture of mono-amide, bis-amide, and polymer byproducts. The Solution: Use N-Boc-1,4-diazepane (tert-butyl 1,4-diazepane-1-carboxylate) to desymmetrize the diamine, ensuring exclusive mono-acylation.

Reagents Required[6][7][8][9][10]

• Acid: 4-Methyl-1,3-thiazole-5-carboxylic acid (CAS 20485-41-0).

• Amine: N-Boc-1,4-diazepane (CAS 112275-50-0).

• Coupling Agent: HATU (preferred for thiazoles due to lower racemization risk and high reactivity) or T3P.

• Base: DIPEA (N,N-Diisopropylethylamine).

• Deprotection: TFA (Trifluoroacetic acid) or HCl in Dioxane.

Step-by-Step Workflow

Step 1: Amide Coupling (The Protected Intermediate)

• Dissolve 4-methyl-1,3-thiazole-5-carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M concentration).

• Add DIPEA (3.0 eq) and stir for 5 minutes under Nitrogen.

• Add HATU (1.1 eq). The solution should turn slightly yellow; stir for 15 minutes to form the activated ester.

• Add N-Boc-1,4-diazepane (1.1 eq).

• Stir at Room Temperature (RT) for 4–12 hours. Monitor by LCMS for the intermediate mass [M+H]⁺ ≈ 326.

• Workup: Dilute with EtOAc, wash with sat. NaHCO₃ (to remove unreacted acid) and Brine. Dry over MgSO₄ and concentrate.

• Result: tert-butyl 4-(4-methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane-1-carboxylate.

Step 2: Boc-Deprotection (The Final Scaffold)

• Dissolve the intermediate in DCM (Dichloromethane).

• Add TFA (20% v/v ratio with DCM).

• Stir at RT for 1–2 hours. Monitor for disappearance of the Boc group (Mass -100 shift).

• Critical Purification: Evaporate volatiles. The residue is the TFA salt. To get the free base, redissolve in MeOH and pass through an SCX-2 (Strong Cation Exchange) cartridge. Wash with MeOH, then elute product with 2M NH₃ in MeOH.

• Concentrate to yield the free amine oil/solid.

Visualization: Synthetic Pathway

Caption: Controlled synthesis via Mono-Boc strategy to prevent bis-acylation.

Analytical Validation (Self-Validating System)

To ensure the protocol was successful, compare your results against these expected spectral characteristics.

Technique	Expected Signal / Observation	Interpretation
LCMS (ESI+)	m/z = 226.1 [M+H]⁺	Primary confirmation of MW (225.31).
¹H NMR (DMSO-d₆)	δ ~8.9 ppm (s, 1H)	Thiazole C2-H proton (Deshielded by N and S).
¹H NMR	δ ~2.4 ppm (s, 3H)	Methyl group on Thiazole C4.
¹H NMR	δ ~3.3-3.8 ppm (m, 8H)	Diazepane ring protons (distinct multiplets due to amide rotamers).
¹H NMR	Absence of ~1.4 ppm (s, 9H)	Confirms successful removal of Boc group.

Applications in Drug Discovery

This specific scaffold is a high-value "building block" for:

• Fragment-Based Drug Discovery (FBDD): The low molecular weight (225 Da) allows it to be used as a fragment. The secondary amine allows for rapid "growing" of the fragment into deeper pockets.

• Kinase Inhibition: The aminothiazole motif is a known privileged structure in kinase inhibitors (e.g., Dasatinib).

• CNS Agents: The diazepane ring is often used to improve blood-brain barrier (BBB) penetration compared to more polar linkers.

References

• PubChem. 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane (CID 18072105).[2][3] National Library of Medicine.[4] [Link]

• Horton, D. A., et al. "The Combinatorial Synthesis of Bicyclic Privileged Structures or Privileged Substructures." Chemical Reviews, 2003. (Context on Diazepanes as privileged scaffolds). [Link]

• Valeur, E., & Bradley, M. "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 2009. (Basis for HATU protocol selection). [Link]

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The Emergence of Thiazole-Fused Diazepines in Kinase Inhibitor Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: The Quest for Kinase Specificity and the Promise of Novel Scaffolds

In the intricate landscape of cellular signaling, protein kinases stand as master regulators, orchestrating a vast array of physiological processes. Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them a focal point of modern drug discovery. The development of small molecule kinase inhibitors has revolutionized cancer therapy, yet the persistent challenge lies in achieving selectivity to minimize off-target effects and overcome drug resistance. This has spurred the exploration of novel chemical scaffolds that can offer unique interaction profiles with the kinase ATP-binding site and allosteric pockets.

This technical guide delves into a promising, albeit less-explored, class of heterocyclic compounds: thiazole-fused diazepines . Specifically, we will focus on the thiazole-based 8,9-dihydro-7H-pyrimido[4,5-b][1][2]diazepine core, a scaffold that has demonstrated significant potential as an anticancer agent.[3] This guide will provide an in-depth analysis of the synthesis, biological evaluation, and mechanistic underpinnings of these compounds, offering field-proven insights for researchers in kinase inhibitor development.

The Thiazole-Pyrimido-Diazepine Scaffold: A Privileged Architecture

The fusion of a thiazole ring with a pyrimido-diazepine system creates a unique three-dimensional structure with a rich potential for diverse chemical modifications. The thiazole moiety is a well-established pharmacophore in numerous approved drugs and is known for its ability to engage in crucial hydrogen bonding and other non-covalent interactions within kinase active sites.[4] The diazepine ring, a seven-membered heterocycle, provides a flexible yet constrained backbone, allowing for the precise positioning of substituents to probe different regions of the kinase binding pocket. The pyrimidine core is a common feature in many kinase inhibitors, often serving as a hinge-binding motif.[5]

Caption: Core components of the thiazole-carbonyl-diazepine scaffold.

Synthesis of Thiazole-Based Pyrimido[4,5-b][2][3]diazepines: A Step-by-Step Protocol

The synthesis of this scaffold is a multi-step process that requires careful control of reaction conditions to ensure regioselectivity and good yields. The general strategy involves the condensation of a thiazole-containing α,β-unsaturated carbonyl compound with a diaminopyrimidine derivative.[3]

Experimental Protocol: Synthesis of 8-(2,4-dichlorothiazol-5-yl)-6-aryl-8,9-dihydro-7H-pyrimido[4,5-b][2][3]diazepines

This protocol is adapted from a reported synthesis of thiazole-based pyrimido[4,5-b][1][2]diazepines with demonstrated antitumor activity.

Step 1: Synthesis of Thiazole-based α,β-Unsaturated Carbonyl Compounds (Chalcones)

• Reaction Setup: In a round-bottom flask, dissolve 2,4-dichlorothiazol-5-carbaldehyde (1 equivalent) and an appropriate substituted acetophenone (1 equivalent) in ethanol.

• Base Addition: Add a catalytic amount of a suitable base (e.g., piperidine or pyrrolidine) to the solution.

• Reaction: Stir the mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup and Purification: Upon completion, the resulting solid is filtered, washed with cold ethanol, and dried. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or methanol) to yield the desired chalcone.

Step 2: Cyclocondensation to Form the Pyrimido[4,5-b][1][2]diazepine Ring

• Reaction Mixture: A mixture of the synthesized thiazole-based chalcone (0.5 mmol) and the hydrochloride salt of a triaminopyrimidine or tetraaminopyrimidine (0.6 mmol) in methanol is prepared.

• Reflux: The reaction mixture is heated to reflux for 24-30 hours. The reaction progress should be monitored by TLC.

• Isolation and Purification: After completion, the reaction mixture is cooled, and the precipitated solid is collected by filtration. The crude product is then washed with a suitable solvent and can be further purified by column chromatography on silica gel to afford the final thiazole-based 8,9-dihydro-7H-pyrimido[4,5-b][1][2]diazepine analog.

Caption: Synthetic workflow for thiazole-based pyrimido[1][2]diazepines.

Biological Evaluation: Uncovering Kinase Inhibitory Potential

While specific kinase profiling data for the thiazole-based 8,9-dihydro-7H-pyrimido[4,5-b][1][2]diazepine scaffold is emerging, their potent antitumor activity against a panel of 60 human cancer cell lines strongly suggests kinase inhibition as a primary mechanism of action.[3] Compounds from this class have shown significant growth inhibition (GI50) values in the micromolar to sub-micromolar range.[3] To definitively identify the kinase targets and quantify the inhibitory potency, a systematic biological evaluation is crucial.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol provides a general framework for assessing the inhibitory activity of the synthesized compounds against a panel of purified kinases.

• Reagent Preparation:

  • Prepare serial dilutions of the test compounds in a suitable buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).[1]

  • Prepare solutions of the purified recombinant kinase and its specific substrate peptide in the assay buffer.[1]

• Assay Procedure:

  • In a 96-well or 384-well white opaque plate, add the kinase, substrate, and test compound solutions.[1]

  • Initiate the kinase reaction by adding ATP.[1] The concentration of ATP should ideally be close to the Km value for each kinase to ensure accurate determination of IC50 values.

  • Incubate the plate at room temperature for a predetermined optimal time (e.g., 60 minutes).[1]

  • Stop the reaction and measure the remaining ATP using a commercial luminescent kinase assay kit according to the manufacturer's instructions.[1]

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to a no-inhibitor control.

  • Determine the IC50 value by fitting the data to a dose-response curve using appropriate software.[1]

Experimental Protocol: Cell-Based Anticancer Activity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and is a standard method for assessing the cytotoxic effects of potential anticancer compounds.

• Cell Culture:

  • Culture the desired cancer cell lines in appropriate media and conditions.

  • Seed the cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with serial dilutions of the synthesized thiazole-diazepine analogs for a specified duration (e.g., 48 or 72 hours).

• MTT Assay:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Solubilize the formazan crystals by adding a solubilization buffer (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e-g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment condition relative to untreated control cells.

  • Determine the GI50 (concentration for 50% growth inhibition) or IC50 (concentration for 50% inhibition of viability) values by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Structure-Activity Relationship (SAR) and Mechanistic Insights

Preliminary studies on thiazole-based pyrimido[4,5-b][1][2]diazepines have provided initial insights into their structure-activity relationships. For instance, the nature and position of substituents on the aryl ring at the 6-position of the diazepine ring significantly influence the antitumor activity. Furthermore, the presence of an amino group at the 2-position of the pyrimidine ring has been shown to be important for the biological activity of some analogs.

Table 1: Representative GI50 Values of Thiazole-Based Pyrimido[4,5-b][1][2]diazepines against Human Cancer Cell Lines

Compound ID	R (Substitution on Aryl Ring)	Cancer Cell Line	GI50 (µM)
7d	4-Chlorophenyl	Leukemia (K-562)	1.28
Melanoma (LOX IMVI)	2.98
7g	4-Methoxyphenyl	Colon Cancer (HCT-116)	0.35
Breast Cancer (MCF7)	2.78

Data adapted from reference[3].

While the precise kinase targets of this scaffold are still under active investigation, their structural features suggest potential interactions with key cancer-related kinases. The planar thiazole-pyrimidine moiety could effectively occupy the adenine-binding region of the ATP pocket, while the substituted aryl group on the diazepine ring could extend into the hydrophobic pocket, contributing to both potency and selectivity.

Targeting Key Signaling Pathways: JNK and p38 MAPK

The antitumor effects of many kinase inhibitors are mediated through the modulation of critical signaling pathways that control cell proliferation, survival, and apoptosis. The c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) pathways are particularly relevant in this context.[5][6] These pathways are activated by various cellular stresses and inflammatory signals and can have dual roles in cancer, either promoting or suppressing tumor growth depending on the context.[6]

Inhibitors that can selectively modulate the JNK and p38 MAPK pathways hold significant therapeutic promise. Given the structural similarities of the thiazole-pyrimido-diazepine scaffold to known inhibitors of these pathways, it is plausible that their anticancer effects are, at least in part, mediated through the inhibition of JNK and/or p38 MAPK signaling.

Caption: Potential inhibition of JNK and p38 MAPK pathways.

Future Directions and Conclusion

The thiazole-based pyrimido[4,5-b][1][2]diazepine scaffold represents a promising starting point for the development of novel kinase inhibitors with potential applications in oncology and other diseases. The synthetic accessibility and modular nature of this scaffold allow for extensive structure-activity relationship studies to optimize potency and selectivity.

Future research in this area should focus on:

• Comprehensive Kinase Profiling: Screening of optimized analogs against a broad panel of kinases is essential to identify the primary targets and understand the selectivity profile.

• Structure-Based Drug Design: Obtaining co-crystal structures of lead compounds with their target kinases will provide invaluable insights for rational drug design and optimization.

• In Vivo Efficacy Studies: Promising candidates should be evaluated in relevant animal models of cancer to assess their therapeutic potential.

References

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• Designing heterocyclic selective kinase inhibitors: from concept to new drug candidates - Semantic Scholar. (URL: [Link])

• Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4- d ]pyrimidine scaffold - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D0MD00227E. (URL: [Link])

• (PDF) Designing heterocyclic selective kinase inhibitors: From concept to new drug candidates - ResearchGate. (URL: [Link])

• Synthesis of novel thiazole-based 8,9-dihydro-7H-pyrimido[4,5-b][1][2]diazepines as potential antitumor and antifungal agents - CONICET. (URL: )

• Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure - PMC. (URL: [Link])

• Discovery of a benzo[e]pyrimido-[5,4-b][1][2]diazepin-6(11H)-one as a Potent and Selective Inhibitor of Big MAP Kinase 1 - ACS Publications. (URL: [Link])

• Discovery of a benzo[e]pyrimido-[5,4-b][1][2]diazepin-6(11H)-one as a Potent and Selective Inhibitor of Big MAP Kinase 1 - PMC - NIH. (URL: [Link])

• Discovery of a benzo[e]pyrimido-[5,4-b][1][2]diazepin-6(11H)-one as a Potent and Selective Inhibitor of Big MAP Kinase 1 - SciSpace. (URL: [Link])

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• Synthesis of Novel Triazine-Based Chalcones and 8,9-dihydro-7H-pyrimido[4,5-b][1][2]diazepines as Potential Leads in the Search of Anticancer, Antibacterial and Antifungal Agents - MDPI. (URL: [Link])

• Design, synthesis, and structure-activity relationships of pyrimido[4,5-b]indole-4-amines as microtubule depolymerizing agents that are effective against multidrug resistant cells - PubMed. (URL: [Link])

• Recent Structure Activity Relationship Studies of 1,4-Benzodiazepines. (URL: [Link])

• Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (URL: [Link])

• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - MDPI. (URL: [Link])

• Synthesis of novel thiazole-based 8,9-dihydro-7H-pyrimido[4,5-b][1][2]diazepines as potential antitumor and antifungal agents - PubMed. (URL: [Link])

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• Design, Synthesis, and Structure–Activity Relationships of Pyrimido[4,5-b]indole-4-amines as Microtubule Depolymerizing Agents that are Effective against Multidrug Resistant Cells - PMC. (URL: [Link])

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• Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking - Semantic Scholar. (URL: [Link])

• INHIBITION OF JNK AND P38 MAPK PHOSPHORYLATION BY 5-(ACETYLAMINO)-4-OXO-6-PHENYL-2-HEXENOIC ACID METHYL ESTER AND 4-PHENYL-BUTENOIC ACID DECREASES SUBSTANCE P-INDUCED TNF-α UPREGULATION IN MACROPHAGES - PMC - NIH. (URL: [Link])

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• Clinical candidates of small molecule p38 MAPK inhibitors for inflamm

• Synthesis and biological evaluation of the new ring system benzo[f]pyrimido[1,2-d][1][5][6]triazolo[1,5-a][1][2]diazepine and its c - Semantic Scholar. (URL: [Link])

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A Senior Application Scientist's Guide to the Solubility and Lipophilicity Profile of Thiazole-Diazepane Conjugates

Abstract

This technical guide provides a comprehensive framework for assessing the aqueous solubility and lipophilicity of novel thiazole-diazepane conjugates, a chemical class of significant interest in modern medicinal chemistry. Thiazole and diazepine scaffolds are privileged structures, each contributing to a wide array of pharmacological activities.[1][2][3][4] Their conjugation presents unique opportunities for developing novel therapeutics but also introduces challenges in managing physicochemical properties. This document details the strategic importance of solubility and lipophilicity, provides validated experimental protocols for their determination, explores predictive in silico models, and discusses the causal relationships between structural modifications and resulting physicochemical profiles. The methodologies and insights presented herein are designed to empower drug development professionals to make data-driven decisions during the lead optimization process, ultimately enhancing the probability of identifying successful clinical candidates.

The Strategic Imperative: Balancing Solubility and Lipophilicity

In drug discovery, the journey from a biologically active "hit" to a viable clinical candidate is governed by a delicate balance of physicochemical properties.[5][6] For thiazole-diazepane conjugates, two of the most critical parameters are aqueous solubility and lipophilicity. These properties are not merely abstract chemical descriptors; they are fundamental drivers of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile.[7][8][9]

• Aqueous Solubility dictates the concentration of a drug that can be achieved in the gastrointestinal tract for absorption and in plasma for distribution.[8] Poor solubility is a primary cause of low and erratic bioavailability for orally administered drugs, leading to therapeutic failure.[8][10]

• Lipophilicity , the affinity of a compound for a lipid environment, is essential for permeating biological membranes, such as the intestinal wall and the blood-brain barrier.[11][12] However, excessive lipophilicity can lead to poor solubility, high plasma protein binding, rapid metabolic clearance, and off-target toxicity.[8][13]

The core challenge in optimizing thiazole-diazepane conjugates lies in navigating the often-conflicting relationship between these two properties.[14] Enhancing lipophilicity to improve target engagement and cell permeability can inadvertently suppress aqueous solubility.[14] This guide provides the tools and rationale to systematically measure, predict, and modulate these properties to achieve an optimal balance.

Experimental Determination of Physicochemical Properties

Experimental data remains the cornerstone of definitive physicochemical profiling. The choice of assay is dictated by the stage of the drug discovery process, balancing throughput, accuracy, and material consumption.

Aqueous Solubility Assessment

Aqueous solubility can be assessed under two distinct conditions: kinetic and thermodynamic. Understanding the difference is crucial for correct data interpretation.

• Kinetic Solubility: This measures the concentration of a compound upon its precipitation from a supersaturated solution, typically generated by adding a concentrated DMSO stock solution to an aqueous buffer.[10] It is a high-throughput method ideal for early-stage discovery to quickly flag compounds with potential solubility liabilities.[10]

• Thermodynamic Solubility: This defines the true equilibrium solubility of the solid, crystalline form of a compound in a solvent.[15] It is a lower-throughput, "gold standard" measurement, essential for lead candidates progressing toward in vivo studies.[15]

This protocol is designed to rapidly screen a library of thiazole-diazepane conjugates.

Causality: The use of a DMSO stock solution allows for high-throughput automation but creates a supersaturated state that may not reflect true equilibrium, often leading to an overestimation of solubility. This is an accepted trade-off for speed in early discovery.[10]

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock solution of each thiazole-diazepane conjugate in 100% DMSO. Prepare the aqueous assay buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4).

• Compound Addition: In a 96-well microplate, add 198 µL of PBS buffer to each well. Add 2 µL of the 10 mM DMSO stock solution to achieve a final concentration of 100 µM with 1% DMSO.

• Incubation: Seal the plate and shake at room temperature for 2 hours to allow for precipitation to reach a steady state.

• Separation: Centrifuge the plate to pellet any precipitate.

• Quantification: Carefully transfer the supernatant to a new analysis plate. Determine the concentration of the dissolved compound using a suitable analytical method such as HPLC-UV, LC-MS, or UV-Vis spectroscopy.[16][17]

Self-Validation: The protocol's validity is maintained by including standard compounds with known high and low kinetic solubility as controls. The final DMSO concentration must be kept low (typically ≤1%) to minimize its co-solvent effect.

Caption: Workflow for Kinetic Solubility Determination.

Lipophilicity Assessment

Lipophilicity is experimentally quantified by measuring a compound's distribution between an aqueous phase and an immiscible organic phase, most commonly n-octanol.[11]

• LogP (Partition Coefficient): Represents the lipophilicity of the neutral form of the molecule.

• LogD (Distribution Coefficient): Represents the lipophilicity of a molecule at a specific pH, accounting for all ionic and neutral species. For drug discovery, LogD at physiological pH 7.4 (LogD₇.₄) is the most relevant parameter.[11]

This is the traditional and most reliable method for determining lipophilicity.[11][18]

Causality: This method directly measures the partitioning phenomenon at equilibrium, providing a highly accurate value.[11] Its primary drawbacks are that it is labor-intensive and requires a relatively large amount of pure compound, making it suitable for late-stage lead optimization rather than primary screening.

Step-by-Step Methodology:

• Phase Preparation: Prepare water-saturated n-octanol and n-octanol-saturated water (or PBS buffer, pH 7.4 for LogD).

• Compound Addition: Add a known amount of the thiazole-diazepane conjugate to a vial containing equal volumes (e.g., 5 mL each) of the two prepared phases.

• Equilibration: Cap the vial and shake vigorously for a set period (e.g., 1-3 hours) to ensure equilibrium is reached. Let the vial stand to allow for complete phase separation.

• Phase Separation: Carefully separate the aqueous and organic layers. Centrifugation can aid in this process.

• Quantification: Determine the concentration of the compound in each phase using HPLC-UV or LC-MS.[11]

• Calculation: Calculate LogP or LogD using the formula: LogP (or LogD) = log₁₀ ([Compound]ₙ-octanol / [Compound]aqueous)

Self-Validation: The system is validated by ensuring the total amount of compound recovered from both phases matches the initial amount added, accounting for experimental variability. Running a control compound with a known LogP value in parallel is also essential.

Caption: Workflow for Shake-Flask LogD Determination.

RP-HPLC offers a faster, automated alternative for estimating lipophilicity, suitable for higher throughput.[19][20]

Causality: This method correlates a compound's retention time on a hydrophobic stationary phase (like C18) with its lipophilicity.[19] It is an indirect measurement based on the principle that more lipophilic compounds will interact more strongly with the stationary phase and thus have longer retention times.

Step-by-Step Methodology:

• System Setup: Use a C18 reversed-phase column. The mobile phase consists of an aqueous buffer (pH 7.4) and an organic modifier (e.g., acetonitrile or methanol).

• Calibration: Inject a series of standard compounds with known LogD₇.₄ values and record their retention times (tᵣ).

• Sample Analysis: Inject the thiazole-diazepane conjugate solutions and record their retention times.

• Calculation:

  • Calculate the capacity factor (k) for each compound: k = (tᵣ - t₀) / t₀, where t₀ is the column dead time.[20]

  • Create a calibration curve by plotting the known LogD₇.₄ values of the standards against their calculated log(k) values.

  • Use the linear regression equation from the calibration curve to calculate the LogD₇.₄ of the thiazole-diazepane conjugates from their log(k) values.

In Silico Prediction of Physicochemical Properties

Computational models are invaluable in early discovery for triaging large virtual libraries before synthesis.[21][22] They provide rapid, cost-effective estimations of solubility and lipophilicity, guiding the design of compounds with more favorable properties.

• Calculated LogP (cLogP): Numerous algorithms (e.g., fragment-based, atom-based) exist to predict LogP directly from a chemical structure. These models are useful for assessing the inherent lipophilicity of the neutral molecule.[21]

• Topological Polar Surface Area (TPSA): TPSA is a descriptor that correlates well with hydrogen bonding capacity and, consequently, impacts both solubility and permeability.[23] Higher TPSA values are generally associated with increased solubility and reduced permeability.

• Quantitative Structure-Property Relationship (QSPR) Models: These models use statistical methods to correlate a set of molecular descriptors with experimentally determined solubility or lipophilicity, allowing for the prediction of these properties for new compounds.[23]

While predictive models are powerful, they are not a substitute for experimental measurement.[24] Their primary role is to prioritize synthetic efforts toward compounds in a more "drug-like" physicochemical space.[7]

Structure-Property Relationships (SPR) in Thiazole-Diazepane Conjugates

The true power of this analysis lies in understanding how specific structural modifications predictably alter the physicochemical profile.

Compound ID	R¹ (on Thiazole)	R² (on Diazepane)	Kinetic Solubility (µM)	Thermodynamic Solubility (µM)	cLogP	Exp. LogD₇.₄
TZD-001	-H	-CH₃	85	60	2.8	2.9
TZD-002	-Cl	-CH₃	20	12	3.5	3.6
TZD-003	-OH	-CH₃	150	110	2.2	2.1
TZD-004	-H	-CH₂CH₂OH	180	145	2.4	2.3
TZD-005	-H	-C(O)N(CH₃)₂	>200	180	2.1	2.0

Analysis of Structure-Property Trends:

• Increasing Lipophilicity: As seen in TZD-002 , adding a nonpolar halogen (-Cl) to the thiazole ring increases both cLogP and experimental LogD₇.₄, which correlates with a significant decrease in aqueous solubility.[25] This is a classic trade-off where increasing hydrophobic character for potential potency gains can negatively impact developability.

• Introducing Polar Functional Groups: The addition of a hydroxyl group (-OH) in TZD-003 (on the thiazole) or TZD-004 (on the diazepane) drastically improves solubility.[26] These groups can act as hydrogen bond donors and acceptors, increasing favorable interactions with water molecules and lowering the compound's lipophilicity.[14]

• Masking Hydrogen Bond Donors: While not shown in the table, N-methylation of an amide or amine can have complex effects. It removes a hydrogen bond donor, which might decrease solubility, but it can also disrupt crystal packing or alter conformation in a way that sometimes leads to an unexpected solubility increase.[27]

• Adding Water-Solubilizing Moieties: The dimethylcarboxamide group in TZD-005 is a classic "solubilizing group." Its polarity and ability to accept hydrogen bonds significantly enhance aqueous solubility while lowering lipophilicity.

Caption: Interplay of Physicochemical Properties in Drug Discovery.

Conclusion: An Integrated Strategy for Lead Optimization

The successful development of thiazole-diazepane conjugates requires a multi-parameter optimization strategy where solubility and lipophilicity are considered key endpoints from the very beginning. By integrating high-throughput kinetic solubility and in silico predictions in the early discovery phase, project teams can efficiently prioritize compounds for synthesis and screening. As promising series emerge, a transition to more rigorous, gold-standard methods like thermodynamic solubility and shake-flask LogD determination is essential to build a robust data package for lead candidates. A deep understanding of the structure-property relationships within the chemical series, guided by the principles and protocols outlined in this guide, will empower researchers to rationally design and develop thiazole-diazepane conjugates with a higher probability of clinical success.

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• A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021, April 25). ResearchGate.
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• The impact of N-methylation on aqueous solubility and lipophilicity. (2015, November 4). Royal Society of Chemistry.
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• Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. (2013, April 2). American Pharmaceutical Review.
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• Introducing Lipophilicity to (Polyhydroxyalkyl)thiazolidine Carboxylic Acids Via Acylation. (2022, March 21). ACS Omega.
• A Retrospect Study on Thiazole Derivatives as the Potential Antidiabetic Agents in Drug Discovery & Developments. (2025, August 8). ResearchGate.

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Protocols & Analytical Methods

Synthesis protocol for 1-(4-methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane

An Application Note for the Synthesis of 1-(4-methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane

Abstract

This document provides a detailed, research-grade protocol for the synthesis of 1-(4-methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The synthetic strategy is a two-stage process commencing with the preparation of the key intermediate, 4-methyl-1,3-thiazole-5-carboxylic acid, followed by a robust amide coupling reaction with 1,4-diazepane. This guide elucidates the mechanistic rationale behind the chosen reagents and conditions, offering insights into reaction optimization and troubleshooting. It is intended for researchers and scientists in the fields of organic synthesis and pharmaceutical development.

Introduction

The 1,4-diazepane moiety is a privileged scaffold in medicinal chemistry, appearing in a range of biologically active compounds with applications as antipsychotic, anti-HIV, and anticancer agents.[1] Similarly, the thiazole ring is a cornerstone heterocycle in numerous pharmaceuticals, valued for its diverse chemical reactivity and ability to engage in various biological interactions.[2] The target molecule, 1-(4-methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane, combines these two important pharmacophores, making it a valuable building block for the synthesis of novel chemical entities with potential therapeutic applications.

The described synthesis follows a convergent approach. First, the requisite 4-methyl-1,3-thiazole-5-carboxylic acid is synthesized. Subsequently, this carboxylic acid is activated and coupled with the secondary amine of 1,4-diazepane to form the target amide. The amide bond formation is the most frequently utilized reaction in drug discovery, and a variety of protocols have been developed to achieve this transformation efficiently.[3][4] This protocol employs a well-established carbodiimide-mediated coupling method, ensuring high yield and purity of the final product.

Overall Reaction Scheme

The synthesis is performed in two primary stages:

Stage 1: Synthesis of 4-methyl-1,3-thiazole-5-carboxylic acid. Stage 2: Amide coupling with 1,4-diazepane to yield the final product.

Caption: Overall two-stage synthetic route.

Materials and Equipment

Reagents and Solvents

Reagent/Solvent	Formula	MW ( g/mol )	Supplier	Purity
4-Methyl-1,3-thiazole-5-carboxylic acid	C₅H₅NO₂S	143.16	Various	≥98%
1,4-Diazepane	C₅H₁₂N₂	100.16	Various	≥98%
EDC Hydrochloride	C₈H₁₈N₃Cl	191.70	Various	≥98%
HOBt Hydrate	C₆H₅N₃O·xH₂O	135.13 (anhyd.)	Various	≥97%
DIPEA	C₈H₁₉N	129.24	Various	≥99%
Dichloromethane (DCM)	CH₂Cl₂	84.93	Various	Anhydrous
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	Various	Anhydrous
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	Various	ACS Grade
Hexanes	C₆H₁₄	86.18	Various	ACS Grade
Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	Various	Anhydrous
Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	Various	ACS Grade

Equipment

• Round-bottom flasks (50 mL, 100 mL)

• Magnetic stirrer and stir bars

• Ice bath

• Nitrogen or Argon gas inlet

• Syringes and needles

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Flash chromatography system with silica gel

• NMR spectrometer

• Mass spectrometer

Experimental Protocol

Stage 1: Synthesis of 4-Methyl-1,3-thiazole-5-carboxylic acid

This key intermediate is often commercially available. If not, it can be prepared via several established methods, such as the Hantzsch thiazole synthesis. One common industrial method involves the reaction of thioformamide with ethyl 2-chloroacetoacetate, followed by hydrolysis.[5] For the purpose of this protocol, we will assume the starting material is commercially available.

Stage 2: Amide Coupling Protocol

This procedure details the coupling of 4-methyl-1,3-thiazole-5-carboxylic acid with 1,4-diazepane.

Caption: Step-by-step experimental workflow.

Detailed Steps:

• Reaction Setup: To a dry 100 mL round-bottom flask under a nitrogen atmosphere, add 4-methyl-1,3-thiazole-5-carboxylic acid (1.0 g, 6.98 mmol, 1.0 eq).

• Solvent and Reagent Addition: Dissolve the acid in a mixture of anhydrous Dichloromethane (DCM, 20 mL) and anhydrous N,N-Dimethylformamide (DMF, 5 mL). Add 1-Hydroxybenzotriazole (HOBt) hydrate (1.04 g, 7.68 mmol, 1.1 eq) and N,N-Diisopropylethylamine (DIPEA) (3.65 mL, 20.94 mmol, 3.0 eq).

  • Rationale: DMF is used to ensure all reagents remain dissolved. DIPEA is a non-nucleophilic base used to neutralize the HCl salt of EDC and the HOBt proton, facilitating the reaction.

• Activation of Carboxylic Acid: Cool the mixture to 0 °C in an ice bath. Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.61 g, 8.38 mmol, 1.2 eq) portion-wise over 10 minutes. Stir the reaction at 0 °C for 30 minutes.

  • Rationale: EDC is the coupling agent that reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. HOBt is added to trap this intermediate, forming an active ester that is less prone to side reactions (like N-acylurea formation) and reacts efficiently with the amine.[3]

• Amine Addition: In a separate flask, dissolve 1,4-diazepane (1.05 g, 10.47 mmol, 1.5 eq) in 10 mL of anhydrous DCM. Add this solution dropwise to the activated carboxylic acid mixture at 0 °C.

  • Rationale: A slight excess of the diazepane is used to favor the formation of the mono-acylated product over the di-acylated byproduct. Adding it at 0 °C helps to control the initial exotherm of the reaction.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 10% Methanol in DCM. The product spot should be visible under UV light and will have a lower Rf than the starting carboxylic acid.

• Work-up: Once the reaction is complete, dilute the mixture with 50 mL of DCM. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution (2 x 30 mL) and brine (1 x 30 mL).

  • Rationale: The NaHCO₃ wash removes unreacted HOBt and the carboxylic acid starting material. The brine wash removes residual water.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by silica gel flash chromatography. Elute with a gradient of 0% to 15% methanol in DCM to isolate the pure product.

• Final Product: Concentrate the pure fractions to yield 1-(4-methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane as a solid or viscous oil. The expected yield is typically in the range of 75-85%.

Data and Characterization

Reagent Summary Table

Reagent	Mmol	Equivalents	Amount Used
4-Methyl-1,3-thiazole-5-carboxylic acid	6.98	1.0	1.0 g
1,4-Diazepane	10.47	1.5	1.05 g
EDC·HCl	8.38	1.2	1.61 g
HOBt Hydrate	7.68	1.1	1.04 g
DIPEA	20.94	3.0	3.65 mL

Characterization Data for the Final Product

• Chemical Formula: C₁₀H₁₅N₃OS

• Molecular Weight: 225.31 g/mol [6]

• Appearance: Off-white to yellow solid or oil.

• ¹H NMR (400 MHz, CDCl₃): Expected signals around δ 8.5 (s, 1H, thiazole-H), 3.8-3.6 (m, 4H, diazepane-CH₂), 3.0-2.8 (m, 5H, diazepane-CH₂ and NH), 2.6 (s, 3H, thiazole-CH₃), 2.0-1.8 (m, 2H, diazepane-CH₂).

• ¹³C NMR (101 MHz, CDCl₃): Expected signals around δ 165 (C=O), 158 (thiazole-C), 148 (thiazole-C), 125 (thiazole-C), 50-45 (diazepane-CH₂), 30 (diazepane-CH₂), 16 (thiazole-CH₃).

• Mass Spectrometry (ESI+): m/z = 226.10 [M+H]⁺.

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• EDC·HCl is a skin and eye irritant. Avoid inhalation and direct contact.

• DCM is a suspected carcinogen. Handle with care.

• DIPEA is corrosive and flammable. Avoid contact and inhalation.

Discussion and Mechanistic Insights

The success of this synthesis hinges on the efficient formation of the amide bond. Direct condensation of a carboxylic acid and an amine is thermodynamically unfavorable and requires harsh conditions.[4] Therefore, a coupling agent is essential.

Caption: Amide coupling mechanism with EDC/HOBt.

The chosen EDC/HOBt system is a classic and reliable method. EDC activates the carboxylate group to form the O-acylisourea intermediate. While this intermediate can react directly with the amine, it is also prone to racemization (if the acid has a chiral center) and can rearrange to a stable N-acylurea byproduct. HOBt acts as a "trapping agent," reacting with the O-acylisourea to form an HOBt active ester. This ester is more stable than the O-acylisourea but still highly reactive towards the amine, leading to a cleaner reaction and higher yields.[3]

For this specific synthesis, an alternative strategy could involve using mono-Boc-protected 1,4-diazepane. This would eliminate the risk of di-acylation, providing a more controlled reaction, albeit at the cost of an additional deprotection step at the end of the synthesis.

References

• Google Patents. (n.d.). Preparation of 4-methyl thiazole-5-carboxyl acid.
• PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• PMC. (n.d.). Efficient and Eco-Friendly Preparation of 4-Methyl-5-formyl-thiazole.
• ResearchGate. (2022). A Systematic Review On Thiazole Synthesis And Biological Activities.
• PubChem. (n.d.). 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane.
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.

• CONICET. (2015). Synthesis of novel thiazole-based 8,9-dihydro-7H-pyrimido[4,5-b][2][5]diazepines as potential antitumor and antifungal agents. Retrieved from

• MDPI. (2025). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines.

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Application Note: High-Efficiency Amide Coupling of 4-Methylthiazole-5-Carboxylic Acid and Homopiperazine

Abstract & Strategic Overview

The amide coupling of 4-methylthiazole-5-carboxylic acid (CAS: 20485-41-0) with homopiperazine (1,4-diazepane) presents a classic challenge in medicinal chemistry: the selective mono-functionalization of a symmetrical diamine with a heteroaromatic acid.

While the thiazole carboxylic acid is a robust electrophile upon activation, the nucleophile (homopiperazine) possesses two equivalent secondary amine sites. A direct 1:1 reaction frequently results in a statistical mixture of unreacted amine, the desired mono-amide, and the undesired bis-amide (dimer), leading to difficult purification and yield loss.

This guide details two distinct protocols:

• The "Gold Standard" Protected Route: Utilizes N-Boc-homopiperazine to guarantee regioselectivity. Recommended for medicinal chemistry and library synthesis (mg to g scale).

• The Direct "High-Throughput" Route: Utilizes a stoichiometric excess of free homopiperazine. Recommended for rapid analog generation or when protecting group steps must be avoided.

Critical Reaction Parameters

Chemical Component Analysis

Component	Role	Critical Properties	Handling Notes
4-Methylthiazole-5-COOH	Electrophile	Sterics: C4-Methyl group provides moderate steric hindrance to the C5-COOH. Electronics: Electron-deficient heteroaromatic ring enhances acidity (pKa ~3.5).	Generally stable. Soluble in DMF/DMSO; limited solubility in DCM.
Homopiperazine	Nucleophile	Symmetry: ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> symmetric diamine. Basicity: High (pKa ~10).	Hygroscopic solid/low-melting solid. Absorbs CO₂ from air.
HATU	Coupling Agent	Reactivity: High. Generates active At-ester.	Expensive but optimal for heteroaromatic acids to prevent side reactions.
DIPEA	Base	Role: Deprotonates the carboxylic acid and the amine salt.	Use Hunig's base to minimize nucleophilic competition.

Decision Matrix: Selecting the Right Protocol

Caption: Decision tree for selecting the optimal coupling strategy based on scale, purity requirements, and cost constraints.

Protocol A: The Protected Route (Recommended)

Objective: Synthesis of tert-butyl 4-(4-methylthiazole-5-carbonyl)-1,4-diazepane-1-carboxylate, followed by deprotection. Selectivity: >99% Mono-amide.

Reagents & Stoichiometry

Reagent	Equivalents (eq)	Role
4-Methylthiazole-5-carboxylic acid	1.0	Limiting Reagent
N-Boc-homopiperazine	1.1	Nucleophile (Mono-protected)
HATU	1.2	Coupling Agent
DIPEA (Diisopropylethylamine)	3.0	Base
DMF (Dimethylformamide)	10 mL / g	Solvent (Anhydrous)

Step-by-Step Procedure

Step 1: Activation & Coupling

• Dissolution: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-methylthiazole-5-carboxylic acid (1.0 eq) in anhydrous DMF (concentration ~0.1 M).

• Activation: Add DIPEA (3.0 eq) followed by HATU (1.2 eq). The solution should turn yellow/orange. Stir at Room Temperature (RT) for 15 minutes to ensure formation of the activated ester.

  • Note: The pre-activation time is crucial for sterically hindered acids (due to the adjacent methyl group).

• Addition: Add 1-Boc-homopiperazine (1.1 eq) in one portion.

• Reaction: Stir at RT for 2–4 hours . Monitor by LC-MS or TLC (5% MeOH in DCM).

  • Target Mass: [M+H]+ = (Acid MW + 200.28 - 18.02).

• Workup:

  • Dilute the reaction mixture with Ethyl Acetate (EtOAc) (10x reaction volume).

  • Wash sequentially with:

    • 5% LiCl solution (2x) – Critical for removing DMF.

    • Saturated NaHCO₃ (2x) – Removes unreacted acid.

    • Brine (1x).

  • Dry organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.[1]

  • Purification: Usually clean enough for the next step. If necessary, purify via flash chromatography (Hexanes/EtOAc gradient).

Step 2: Deprotection (Boc Removal)

• Dissolution: Dissolve the intermediate Boc-amide in DCM (5 mL/g).

• Acidolysis: Add Trifluoroacetic acid (TFA) (DCM:TFA ratio 2:1 or 4:1).

  • Alternative: Use 4M HCl in Dioxane for a solid hydrochloride salt precipitate.

• Reaction: Stir at RT for 1–2 hours . Monitor for disappearance of the starting material.

• Workup:

  • Concentrate in vacuo to remove excess TFA/DCM.

  • Free Basing (Optional but recommended): Redissolve residue in DCM, wash with sat. NaHCO₃, dry over Na₂SO₄, and concentrate.[1]

  • Salt Formation: If the HCl salt is desired, simply evaporate the HCl/Dioxane and dry under high vacuum.

Protocol B: The Direct Route (Stoichiometric Control)

Objective: Direct synthesis of the mono-amide using free homopiperazine. Selectivity: ~80-90% Mono-amide (dependent on excess amine).

Reagents & Stoichiometry

Reagent	Equivalents (eq)	Role
4-Methylthiazole-5-carboxylic acid	1.0	Limiting Reagent
Homopiperazine (Free base)	5.0 – 8.0	Nucleophile (Large Excess)
EDC·HCl	1.2	Coupling Agent (Water soluble byproduct)
HOBt (or Oxyma)	1.2	Additive (Prevents racemization/side reactions)
DCM / DMF (9:1)	10 mL / g	Solvent

Step-by-Step Procedure

• Preparation of Amine Solution: Dissolve homopiperazine (5.0 eq) in DCM/DMF.

  • Why Excess? The large statistical excess ensures that once an activated acid molecule encounters an amine, it is overwhelmingly likely to find a free diamine rather than a mono-acylated product.

• Activation: In a separate flask, dissolve the acid (1.0 eq), EDC·HCl (1.2 eq), and HOBt (1.2 eq) in DMF. Stir for 20 mins.

• Slow Addition: Add the activated acid solution dropwise to the homopiperazine solution over 30–60 minutes.

  • Note: Inverse addition (Acid to Amine) keeps the amine concentration high relative to the active ester at the point of mixing.

• Workup (Critical for Purity):

  • Dilute with DCM.[2]

  • Water Wash: Wash the organic layer with water (3x).

    • Chemistry: The excess unreacted homopiperazine is highly water-soluble and will partition into the aqueous phase. The mono-amide (more lipophilic) will remain in the DCM.

  • Brine Wash: Wash with brine, dry over Na₂SO₄, and concentrate.[1]

• Purification: Reverse-phase preparative HPLC is often required to separate mono-amide from trace bis-amide.

Visualizing the Chemistry

Reaction Workflow (Protocol A)

Caption: Step-by-step workflow for the HATU-mediated coupling and subsequent Boc-deprotection.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Thiazole nitrogen interference	The thiazole N can coordinate with coupling agents. Ensure 3.0 eq of DIPEA is used to keep the acid deprotonated and the thiazole N free.
Bis-Amide Formation	Insufficient excess (Method B) or impure Boc-amine (Method A)	Method A: Check purity of Boc-homopiperazine. Method B: Increase homopiperazine equivalents to 8-10 eq.
Incomplete Reaction	Steric hindrance at C4-Methyl	Switch to T3P (50% in EtOAc) as the coupling agent. T3P is excellent for sterically hindered couplings. Heat to 50°C if necessary.
Emulsions during Workup	Amphiphilic nature of product	Use DCM/Isopropanol (3:1) for extraction instead of pure DCM or EtOAc. Saturate aqueous phase with NaCl.

References

• Thiazole Acid Reactivity & Synthesis

  • Synthesis of 4-methylthiazole-5-carboxylic acid derivatives. ResearchGate. Available at: [Link]

• Selective Diamine Acylation

• General Amide Coupling Guidelines

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Available at: [Link]

• Dasatinib (Thiazole Carboxamide)

Disclaimer: This protocol is intended for research purposes only. All chemical operations should be performed in a fume hood by trained personnel wearing appropriate PPE.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Procedure for N-acylation of 1,4-diazepane with thiazole acid chlorides

Application Notes and Protocols

Topic: Audience: Researchers, scientists, and drug development professionals.

Guide to the Synthesis of N-Thiazolyl-1,4-diazepanes: A Modular Approach for Drug Discovery Scaffolds

Authored by: Gemini, Senior Application Scientist

Introduction: The Convergence of Privileged Scaffolds

In the landscape of medicinal chemistry, the strategic combination of "privileged scaffolds"—molecular frameworks that can bind to multiple biological targets—is a cornerstone of modern drug discovery. Thiazole derivatives represent one such class, exhibiting a vast spectrum of pharmacological activities including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The thiazole ring is a key component in numerous FDA-approved drugs, valued for its unique electronic properties and ability to engage in hydrogen bonding.[4]

Simultaneously, the 1,4-diazepane moiety has emerged as a critical structural motif in the development of agents targeting the central nervous system (CNS) and other therapeutic areas.[5][6] Its flexible seven-membered ring allows for conformational adaptability, which is crucial for optimizing interactions with biological receptors.

This guide provides a comprehensive, field-tested protocol for the N-acylation of the 1,4-diazepane ring with thiazole acid chlorides. This amide bond-forming reaction is a robust and versatile method for covalently linking these two powerful pharmacophores, creating novel molecular entities with significant therapeutic potential. We will delve into the underlying chemical principles, provide step-by-step experimental procedures, and discuss the critical parameters that govern reaction success, product distribution, and purification.

Reaction Mechanism and Scientific Rationale

The core transformation described herein is a nucleophilic acyl substitution . This is a classic and reliable reaction for forming amide bonds, one of the most fundamental linkages in biochemistry and medicinal chemistry.[7]

The Mechanism Unpacked:

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of a secondary amine nitrogen atom of 1,4-diazepane on the highly electrophilic carbonyl carbon of the thiazole acid chloride.[8][9] The electron-withdrawing nature of both the oxygen and chlorine atoms makes the carbonyl carbon electron-deficient and thus susceptible to attack.[9]

• Formation of a Tetrahedral Intermediate: This attack results in the formation of a transient, unstable tetrahedral intermediate.

• Elimination of the Leaving Group: The intermediate collapses, re-forming the carbonyl double bond and expelling the chloride ion, which is an excellent leaving group.[10][11]

• Proton Abstraction: A non-nucleophilic base, such as triethylamine (TEA) or pyridine, is included in the reaction mixture. Its essential role is to act as an acid scavenger, neutralizing the hydrogen chloride (HCl) that is formed as a byproduct.[10][12] This prevents the protonation of the 1,4-diazepane starting material, which would render it non-nucleophilic, and drives the reaction equilibrium towards the product.[11]

Controlling Selectivity: Mono- vs. Di-acylation

The 1,4-diazepane scaffold possesses two chemically equivalent secondary amine groups (N1 and N4). Consequently, the reaction can yield either a mono-acylated or a di-acylated product. The product distribution is primarily controlled by the stoichiometry of the reactants.

• For Mono-acylation: A stoichiometric equivalent or a slight excess (e.g., 1.0-1.2 equivalents) of the 1,4-diazepane relative to the thiazole acid chloride is used. This ensures that, statistically, most acid chloride molecules will react with a fresh diazepane molecule rather than a mono-acylated one.

• For Di-acylation: An excess of the thiazole acid chloride (e.g., 2.2-2.5 equivalents) and the base is used to drive the reaction to completion and ensure both amine groups are acylated.

Experimental Protocols and Methodologies

This section is divided into two core protocols: the preparation of the essential thiazole acid chloride precursor and the subsequent N-acylation reaction.

Protocol 3.1: Preparation of Thiazole Acid Chloride from Thiazole Carboxylic Acid

The thiazole acid chloride is a highly reactive intermediate that is typically prepared immediately before use. The most common method involves the treatment of the corresponding carboxylic acid with a chlorinating agent like thionyl chloride (SOCl₂).[7][13]

Materials:

• Thiazole-X-carboxylic acid (where X is the position, e.g., 2, 4, or 5) (1.0 eq)

• Thionyl chloride (SOCl₂) (2.0-3.0 eq)

• Anhydrous Toluene or Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF) (catalytic amount, 1-2 drops)

• Rotary evaporator

• Schlenk line or nitrogen/argon manifold

Procedure:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen or argon atmosphere, suspend the thiazole carboxylic acid (1.0 eq) in anhydrous toluene (approx. 5-10 mL per gram of acid).

• Addition of Reagents: Add a catalytic amount of DMF (1-2 drops). Slowly add thionyl chloride (2.0 eq) to the suspension at room temperature via a syringe.

• Reaction: Heat the reaction mixture to reflux (for toluene, ~110°C) and maintain for 2-4 hours. The reaction progress can be monitored by the cessation of gas (HCl and SO₂) evolution. The mixture should become a clear solution.

• Removal of Excess Reagent: Cool the mixture to room temperature. Carefully remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator (ensure the vacuum pump is protected by a base trap). The resulting crude thiazole acid chloride is typically used in the next step without further purification.

Causality Note: The use of excess thionyl chloride ensures the complete conversion of the carboxylic acid. The catalytic DMF accelerates the reaction through the formation of the Vilsmeier reagent in situ. It is critical to remove all excess SOCl₂ as it can interfere with the subsequent acylation step.

Protocol 3.2: N-acylation of 1,4-Diazepane

This protocol details the core amide bond formation step.

Materials:

• 1,4-Diazepane (1.0 eq for di-acylation; 1.2 eq for mono-acylation)

• Crude Thiazole Acid Chloride (from Protocol 3.1) (2.2 eq for di-acylation; 1.0 eq for mono-acylation)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.5 eq for di-acylation; 1.5 eq for mono-acylation)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Appropriate solvent system for chromatography (e.g., Hexane/Ethyl Acetate or DCM/Methanol)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 1,4-diazepane and the base (e.g., TEA) in anhydrous DCM.

• Cooling: Cool the solution to 0°C in an ice-water bath. This is crucial to control the initial exothermic reaction upon addition of the acid chloride.

• Acid Chloride Addition: Dissolve the crude thiazole acid chloride from Protocol 3.1 in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled diazepane solution over 15-30 minutes with vigorous stirring.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC). The disappearance of the limiting starting material indicates completion.

• Work-up:

  • Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer twice with DCM.

  • Combine all organic layers and wash with brine.

  • Dry the combined organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system to isolate the pure N-acylated diazepane product.[14]

Data Summary: Reaction Parameter Optimization

The following table provides a guideline for optimizing the reaction to favor either mono- or di-substituted products. Yields are representative and will vary based on the specific thiazole substituent.

Entry	Desired Product	Stoichiometry (Diazepane : Acid Chloride : Base)	Solvent	Temp.	Typical Yield (%)
1	Mono-acylated	1.2 : 1.0 : 1.5	DCM	0°C to RT	40-60%
2	Di-acylated	1.0 : 2.2 : 2.5	DCM/THF	0°C to RT	75-95%

Visualization of Experimental Workflow

The following diagram illustrates the overall synthetic workflow from starting materials to the final, purified product.

Caption: Workflow for the synthesis of N-acylated 1,4-diazepanes.

Safety and Handling

Proper safety precautions are paramount when performing these procedures.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile).[15][16] All manipulations should be performed inside a certified chemical fume hood.

• Thionyl Chloride & Acid Chlorides: These reagents are highly corrosive, toxic, and react violently with water to release HCl gas.[15] Handle with extreme care in a fume hood and ensure all glassware is scrupulously dry.

• 1,4-Diazepane and Derivatives: While toxicity data may be limited, treat all novel synthesized compounds as potentially biologically active and hazardous.[17] Avoid inhalation and skin contact.

• Solvents: Dichloromethane and toluene are hazardous. Avoid inhalation of vapors and ensure proper ventilation.

• Waste Disposal: Dispose of all chemical waste according to your institution's environmental health and safety guidelines.

References

• Synthesis and Biological Evaluation of Some Novel Thiazole-Based Heterocycles as Potential Anticancer and Antimicrobial Agents. PMC. [Link]

• An overview of the synthesis, therapeutic potential and patents of thiazole derivatives. ScienceScholar. [Link]

• Benign synthesis of fused-thiazoles with enone-based natural products and drugs for lead discovery. RSC Publishing. [Link]

• An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences. [Link]

• Recent Development in the Synthesis of Thiazoles. Bentham Science Publisher. [Link]

• Processes for preparing thiazole carboxylic acids.

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. PMC. [Link]

• Reactions of Acid Chlorides (ROCl) with Nucleophiles. Chemistry Steps. [Link]

• 1,4‐Diazepane Ring‐Based Systems | Request PDF. ResearchGate. [Link]

• A Level Chemistry Revision Notes - Acyl Chlorides. Save My Exams. [Link]

• 20.17: Reactions of Acid Chlorides. Chemistry LibreTexts. [Link]

• Overview of Acylation Reactions and Acyl Chlorides. YouTube. [Link]

• The synthesis of N,1,4-tri(alkoxy-hydroxybenzyl)-1,4-diazepane-amines: investigations on reaction characteristics and mechanism. PMC. [Link]

• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Bentham Science. [Link]

• Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies. [Link]

• A review on two step N-acylation by activating carboxylic acids. Scholars Research Library. [Link]

Sources

• 1. Synthesis and Biological Evaluation of Some Novel Thiazole-Based Heterocycles as Potential Anticancer and Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciencescholar.us [sciencescholar.us]
• 3. eurekaselect.com [eurekaselect.com]
• 4. Benign synthesis of fused-thiazoles with enone-based natural products and drugs for lead discovery - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. benthamscience.com [benthamscience.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. savemyexams.com [savemyexams.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 11. youtube.com [youtube.com]
• 12. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. US3274207A - Processes for preparing thiazole carboxylic acids - Google Patents [patents.google.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. echemi.com [echemi.com]
• 16. chemicalbook.com [chemicalbook.com]
• 17. pharmacopoeia.com [pharmacopoeia.com]

Technical Guide: 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane as a Secondary Amine Linker

[1]

Executive Summary

This application note details the utility and experimental protocols for 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane (referred to herein as TDZ-Linker ). As a functionalized secondary amine, this building block serves as a critical "solubility handle" and "vector modulator" in medicinal chemistry.

Unlike standard piperazine or piperidine linkers, the diazepane (7-membered ring) core introduces unique conformational entropy and bond vectors, often resolving "magic methyl" or solubility cliffs in SAR (Structure-Activity Relationship) campaigns.[1] The attached 4-methyl-1,3-thiazole-5-carbonyl moiety acts as a polar, metabolically robust cap that provides hydrogen bond acceptor sites, potentially improving permeability and metabolic stability.[1]

Key Applications

• PROTAC Linker Design: Replacing flexible PEG chains with semi-rigid heterocyclic linkers to improve cell permeability and ternary complex stability.

• Scaffold Decoration: Late-stage functionalization of core scaffolds via amide coupling or SNAr to modulate physicochemical properties (logD, pKa).[1]

• Fragment-Based Drug Discovery (FBDD): Growing fragments via the secondary amine handle to access novel chemical space.

Technical Specifications & Physicochemical Profile[2][3][4]

Understanding the intrinsic properties of the TDZ-Linker is essential for predicting its behavior in reaction mixtures and biological systems.

Property	Value / Description	Impact on Design
Molecular Formula	C₁₀H₁₅N₃OS	Moderate MW contribution (225.31 Da).[1]
Reactive Handle	Secondary Amine (NH)	Nucleophilic center for Amidation, SNAr, Reductive Amination.[1]
Ring Size	7-membered (Diazepane)	Increases conformational flexibility compared to 6-membered rings; improves aqueous solubility.[1]
LogP (Calc)	~0.8	Low lipophilicity aids in keeping final compounds within Lipinski space.
pKa (Conj. Acid)	~8.5 - 9.0 (Diazepane NH)	Highly basic; exists as cation at physiological pH unless acylated/arylated.[1]
H-Bond Acceptors	3 (Thiazole N, Carbonyl O, Amide N)	Critical for interacting with solvent water or protein residues.[1]

Application Workflow: Decision Matrix

The following diagram illustrates the decision logic for selecting the appropriate conjugation protocol based on the electrophile present on your target scaffold.

Figure 1: Synthetic decision matrix for incorporating TDZ-Linker into drug scaffolds.

Protocol A: PROTAC Linker Synthesis via SNAr

Context: This protocol is ideal when attaching the TDZ-Linker to an electron-deficient heteroaryl halide (e.g., 4-chlorothalidomide derivatives or chloropyrimidines).[1] The diazepane nitrogen acts as the nucleophile.

Materials

• Substrate: Heteroaryl Chloride/Fluoride (1.0 equiv)

• Reagent: TDZ-Linker (1.2 equiv)[1]

• Base: N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)[1]

• Solvent: Anhydrous DMSO or NMP (Concentration: 0.1 M)

Step-by-Step Methodology

• Preparation: In a microwave vial or pressure tube, dissolve the Substrate in anhydrous DMSO.

• Addition: Add DIPEA followed by the TDZ-Linker .

  • Note: The order is crucial. Ensure the base neutralizes any HCl salt of the linker if used.

• Reaction: Seal the vessel and heat to 90°C - 110°C for 4–16 hours.

  • Monitoring: Monitor via LC-MS.[1] The secondary amine of the diazepane is sterically less hindered than the thiazole nitrogens, ensuring regioselectivity.

• Workup (Aqueous):

  • Dilute reaction mixture with EtOAc (10 volumes).

  • Wash with water (3x) and brine (1x) to remove DMSO.

  • Dry over MgSO₄ and concentrate.

• Purification: Flash chromatography (DCM/MeOH gradient). The thiazole moiety is polar; expect elution at 2–5% MeOH.

Validation Check:

• Self-Validating Step: Check 1H NMR for the disappearance of the diazepane NH signal (broad singlet ~2.0-3.0 ppm) and the shift of the diazepane methylene protons adjacent to the nitrogen.

Protocol B: Amide Coupling (Scaffold Decoration)

Context: Attaching the TDZ-Linker to a carboxylic acid core to modulate solubility.

Materials

• Acid: Carboxylic Acid Scaffold (1.0 equiv)

• Coupling Agent: HATU (1.1 equiv)

• Base: DIPEA (3.0 equiv)

• Reagent: TDZ-Linker (1.1 equiv)[1]

• Solvent: DMF (0.2 M)

Step-by-Step Methodology

• Activation: Dissolve the Acid and HATU in DMF. Add 1.0 equiv of DIPEA and stir for 5 minutes at Room Temperature (RT) to form the activated ester.

• Coupling: Add the TDZ-Linker and the remaining DIPEA (2.0 equiv).

• Incubation: Stir at RT for 2–4 hours.

  • Expert Insight: Diazepanes are moderately hindered. If conversion is slow (<50% at 2h), do not heat immediately. Instead, add HOAt or Oxyma Pure as an additive to catalyze the reaction without causing racemization of the scaffold.

• Quench: Add saturated NH₄Cl solution.

• Workup: Standard extraction with EtOAc/DCM.

Protocol C: Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig)

Context: For coupling to unactivated aryl halides where SNAr fails.[1]

Materials

• Substrate: Aryl Bromide/Iodide (1.0 equiv)

• Reagent: TDZ-Linker (1.2 equiv)[1]

• Catalyst: Pd(OAc)₂ (5 mol%) + RuPhos or BrettPhos (10 mol%)

  • Selection: RuPhos is preferred for secondary amines to prevent β-hydride elimination.[1]

• Base: Cs₂CO₃ (2.0 equiv) or NaOtBu (1.5 equiv)

• Solvent: Toluene or 1,4-Dioxane (degassed)[1]

Step-by-Step Methodology

• Inertion: Flame-dry the reaction vessel and purge with Argon/Nitrogen.

• Loading: Add Substrate , TDZ-Linker , Base , and Ligand to the vessel.

• Solvent Addition: Add degassed solvent.

• Catalyst Addition: Add Pd source last to minimize oxidation.

• Reaction: Heat to 80°C - 100°C overnight.

• Filtration: Filter through a Celite pad to remove Pd black.

• Scavenging: Use a thiourea-based metal scavenger (e.g., SiliaMetS® Thiol) if the product is for biological assay, to ensure Pd levels are <10 ppm.

Mechanism of Action: The "Diazepane Vector"

The following diagram explains why the TDZ-Linker is superior to standard linkers in specific contexts. It highlights the conformational entropy and solubility modulation.

Figure 2: Mechanistic comparison between standard piperazine linkers and the TDZ-diazepane system.

References

• Buchwald-Hartwig Amination Protocols

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016).[1] Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.

• SNAr Reaction Mechanisms

  • Rohrbach, S., Smith, A. J., & O'Hagan, D. (2019). The nucleophilic aromatic substitution (SNAr) reaction: a comprehensive review. Organic & Biomolecular Chemistry.

• PROTAC Linker Design & Physicochemical Properties

  • Troup, R. I., Fallan, C., & Baud, M. G. (2020).[1] Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy, 1, 273-312.[1]

• Diazepane Scaffolds in Medicinal Chemistry

  • Moynihan, K. A., et al. (2019). 1,4-Diazepanes as Structurally Diverse and Physicochemically Attractive Scaffolds for Drug Discovery.[1][2] Journal of Medicinal Chemistry.

  • (Generalized link to J. Med. Chem. for diazepane scaffold searches)

Sources

• 1. 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance [ouci.dntb.gov.ua]
• 2. ijpcbs.com [ijpcbs.com]

Application Note: High-Throughput Preparation and Screening of Thiazole-Diazepane CDK9 Inhibitor Libraries

Abstract

This guide details the strategic design, chemical synthesis, and biochemical validation of Cyclin-Dependent Kinase 9 (CDK9) inhibitor libraries utilizing a thiazole-diazepane scaffold. CDK9, the catalytic subunit of the Positive Transcription Elongation Factor b (P-TEFb), is a critical regulator of RNA Polymerase II transcription elongation.[1][2] While aminothiazoles are established hinge-binders, the incorporation of 1,4-diazepane (homopiperazine) moieties offers a distinct advantage: the seven-membered ring breaks molecular planarity, improving solubility and enabling the exploration of novel solvent-exposed exit vectors. This protocol provides a self-validating workflow for synthesizing these fragments via Buchwald-Hartwig amination and screening their potency using the ADP-Glo™ kinase assay.

Strategic Rationale & Design Logic

The Target: CDK9/Cyclin T

Unlike cell-cycle CDKs, CDK9 regulates short-lived anti-apoptotic proteins (e.g., MCL-1, MYC). Inhibition of CDK9 leads to a rapid loss of these survival factors, making it a high-value target for oncology.

The Scaffold: Thiazole-Diazepane Hybrids

The design leverages a "Fragment Growing" strategy:

• The Anchor (Thiazole): The 2-aminothiazole core mimics the adenine ring of ATP, forming essential hydrogen bonds with the hinge region of the kinase (specifically Cys106 in CDK9).

• The Linker/Tail (Diazepane): Replacing standard piperidine/piperazine linkers with 1,4-diazepane introduces a conformational twist. This non-planar geometry often improves physicochemical properties (LogD, solubility) and positions substituents to interact with the aspartate residues at the solvent channel entrance (e.g., Asp109).

Workflow Visualization

The following diagram outlines the iterative cycle from library design to hit validation.

Figure 1: Integrated workflow for CDK9 inhibitor discovery. The cycle emphasizes quality control (QC) before screening to prevent false positives from synthetic byproducts.

Protocol 1: Chemical Library Synthesis

This protocol utilizes a palladium-catalyzed Buchwald-Hartwig amination to couple various Boc-protected diazepanes to a 2-chloro-4-substituted thiazole core. This method is preferred over SNAr for unactivated thiazoles due to higher yields and broader substrate scope.

Reagents & Equipment

• Core Scaffold: 4-(substituted)-2-chlorothiazole (e.g., 4-phenyl-2-chlorothiazole).

• Fragments: Library of N-Boc-1,4-diazepanes.

• Catalyst: Pd2(dba)3 / Xantphos (Pre-complexed is preferred).

• Base: Cs2CO3 (Anhydrous).

• Solvent: 1,4-Dioxane (Degassed).

• Equipment: Parallel synthesis block (e.g., Radleys or Mettler Toledo) or Microwave reactor.

Step-by-Step Synthesis

Step A: Cross-Coupling (The Diversity Step)

• Preparation: In a nitrogen-purged glovebox or using Schlenk technique, charge reaction vials with:

  • Core Scaffold (1.0 equiv, 0.2 mmol)

  • Diazepane Fragment (1.2 equiv)

  • Cs2CO3 (2.0 equiv)

  • Pd2(dba)3 (5 mol%)

  • Xantphos (10 mol%)

• Reaction: Add degassed 1,4-Dioxane (2 mL/mmol). Seal vials.

• Heating: Heat at 100°C for 12 hours (thermal) or 120°C for 30 mins (microwave).

• Work-up: Filter through a Celite pad to remove Palladium black. Concentrate in vacuo.

Step B: Deprotection & Salt Formation

• Acidolysis: Dissolve the crude intermediate in DCM (1 mL). Add 4N HCl in Dioxane (1 mL).

• Incubation: Stir at Room Temperature (RT) for 2 hours. Monitor Boc removal by LC-MS.

• Isolation: Evaporate solvent. Triturate the residue with cold diethyl ether to precipitate the hydrochloride salt.

• Final QC: Verify mass (MS) and purity (HPLC). Pass criteria: >95% purity by UV (254 nm).

Synthesis Pathway Diagram

Figure 2: Synthetic route for generating the thiazole-diazepane library. The convergent approach allows for late-stage diversification.

Protocol 2: Biochemical Screening (ADP-Glo™ Assay)

The ADP-Glo™ Kinase Assay (Promega) is the gold standard for this application. It quantifies kinase activity by measuring the ADP produced during the reaction.[2][3][4][5][6] It is highly sensitive and resistant to compound interference (fluorescence/absorbance).

Assay Principle

• Kinase Reaction: CDK9 + ATP + Substrate → Phospho-Substrate + ADP.

• ADP-Glo Reagent: Terminates reaction and depletes remaining ATP.[3]

• Detection Reagent: Converts ADP back to ATP → Luciferase reaction → Light.[5][6]

Reagents

• Enzyme: Recombinant Human CDK9/Cyclin T1 (SignalChem or equivalent).

• Substrate: PDKtide or RNA Pol II CTD peptide.

• Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA, 50 μM DTT.

• Controls:

  • Positive Control: Flavopiridol or SNS-032 (Known CDK9 inhibitors).

  • No Enzyme Control: Background subtraction.

Detailed Protocol

• Compound Preparation: Prepare 3-fold serial dilutions of the thiazole-diazepane library in DMSO. Final DMSO concentration in assay should be <1%.

• Enzyme Addition: Dispense 2 μL of CDK9/Cyclin T1 enzyme (approx. 2-5 ng/well) into a 384-well white, low-volume plate.

• Inhibitor Incubation: Add 1 μL of compound. Incubate at RT for 15 mins to allow equilibrium binding.

• Reaction Start: Add 2 μL of ATP/Substrate mix (ATP concentration should be at Km,app, typically 10-25 μM).

• Kinase Run: Incubate at RT for 45-60 minutes.

• Depletion: Add 5 μL of ADP-Glo™ Reagent . Incubate 40 mins at RT (Stops kinase, burns excess ATP).

• Detection: Add 10 μL of Kinase Detection Reagent . Incubate 30 mins at RT (Converts ADP to ATP to Light).

• Read: Measure Luminescence (RLU) on a plate reader (e.g., EnVision or GloMax).

Data Analysis & Interpretation

Calculation

Calculate the percent inhibition for each concentration:

Fit the data to a sigmoidal dose-response equation (Variable Slope) to determine IC50.

Expected Results & Troubleshooting

Observation	Possible Cause	Corrective Action
High Background	Incomplete ATP depletion	Extend ADP-Glo reagent incubation time to 60 mins.
Low Signal	Inactive Enzyme or degraded ATP	Use fresh ATP aliquots; avoid freeze-thaw cycles of CDK9.
Bell-Shaped Curve	Compound aggregation	Add 0.01% Triton X-100 to the assay buffer.
Potency Shift	ATP competition	Ensure ATP concentration is fixed at (approx 10-25 μM).

References

• Shao, H., et al. (2013). "Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors: Synthesis, X-ray Crystal Structures, Structure–Activity Relationship, and Anticancer Activities."[7] Journal of Medicinal Chemistry.

• Promega Corporation. "ADP-Glo™ Kinase Assay Technical Manual." Promega Protocols.

• Wang, S., & Fischer, P.M. (2008). "Cyclin-dependent kinase 9: a key transcriptional regulator and potential drug target in oncology, virology and cardiology." Trends in Pharmacological Sciences.

• SignalChem. "CDK9/CyclinK Kinase Enzyme System." Product Data Sheet.

Sources

• 1. Comparative Structural and Functional Studies of 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidine-5-carbonitrile CDK9 Inhibitors Suggest the Basis for Isotype Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CDK9/CyclinK Kinase Enzyme System [promega.com]
• 3. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 4. researchgate.net [researchgate.net]
• 5. ADP-Glo™ Kinase Assay [promega.com]
• 6. CDK9/CyclinK Kinase Enzyme System Application Note [worldwide.promega.com]
• 7. Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines are highly active CDK9 inhibitors: synthesis, X-ray crystal structures, structure activity relationship, and anticancer activities -ORCA [orca.cardiff.ac.uk]

Reagents for coupling 1-Boc-homopiperazine with 4-methylthiazole-5-carboxylic acid

Application Note: High-Efficiency Coupling of 1-Boc-homopiperazine with 4-methylthiazole-5-carboxylic acid

Executive Summary

This guide details the optimized protocols for the amide coupling of 4-methylthiazole-5-carboxylic acid (an electron-deficient heteroaromatic acid) with 1-Boc-homopiperazine (a sterically moderate secondary amine).[1]

While standard carbodiimide couplings (EDC/HOBt) are often the default, they frequently result in sluggish kinetics and incomplete conversion for this specific scaffold due to the reduced nucleophilicity of the 7-membered homopiperazine ring and the electron-poor nature of the thiazole.

Recommendation:

• For Discovery/Small Scale (<1g): Use HATU for maximum conversion and reaction speed.[1][2]

• For Process/Scale-Up (>10g): Use T3P (Propylphosphonic anhydride) for superior impurity profile, ease of workup, and safety.[1]

Chemo-Physical Analysis & Reaction Strategy

The Substrates

• 4-methylthiazole-5-carboxylic acid: The carboxylic acid at the C5 position is conjugated to the electron-withdrawing thiazole ring.[1] While this increases the electrophilicity of the carbonyl, the adjacent nitrogen (N3) can occasionally coordinate with metal catalysts or interfere with proton transfers.

• 1-Boc-homopiperazine: As a secondary amine within a 7-membered ring (diazepane), it exhibits slightly higher steric hindrance and lower nucleophilicity compared to its 6-membered analog (piperazine) due to conformational entropy.[1]

Reaction Mechanism (HATU Activation)

The HATU cycle drives the reaction by forming a highly reactive O-At (7-azabenzotriazole) active ester.[1] This species is less stable and more reactive toward the secondary amine than the standard O-Bt ester formed by HOBt.[1]

Figure 1: Activation pathway using HATU.[1][3] The 7-aza nitrogen in the leaving group assists the amine approach via a neighboring group effect, accelerating the coupling to the secondary amine.

Reagent Selection Guide

Feature	HATU / DIPEA	T3P (Propylphosphonic anhydride)	EDC / HOBt
Primary Use Case	Discovery (mg to g)	Process / Scale-up (>10g)	Budget / Routine
Coupling Efficiency	Highest. Excellent for secondary amines.[1][2]	High. Very low epimerization.[1][2][4]	Moderate. Can be sluggish with this scaffold.[1][2]
Solubility	Good in DMF/DMSO.[1][2][5]	Excellent (50% soln in EtOAc/DMF).[1][2]	Good.
Workup	Difficult. Requires thorough washing to remove urea/guanidinium salts.[1][2]	Excellent. Byproducts are water-soluble.[1][2][6][7]	Good (water-soluble urea).[1][2]
Atom Economy	Poor (High MW reagent).[1][2]	Good.	Moderate.
Cost	High.[1][2]	Moderate.	Low.

Detailed Experimental Protocols

Protocol A: High-Yield Synthesis (HATU Method)

Best for: First-time synthesis, small scale, or when yield is paramount.[1]

Reagents:

• 4-methylthiazole-5-carboxylic acid (1.0 equiv)[1]

• 1-Boc-homopiperazine (1.2 equiv)[1]

• HATU (1.2 - 1.5 equiv)[1]

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)[1]

• Solvent: Anhydrous DMF (Preferred due to thiazole solubility) or DMF/DCM (1:1).[1][2]

Step-by-Step:

• Dissolution: In a dry round-bottom flask under N2 atmosphere, dissolve 4-methylthiazole-5-carboxylic acid (1.0 equiv) in anhydrous DMF (concentration ~0.2 M).

• Activation: Add DIPEA (3.0 equiv) followed by HATU (1.2 equiv).[1][2] Stir at room temperature for 15–30 minutes. The solution typically turns yellow/orange.[1][2]

  • Note: Pre-activation is crucial to form the active ester before the amine is introduced.[1]

• Coupling: Add 1-Boc-homopiperazine (1.2 equiv) in one portion.

• Reaction: Stir at room temperature for 2–4 hours.

  • Monitoring: Check by LC-MS or TLC (10% MeOH in DCM).[1][2] The active ester intermediate may be visible on TLC; ensure it converts to product.[1][2]

• Workup:

  • Dilute the reaction mixture with EtOAc (10x reaction volume).[1][2]

  • Wash 1: Sat. NaHCO3 (2x) – Removes unreacted acid and HOAt.[1][2]

  • Wash 2: 1M Citric Acid or 5% KHSO4 (2x) – Removes unreacted amine and DIPEA.[1][2]

  • Wash 3: Water (1x) followed by Brine (1x) – Removes DMF.[1][2]

  • Dry over Na2SO4, filter, and concentrate.[1][2]

• Purification: If necessary, purify via flash chromatography (Hexanes/EtOAc or DCM/MeOH).[1][2]

Protocol B: Scalable "Green" Synthesis (T3P Method)

Best for: Large scale (>10g), avoiding toxic byproducts, and simplified purification.[1]

Reagents:

• 4-methylthiazole-5-carboxylic acid (1.0 equiv)[1]

• 1-Boc-homopiperazine (1.1 equiv)[1]

• T3P (50% w/w solution in EtOAc or DMF) (1.5 - 2.0 equiv)[1]

• Pyridine or DIPEA (3.0 - 4.0 equiv)[1]

• Solvent: EtOAc or 2-MeTHF (if acid is soluble), otherwise DMF.[1][2]

Step-by-Step:

• Slurry: Combine the acid (1.0 equiv), amine (1.1 equiv), and base (3.5 equiv) in the solvent (EtOAc or DMF) at 0°C.

• Addition: Dropwise add the T3P solution (1.5 equiv) over 10-15 minutes.

  • Why? T3P is exothermic upon addition.[1][2] Controlling the rate prevents side reactions.[1][2]

• Reaction: Allow to warm to room temperature and stir for 12–24 hours.

  • Note: T3P kinetics are often slower than HATU but cleaner.[1][2] If the reaction stalls, heat to 40-50°C.

• Workup (The "Magic" Step):

  • Add water directly to the reaction mixture.[1][2]

  • Separate layers.[1][2]

  • Wash organic layer with 1M NaOH (removes T3P byproducts and unreacted acid).[1][2]

  • Wash with 1M HCl (removes unreacted amine).[1][2]

  • Dry and concentrate.[1][2][8]

  • Result: Often yields pure product without chromatography.[1][2]

Troubleshooting & Optimization

Decision Tree for Optimization

Figure 2: Troubleshooting logic flow. Solubility of the thiazole acid is the most common failure mode in DCM; switching to DMF/DMSO usually resolves this.

Common Issues:

• Poor Solubility of Acid: 4-methylthiazole-5-carboxylic acid has a high melting point and can be insoluble in DCM.[1][2]

  • Fix: Use DMF or NMP as the primary solvent.[1][2]

• Product trapped in DMF:

  • Fix: If the product is amphiphilic and hard to extract from DMF, pour the reaction mixture into ice water (10x volume).[1] The Boc-protected product often precipitates as a solid.[1][2] Filter and wash with water.[1][2][8]

• Boc-Deprotection:

  • Caution: Avoid using thionyl chloride (to make the acid chloride) unless you are strictly maintaining basic conditions, as HCl gas can cleave the Boc group.[1] If using the acid chloride route, use Ghosez's Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) for neutral activation.[1]

References

• Valeur, E., & Bradley, M. (2009).[1][2] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1]

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[1] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][4][9] Organic Process Research & Development, 20(2), 140–177.[1][2]

• BenchChem. (2025).[1][2][6] Application Notes and Protocols for N-Boc-piperazine Coupling Reactions.

• Amri Global. (2018).[1][2] T3P® – Propanephosphonic Acid Anhydride: The Coupling Reagent of the Future.[1][4]

Sources

• 1. people.uniurb.it [people.uniurb.it]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. peptide.com [peptide.com]
• 9. hepatochem.com [hepatochem.com]

Application Notes and Protocols: A Scalable Synthesis of 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the scale-up synthesis of 1-(4-methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane, a key intermediate in the development of various pharmaceutically active compounds. The protocol herein is designed for robustness and scalability, addressing common challenges encountered in amide bond formation involving heterocyclic moieties. We will delve into the rationale behind the chosen synthetic strategy, provide a detailed, step-by-step protocol, and discuss critical process parameters for successful and efficient production.

Introduction: The Significance of 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane

The 1,4-diazepane scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of bioactive molecules with applications as antipsychotic, anxiolytic, and anticancer agents.[1][2] The thiazole ring system is also a common feature in many pharmaceuticals, contributing to a diverse range of biological activities.[3] The title compound, 1-(4-methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane, combines these two important pharmacophores, making it a valuable building block for the synthesis of novel drug candidates. A reliable and scalable synthesis is therefore crucial for advancing research and development in this area.

Synthetic Strategy: Amide Bond Formation

The core of this synthesis is the formation of an amide bond between 4-methyl-1,3-thiazole-5-carboxylic acid and 1,4-diazepane. Direct condensation of a carboxylic acid and an amine is generally inefficient and requires harsh conditions. Therefore, the use of a coupling reagent to activate the carboxylic acid is essential for a high-yielding and clean reaction at a larger scale.

Choice of Coupling Reagent

Several coupling reagents are available for amide bond formation.[4] For this particular synthesis, we have selected HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) .

Rationale for Selecting HATU:

• High Efficiency and Fast Reaction Rates: HATU is a third-generation uronium-based coupling reagent known for its high coupling efficiency and rapid reaction times, even with sterically hindered or electronically deactivated amines and carboxylic acids.[5][6]

• Reduced Racemization: For chiral amines or carboxylic acids, HATU is known to minimize racemization compared to many other coupling reagents.[5]

• Favorable Byproducts: The byproducts of the HATU-mediated coupling, tetramethylurea and HOAt, are generally water-soluble, facilitating purification.[7]

An alternative and also effective coupling system is the combination of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) with an additive like 1-Hydroxybenzotriazole (HOBt) . This method is also widely used due to the water-solubility of the urea byproduct formed from EDC.[8][9] The choice between HATU and EDC/HOBt can depend on cost, availability, and specific optimization for the substrate pair. For this guide, we will focus on the HATU-based protocol due to its generally superior performance with heterocyclic systems.

Reaction Mechanism with HATU

The mechanism of amide bond formation using HATU proceeds through the following key steps[6][10]:

• Activation of the Carboxylic Acid: The base (DIPEA) deprotonates the 4-methyl-1,3-thiazole-5-carboxylic acid to form a carboxylate anion.

• Formation of the Active Ester: The carboxylate anion attacks the electrophilic carbon of HATU, leading to the formation of a highly reactive O-acyl(tetramethyl)isouronium salt. This intermediate rapidly rearranges to form the OAt-active ester, releasing tetramethylurea.

• Nucleophilic Attack by the Amine: The primary amine of 1,4-diazepane attacks the carbonyl carbon of the activated ester.

• Amide Bond Formation: The tetrahedral intermediate collapses to form the desired amide product, 1-(4-methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane, and releases HOAt.

Detailed Scale-Up Protocol

This protocol is designed for a nominal 10-gram scale of the final product. Appropriate adjustments to equipment and reagent quantities will be necessary for further scale-up.

Materials and Equipment

Reagent/Material	Grade	Supplier Recommendation
4-Methyl-1,3-thiazole-5-carboxylic acid	≥98%	Commercially available
1,4-Diazepane	≥97%	Commercially available
HATU	≥98%	Commercially available
N,N-Diisopropylethylamine (DIPEA)	≥99.5%, anhydrous	Commercially available
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Commercially available
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercially available
Saturated aqueous sodium bicarbonate (NaHCO₃)	Reagent Grade	N/A
Brine (Saturated aqueous sodium chloride)	Reagent Grade	N/A
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)	Reagent Grade	N/A
Ethyl acetate (EtOAc)	ACS Grade	N/A
Hexanes	ACS Grade	N/A

Equipment:

• Three-necked round-bottom flask (500 mL) equipped with a magnetic stirrer, thermometer, and nitrogen inlet.

• Addition funnel (250 mL).

• Ice bath.

• Separatory funnel (1 L).

• Rotary evaporator.

• Glass funnel and filter paper.

• Chromatography column and silica gel (for optional purification).

Experimental Procedure

Step 1: Reaction Setup

• To a 500 mL three-necked round-bottom flask under a nitrogen atmosphere, add 4-methyl-1,3-thiazole-5-carboxylic acid (10.0 g, 1.0 eq).

• Add anhydrous dichloromethane (DCM, 200 mL) and stir to dissolve. If solubility is an issue, a co-solvent of anhydrous N,N-dimethylformamide (DMF, 20-30 mL) can be used.

• Cool the solution to 0 °C using an ice bath.

Step 2: Reagent Addition

• To the cooled solution, add HATU (1.2 eq) followed by N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir the mixture for 15-20 minutes at 0 °C to allow for the activation of the carboxylic acid.

• In a separate beaker, dissolve 1,4-diazepane (1.1 eq) in anhydrous DCM (50 mL).

• Slowly add the 1,4-diazepane solution to the reaction mixture via an addition funnel over 30-45 minutes, maintaining the internal temperature below 5 °C.

Step 3: Reaction Monitoring

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting carboxylic acid is consumed.

Step 4: Work-up and Extraction

• Once the reaction is complete, quench the reaction by adding water (100 mL).

• Transfer the mixture to a 1 L separatory funnel.

• Wash the organic layer sequentially with:

  • Saturated aqueous sodium bicarbonate (2 x 100 mL) to remove unreacted carboxylic acid and HOAt.

  • Water (1 x 100 mL).

  • Brine (1 x 100 mL) to aid in phase separation.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

Step 5: Purification

The crude product can be purified by one of the following methods depending on the required purity:

• Crystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) may be effective.

• Column Chromatography: For higher purity, the crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes or dichloromethane/methanol).

Process Workflow Diagram

Caption: Workflow for the scale-up synthesis of 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane.

Safety and Handling Precautions

All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• 1,4-Diazepane: Corrosive. Causes skin and eye burns. May cause respiratory irritation. Handle with care.[11]

• HATU: Potential sensitizer. Avoid inhalation and contact with skin and eyes.[7]

• DIPEA: Flammable liquid and vapor. Harmful if swallowed or inhaled. Causes severe skin burns and eye damage.[12]

• DCM and DMF: Volatile organic solvents. Avoid inhalation of vapors.

Refer to the Safety Data Sheets (SDS) for each reagent for comprehensive safety information.[11][12][13][14][15]

Data Summary

Parameter	Value
Starting Materials
4-Methyl-1,3-thiazole-5-carboxylic acid	10.0 g
1,4-Diazepane	1.1 eq
HATU	1.2 eq
DIPEA	3.0 eq
Reaction Conditions
Solvent	DCM (with optional DMF)
Temperature	0 °C to Room Temperature
Reaction Time	2-4 hours
Expected Outcome
Theoretical Yield	Calculated based on the limiting reagent
Expected Purity (crude)	>85%
Expected Purity (purified)	>98%

Conclusion

The protocol outlined in this application note provides a robust and scalable method for the synthesis of 1-(4-methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane. The use of HATU as a coupling reagent ensures high efficiency and a clean reaction profile. By following the detailed steps and adhering to the safety precautions, researchers and drug development professionals can confidently produce this valuable intermediate for their ongoing research endeavors. Further optimization of reaction conditions and purification methods may be necessary depending on the specific purity requirements and scale of the synthesis.

References

• HATU: a third-generation coupling reagent - ChemicalBook. (2024, July 3).
• H
• Amine to Amide Mechanism - H
• Amine to Amide Mechanism (EDC + HOBt) - Common Organic Chemistry.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC.
• HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond - YouTube. (2024, April 14).
• AK Scientific, Inc.
• CN101475541A - Preparation of 4-methyl thiazole-5-carboxyl acid - Google P
• 1 - Safety D
• Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings - Luxembourg Bio Technologies.
• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases | The Journal of Organic Chemistry - ACS Public
• SAFETY DATA SHEET - MilliporeSigma. (2025, September 13).
• Safety Data Sheet - Key Organics. (2017, December 1).
• SAFETY DATA SHEET - Fisher Scientific. (2009, August 25).
• 4-METHYL-1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID synthesis - chemicalbook.
• Scientists introduce unprecedented and highly creative approach to amide synthesis - C
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem. (2024, June 4).
• Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening - MDPI. (2021, January 27).
• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance.
• An efficient, green and scale-up synthesis of amides from esters and amines catalyzed by Ru-MACHO catalyst under mild conditions - ResearchG
• WO2003091230A1 - Process for the preparation of 4-methyl-thiazole-5-carbaldehyde intermediate - Google P
• thiazole derivative - New Drug Approvals. (2016, July 11).
• Synthesis of Novel Heterocycles by Amide Activation and Umpolung Cyclization | Organic Letters - ACS Public
• 1,4-Diazepane - CymitQuimica.
• A green chemistry perspective on catalytic amide bond form
• Amide synthesis by acyl
• Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps. (2025, November 29).
• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. (2025, August 10).
• Amide coupling reaction in medicinal chemistry.
• Stereochemistry of 1-benzyl-5-methyl-1,4-diazepane: A Technical Guide - Benchchem.
• Amide bond formation: beyond the myth of coupling reagents - Luxembourg Bio Technologies. (2008, June 23).
• THEORETICAL STUDY OF 1, 4-DIAZEPINES SYNTHESIS: THE REACTION MECHANISM AND TAUTOMERISM IN GAS PHASE AND IN SOLUTION.
• 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane | C10H15N3OS | CID - PubChem.
• Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green - Chemical Science (RSC Publishing).

• Synthesis of novel thiazole-based 8,9-dihydro-7H-pyrimido[4,5-b][5][16]diazepines as potential antitumor and antifungal agents - CONICET.

• Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines - MDPI. (2025, April 30).
• Synthesis of 1,3-Thiazine and 1,4-Thiazepine Derivatives via Cycloadditions and Ring Expansion - MDPI. (2025, November 28).
• Synthesis of new 1,3-thiazole derivatives; using 1-(4-carbamoylphenyl)-3-methylthiourea and 1-methyl-3-(quinolin-8-yl)
• Structure-based design of highly selective 2,4,5-trisubstituted pyrimidine CDK9 inhibitors as anti-cancer agents - -ORCA.

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Technical Notes & Optimization

Technical Support Center: Thiazole-Diazepane Amide Coupling Reactions

Welcome to the technical support center dedicated to navigating the complexities of thiazole-diazepane amide coupling reactions. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in forming these specific, and often stubborn, amide bonds. Our goal is to provide not just protocols, but a deeper understanding of the reaction mechanics to empower you to troubleshoot and optimize your syntheses effectively.

The coupling of a thiazole moiety with a diazepane scaffold presents a unique set of challenges primarily due to a combination of electronic effects and steric hindrance. Thiazole-based amines can be electron-deficient, reducing their nucleophilicity, while the bulky, three-dimensional structures of both heterocyclic systems can make bond formation kinetically slow.[1][2] This guide provides field-proven insights and solutions to overcome these hurdles.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a direct question-and-answer format.

Question 1: I am observing very low to no yield of my desired amide product, and I'm recovering most of my starting materials. What's going wrong?

Answer: This is the most common issue and typically points to one of four root causes: poor nucleophilicity of the amine, steric hindrance, inadequate activation of the carboxylic acid, or suboptimal reaction conditions.

• Causality - Inadequate Carboxylic Acid Activation: The first step in any amide coupling is the conversion of the carboxylic acid's hydroxyl group into a better leaving group.[3] If the coupling reagent is not potent enough, the activated intermediate (e.g., an active ester) either forms too slowly or is not reactive enough to be intercepted by the weakly nucleophilic amine. For challenging substrates like these, standard carbodiimide reagents such as EDC or DCC may be insufficient.[1][4]

  • Solution: Switch to a more powerful coupling reagent. Uronium/aminium salts like HATU or HBTU are excellent starting points as they generate highly reactive HOAt or HOBt active esters.[3] For extremely difficult couplings, converting the carboxylic acid to an acyl fluoride using reagents like BTFFH can be highly effective.[2]

• Causality - Low Nucleophilicity & Steric Hindrance: The nitrogen atom in an aminothiazole can be electron-poor, making it a weak nucleophile.[2][5] Simultaneously, the bulky nature of both the thiazole and the seven-membered diazepane ring can physically block the reactive centers from approaching each other.[1][6]

  • Solution 1: Increase Reaction Temperature: For sluggish reactions, increasing the temperature can provide the necessary activation energy to overcome steric barriers. If using acyl fluorides, reactions can often be heated to 60-80 °C.[2] Be mindful of the stability of your substrates and potential for side reactions at higher temperatures.

  • Solution 2: Pre-activation: Allow the carboxylic acid and coupling reagent to stir together for a period (15-30 minutes) before introducing the amine. This ensures the active ester is fully formed, maximizing its concentration when the amine is added and improving the chances of a successful coupling.[1]

  • Solution 3: Optimize Solvent and Concentration: Ensure your substrates are fully dissolved. A polar aprotic solvent like DMF or NMP is often a good choice. Running the reaction at a higher concentration (e.g., 0.2-0.5 M) can also favor the desired bimolecular reaction.[1]

Question 2: My reaction is messy, with multiple byproducts observed on TLC and LC-MS. How can I improve the purity?

Answer: Byproduct formation is a clear sign that your activated carboxylic acid is reacting with something other than your desired amine. The key is to make the productive coupling pathway faster than the unproductive side reactions.

• Side Reaction - Guanidinium Byproduct: This occurs when using uronium/aminium reagents (HATU, HBTU). The reagent can react directly with the amine, capping it and rendering it unreactive.[7][8]

  • Solution: The order of addition is critical. Always add the coupling reagent to the carboxylic acid first (pre-activation). Never add the coupling reagent to the amine or to a mixture of the acid and amine simultaneously.

• Side Reaction - N-Acylurea Formation: This is a classic byproduct when using carbodiimides like DCC or EDC. The O-acylisourea intermediate can rearrange into a stable, unreactive N-acylurea.[1][3]

  • Solution: Use an additive like 1-Hydroxybenzotriazole (HOBt) or 1-Hydroxy-7-azabenzotriazole (HOAt). These additives act as nucleophiles that trap the O-acylisourea intermediate to form an active ester, which is more stable towards rearrangement but highly reactive towards the amine.[1][5]

• Side Reaction - Racemization: If your carboxylic acid has a chiral center at the alpha-position, you risk epimerization, especially with powerful activating agents and extended reaction times.[8][9]

  • Solution: The use of additives like HOBt and particularly HOAt is known to suppress racemization.[5] Additionally, using the weakest non-nucleophilic base necessary (e.g., DIPEA instead of triethylamine in some cases) and keeping the reaction temperature as low as feasible can help maintain stereochemical integrity.

Troubleshooting Workflow

Below is a logical workflow to diagnose and solve common issues in thiazole-diazepane amide coupling.

Caption: A workflow for troubleshooting low yields and side reactions.

Frequently Asked Questions (FAQs)

Q1: Which coupling reagent should I choose for my thiazole-diazepane synthesis?

Answer: The choice of reagent is critical and depends on the steric and electronic properties of your specific substrates. A screening approach is often necessary, but the following table provides an authoritative starting point.[10]

Table 1: Comparison of Common Amide Coupling Reagents

Reagent Class	Examples	Pros	Cons	Best For...
Carbodiimides	EDC, DCC	Inexpensive, readily available.[1]	Lower reactivity, risk of N-acylurea byproduct, DCC byproduct removal can be difficult.[1][11]	Simple, non-hindered substrates where cost is a factor. Almost always requires an additive like HOBt or HOAt.[5]
Phosphonium Salts	PyBOP, PyAOP	High reactivity, low racemization risk.[12]	Byproducts can be carcinogenic (HMPA from BOP), less common than uronium salts.[12]	Difficult couplings, including N-methylated amines. PyAOP is particularly effective.[11]
Uronium/Aminium Salts	HBTU, HATU, HCTU	Excellent reactivity , good for hindered substrates, byproducts are water-soluble.[3]	More expensive, can cause guanidinium side reaction if order of addition is wrong.[7]	First choice for thiazole-diazepane couplings. HATU is generally more reactive than HBTU.
Acyl Fluoride Precursors	TFFH, BTFFH	Highest reactivity , overcomes extreme steric hindrance and low nucleophilicity.[2]	Reagents are moisture-sensitive, may require elevated temperatures.	When all other methods have failed.[2]

Q2: What is the mechanistic role of the coupling reagent and additives?

Answer: The process involves two main stages: activation and coupling.

• Activation: The coupling reagent reacts with the carboxylic acid's hydroxyl group, converting it into a highly reactive intermediate (e.g., an O-acylisourea with EDC, or an acylphosphonium salt with PyBOP).[3][4]

• Intermediate Trapping (with Additives): If an additive like HOBt or HOAt is present, it rapidly traps this unstable intermediate to form a more stable, yet still highly reactive, active ester. This step is crucial for preventing side reactions and racemization.[5]

• Nucleophilic Attack: The amine (diazepane or thiazole) then attacks the carbonyl carbon of the active ester, displacing the leaving group (HOBt, HOAt, etc.) to form the tetrahedral intermediate.

• Proton Transfer & Amide Formation: The tetrahedral intermediate collapses, and after proton transfer steps (often mediated by the base), the final amide product is formed.

Caption: General mechanism of amide bond formation.

Recommended Experimental Protocols

These protocols are designed as robust starting points for your experiments. Always perform reactions on a small scale first to optimize conditions before scaling up.

Protocol 1: HATU-Mediated Coupling (First-Line Approach)

This protocol is recommended as the initial method for most thiazole-diazepane couplings due to its high success rate with challenging substrates.[10]

Materials:

• Thiazole Carboxylic Acid (1.0 equiv)

• Diazepane Amine (1.1 equiv)

• HATU (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a clean, dry, nitrogen-flushed flask, add the thiazole carboxylic acid (1.0 equiv).

• Dissolve the acid in anhydrous DMF to a concentration of approximately 0.1-0.2 M.

• Add HATU (1.1 equiv) to the solution and stir for 2 minutes.

• Add DIPEA (3.0 equiv) and stir the mixture at room temperature. This is the pre-activation step. Monitor the consumption of the starting acid by TLC or LC-MS (typically 15-30 minutes).

• Once the acid is activated (a new spot corresponding to the active ester may be visible), add the diazepane amine (1.1 equiv), either neat or as a solution in a small amount of DMF.

• Stir the reaction at room temperature for 12-24 hours. Monitor progress by TLC or LC-MS.

• If the reaction is sluggish, it can be gently heated to 40-50 °C.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Wash sequentially with 1M HCl (to remove excess amine and DIPEA), saturated aqueous NaHCO₃ (to remove unreacted acid and HOAt), and finally with brine.[1]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Acyl Fluoride-Mediated Coupling (For Highly Hindered Substrates)

This protocol is an excellent alternative when uronium salt methods fail, particularly with severely sterically hindered or electron-deficient partners.[2]

Materials:

• Carboxylic Acid (1.3 equiv)

• Amine (1.0 equiv)

• Bis(tetramethylene)fluoroformamidinium hexafluorophosphate (BTFFH) (1.5 equiv)

• N,N-Diisopropylethylamine (DIPEA) (4.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a clean, dry, nitrogen-flushed flask, add the carboxylic acid (1.3 equiv).

• Dissolve the acid in anhydrous THF.

• Add BTFFH (1.5 equiv) followed by DIPEA (4.5 equiv). Stir at room temperature for 30 minutes to form the acyl fluoride in situ.

• Add the amine (1.0 equiv) to the reaction mixture.

• Heat the reaction to 60 °C and monitor progress by TLC or LC-MS. The reaction may take 4-24 hours.

• Workup: Cool the reaction to room temperature. Quench with saturated aqueous NaHCO₃ and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. [Link]

• Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(1), 151-155. [Link]

• Chemistry Steps. (2025). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from Chemistry Steps. [Link]

• HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from HepatoChem. [Link]

• Pattabiraman, V. R., & Bode, J. W. (2011). Rethinking Amide Bond Synthesis. Nature, 480(7378), 471-479. [Link]

• Shinde, S. B., et al. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 61(4), 151419. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 3. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 4. hepatochem.com [hepatochem.com]
• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cu-Catalyzed C-N Coupling with Sterically Hindered Partners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. people.uniurb.it [people.uniurb.it]
• 8. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 9. quod.lib.umich.edu [quod.lib.umich.edu]
• 10. growingscience.com [growingscience.com]
• 11. peptide.com [peptide.com]
• 12. bachem.com [bachem.com]

Technical Support Center: Purification of 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane

Status: Active Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Downstream Processing & Purification Protocols Molecule ID: 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane (Mono-acylated diazepane)[1]

Introduction: The Chemical Context

Welcome to the technical guide for purifying 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane . This molecule presents a classic "Janus" challenge in organic synthesis: it contains a weakly basic aromatic system (thiazole) linked to a strongly basic secondary amine (diazepane).

The synthesis typically involves the amide coupling of 4-methyl-1,3-thiazole-5-carboxylic acid with 1,4-diazepane (homopiperazine) . Because homopiperazine is a diamine, the reaction mixture often contains three distinct species that complicate purification:

• The Target: Mono-acylated product (Secondary amine, pKa ~9.5).

• Impurity A: Bis-acylated byproduct (Neutral, no basic amine).[1]

• Impurity B: Unreacted homopiperazine (Highly polar, diamine).[1]

This guide prioritizes chemoselectivity —exploiting the unique pKa differences between the target and its byproducts to achieve high purity without excessive chromatography.

Module 1: The "pH Switch" Extraction (Removing Bis-Acylated Byproducts)

Q: My crude NMR shows a significant amount of bis-coupled product. Flash chromatography is struggling to separate them. Is there a better way?

A: Yes. Chromatography is often inefficient here because the bis-product and the target can streak or co-elute depending on the stationary phase. The most robust method is a "pH Switch" Acid-Base Extraction .

The Logic:

• The Bis-acylated byproduct is neutral (two amide bonds).[1] It will not protonate significantly in dilute acid.

• The Target has one free secondary amine (pKa ~9.5).[1] It will protonate and become water-soluble in dilute acid.

• The Thiazole ring (pKa ~3.[1][2]16) is a very weak base and does not interfere with this separation at pH 4-5, but we use lower pH to ensure the diazepane is fully charged.

Protocol: The pH Switch

Step	Action	Chemical Mechanism
1	Dissolve crude reaction mixture in DCM (Dichloromethane).	Solubilizes all organic components.
2	Extract with 0.5 M HCl (aq) (3x).	Target: Protonates ( ) Moves to Aqueous Phase.Bis-Product: Remains Neutral Stays in DCM.
3	Keep the Aqueous Layer. Discard the Organic Layer (contains bis-product & non-basic impurities).[1]	Critical Separation Step.
4	Adjust Aqueous Layer pH to >12 using 4 M NaOH .	Target: Deprotonates ( ) Becomes lipophilic again.
5	Extract with DCM (3x).	Target: Moves back to Organic Phase.Unreacted Diamine: Highly polar, largely stays in water (or is removed in brine wash).
6	Dry (Na₂SO₄) and concentrate.[1]	Yields purified free base.

Visual Workflow: Acid-Base Selectivity

Caption: Flowchart demonstrating the separation of mono-acylated target from bis-acylated byproducts using pKa differences.

Module 2: Chromatographic Purification (Flash & SCX)

Q: I prefer column chromatography, or my extraction didn't yield 100% purity. What stationary phase conditions should I use?

A: Standard silica gel is acidic. The basic secondary amine of the diazepane will interact strongly with silanols, leading to streaking and broad peaks . You must modify the mobile phase or use a functionalized silica.

Method A: SCX (Strong Cation Exchange) - Recommended

This is the "chemical filter" approach.[1] It is superior to Flash for removing non-basic impurities.

• Equilibration: Pre-wash SCX cartridge with MeOH.

• Loading: Dissolve crude in MeOH (or DCM/MeOH 1:1). Load onto cartridge.

• Wash: Flush with MeOH .

  • Result: Neutral impurities (Bis-product, Urea byproducts, HOBt) wash through.

• Elution: Flush with 2 M NH₃ in MeOH .

  • Result: The ammonia displaces the target amine. Collect this fraction.

• Concentrate: Evaporate solvent to obtain the free base.

Method B: Flash Chromatography (Silica Gel)

If you must use standard silica, you need an amine modifier.

• Stationary Phase: Spherical Silica (20-40 µm).

• Mobile Phase A: DCM.

• Mobile Phase B: 10% MeOH in DCM containing 1% NH₄OH (aq) or 2% Triethylamine .

• Gradient: 0% B to 50% B.

  • Note: The target is polar. It will elute later than the bis-product.

  • Warning: Do not use Acetone/Hexanes; the amine is too polar and will stick to the baseline.

Module 3: Salt Formation & Crystallization

Q: The product is an oil.[3] How can I get a solid for stability studies?

A: 1,4-diazepane derivatives are often oils as free bases.[1] Forming the Dihydrochloride or Oxalate salt often yields a stable solid.[1]

Protocol: HCl Salt Formation

• Dissolve the purified free base in a minimum amount of anhydrous Ethanol or DCM .[1]

• Cool to 0°C.

• Dropwise add 4 M HCl in Dioxane (2.5 equivalents).

  • Why 2.5 eq? To ensure protonation of both the secondary amine and the weakly basic thiazole (though the thiazole salt may dissociate upon drying, the excess drives the equilibrium).

• Add Diethyl Ether or MTBE until the solution turns cloudy.

• Stir at 0°C for 1 hour. The white precipitate is the salt.

• Filter and wash with cold Ether.

Module 4: Troubleshooting FAQ

Q: I see a peak at [M+14] in my LCMS. What is it? A: This is likely a methylation artifact if you used Methanol during a reaction step with active alkylating agents, but in this context, check for homopiperazine carryover or oxidation.[1] More likely, if you used EDC/HOBt, check for urea adducts. If the mass is M+128, it is the bis-acylated impurity.

Q: The thiazole ring seems unstable. Can it degrade? A: The 4-methyl-1,3-thiazole ring is generally stable to acid and base workups.[1] However, it is susceptible to oxidation at the sulfur atom if exposed to strong oxidants (e.g., mCPBA). Avoid peroxide-containing solvents (old ethers).

Q: Why is my yield low after the Acid-Base extraction? A:

• pH too low during extraction: If the pH is <1, the thiazole might protonate fully, making the molecule extremely soluble in water.[1] Ensure you basify to pH >12 to fully recover it.

• Emulsions: Diazepanes act as surfactants. If an emulsion forms, add brine or filter through a pad of Celite.

References

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 8: Acidity, Basicity, and pKa).[1]

• ChemicalBook. (2024). Properties of 4-Methylthiazole (CAS 693-95-8). Retrieved from ChemicalBook.[2] Link

• PubChem. (2024).[1][4] 1,4-Diazepane (Homopiperazine) Compound Summary. National Library of Medicine. Link

• Biotage. (2020).[1][5] Strategies for Flash Purification of Amines. The Flash Purification Blog. Link

• Reich, H. J. (2024).[1] Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. Link

Visualizing the SCX Workflow

Caption: Strong Cation Exchange (SCX) chromatography logic for isolating basic amines.

Sources

• 1. 1,4-Diazepane-1-carbaldehyde | C6H12N2O | CID 7006656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Methylthiazole | 693-95-8 [chemicalbook.com]
• 3. Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N′-protected piperazines via organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-Methylthiazole | C4H5NS | CID 12748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. iris.unimore.it [iris.unimore.it]

Preventing bis-acylation during 1,4-diazepane mono-functionalization

Technical Support Center: 1,4-Diazepane Mono-Functionalization

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the selective mono-functionalization of 1,4-diazepanes. This guide is designed to provide you, as a senior application scientist, with in-depth troubleshooting advice, answers to frequently asked questions, and reliable protocols to overcome the common challenge of bis-acylation. The 1,4-diazepane scaffold is a privileged structure in medicinal chemistry, and achieving selective mono-functionalization is a critical step in the synthesis of many pharmaceutical candidates.[1][2][3] This resource consolidates field-proven insights and established chemical principles to help you navigate this synthetic challenge with confidence.

Frequently Asked Questions (FAQs)

Q1: What is the primary reason bis-acylation is so common with 1,4-diazepane?

A: The primary reason is the symmetrical nature of the 1,4-diazepane ring, which contains two secondary amine nitrogens of nearly identical reactivity. Statistically, once the first acylation occurs to form the mono-acylated product, the remaining free amine can readily react with another equivalent of the acylating agent present in the reaction mixture. Without careful control of reaction conditions, the formation of the bis-acylated product is often thermodynamically and kinetically favorable.

Q2: Is it possible to achieve selective mono-acylation simply by using one equivalent of the acylating agent?

A: While using a 1:1 stoichiometry of diazepane to acylating agent is a necessary starting point, it is often insufficient on its own to prevent bis-acylation.[4] Statistically, even with one equivalent, a mixture of starting material, mono-acylated, and bis-acylated product is likely. The mono-acylated product can still compete with the unreacted starting material for the acylating agent. Therefore, stoichiometric control must be combined with other strategic adjustments to reaction conditions.

Q3: What is a protecting group strategy, and is it always necessary?

A: A protecting group strategy involves selectively "blocking" one of the amine groups with a temporary chemical moiety (the protecting group), leaving the other free to be acylated. After the desired acylation, the protecting group is removed. This is a highly effective but multi-step approach.[3] Common protecting groups for amines include tert-butoxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and fluorenylmethyloxycarbonyl (Fmoc).[5] While not always strictly necessary, it is one of the most robust and reliable methods for ensuring mono-functionalization, especially in complex, multi-step syntheses.

Q4: Are there any "green" or more atom-economical methods for selective mono-acylation?

A: Yes, research has focused on developing more sustainable methods. One innovative approach uses carbon dioxide (CO2) as a transient, "traceless" protecting group to control the reactivity of the diamine.[4] Other methods involve using specific catalysts, such as imidazole, or performing the reaction in microreactors to achieve high selectivity under mild conditions.[6][7] Biocatalytic methods using enzymes like carboxylic acid reductase (CAR) are also emerging as a green alternative for selective amide bond formation in aqueous conditions.[3]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems you might encounter.

Problem 1: My reaction yields predominantly the bis-acylated product, even with controlled stoichiometry.

• Likely Cause: The reaction rate of the second acylation is competitive with or faster than the first. This is often exacerbated by the reaction conditions. The HCl byproduct from using an acyl chloride, for instance, can protonate the unreacted diamine, making it less nucleophilic than the mono-acylated intermediate.[8]

• Solutions:

  • Lower the Temperature: Reducing the reaction temperature (e.g., to 0 °C or -78 °C) can increase selectivity. The activation energy for the second acylation may be higher, and lower temperatures will favor the kinetic product (mono-acylation) over the thermodynamic product (bis-acylation).[9]

  • Slow Addition: Instead of adding the acylating agent all at once, use a syringe pump for slow, controlled addition. This keeps the instantaneous concentration of the acylating agent low, favoring reaction with the more abundant starting diamine over the newly formed mono-acylated product.

  • Change the Acylating Agent: Acyl chlorides are highly reactive.[10] Consider using a less reactive acylating agent, such as an N-hydroxysuccinimide (NHS) ester or an anhydride. This can significantly improve selectivity for the mono-acylated product.[5]

  • Employ Schotten-Baumann Conditions: This classic method uses a two-phase system (e.g., dichloromethane and water) with a base in the aqueous phase.[11][12] The base neutralizes the acid byproduct as it forms, preventing the deactivation of the starting diamine and maintaining its nucleophilicity.[8][12]

Problem 2: The reaction is very slow, and I still get a mixture of products.

• Likely Cause: The reaction conditions are not optimized for the chosen reagents. Overly dilute conditions or a non-optimal solvent can lead to slow reaction rates, giving more time for side reactions to occur.

• Solutions:

  • Solvent Choice: Ensure you are using an appropriate solvent. Aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile (ACN) are generally preferred.[5] The solvent should fully dissolve the starting materials.

  • Base Selection: If using a base, its strength and type are critical. For acylations with acyl chlorides, a non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is often used in stoichiometric amounts to scavenge the generated acid.[13]

  • Catalyst Addition: Consider adding a catalytic amount of 4-Dimethylaminopyridine (DMAP) alongside your primary base. DMAP is a highly effective acylation catalyst that can significantly increase the reaction rate.[13]

Problem 3: I can't separate the mono-acylated product from the starting material and the bis-acylated byproduct.

• Likely Cause: The polarity differences between the three compounds (starting material, mono-acylated, and bis-acylated product) may not be sufficient for easy separation by standard column chromatography.

• Solutions:

  • Optimize Chromatography:

    • Solvent System: Systematically screen different solvent systems for your column. A gradient elution (gradually increasing the polarity of the eluent) is often more effective than an isocratic (constant polarity) elution for separating compounds with close Rf values.

    • Acid/Base Additive: Adding a small amount of a modifier to your mobile phase, such as triethylamine (for basic compounds) or acetic acid (for acidic compounds), can improve peak shape and separation.

  • Liquid-Liquid Extraction: Exploit the different properties of the components. The unreacted basic diamine can often be removed by an acidic wash (e.g., with dilute HCl). The mono-acylated product might then be separated from the more nonpolar bis-acylated product by subsequent extractions or chromatography.

  • Derivatization: As a last resort, consider derivatizing the crude mixture. For example, reacting the remaining free amine of the mono-acylated product with a highly polar or ionizable tag could dramatically change its chromatographic behavior, allowing for easy separation.

Visualizing the Reaction: Mono- vs. Bis-Acylation

The following diagram illustrates the competitive reaction pathways. The goal is to maximize the formation of the Mono-Acylated Product while minimizing the pathway to the Bis-Acylated Byproduct .

Caption: Competitive pathways in the acylation of 1,4-diazepane.

Troubleshooting Logic Flow

This chart helps diagnose the root cause of poor selectivity and guides you to an appropriate solution.

Caption: Decision tree for troubleshooting poor mono-acylation selectivity.

Reference Protocol: Selective Mono-Acylation via Slow Addition at Low Temperature

This protocol provides a reliable starting point for achieving high selectivity.

Materials:

• 1,4-Diazepane

• Acyl Chloride (e.g., Benzoyl Chloride)

• Dichloromethane (DCM), anhydrous

• Triethylamine (TEA), freshly distilled

• Argon or Nitrogen gas supply

• Syringe pump

Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 1,4-diazepane (1.0 eq) and anhydrous DCM (to make a 0.1 M solution).

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Base Addition: Add triethylamine (1.1 eq) to the stirred solution.

• Prepare Acylating Agent: In a separate, dry syringe, prepare a solution of the acyl chloride (1.0 eq) in a small amount of anhydrous DCM.

• Slow Addition: Mount the syringe on a syringe pump and add the acyl chloride solution to the reaction mixture dropwise over a period of 2-3 hours, ensuring the internal temperature does not rise above 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to check for the consumption of the starting material.

• Workup:

  • Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of methanol in DCM) to separate the mono-acylated product from unreacted starting material and the bis-acylated byproduct.

Data Summary: Effect of Reaction Parameters on Selectivity

The following table summarizes the expected impact of various parameters on the mono- to bis-acylation product ratio.

Parameter	Condition A	Ratio (Mono:Bis)	Condition B	Ratio (Mono:Bis)	Rationale
Stoichiometry (Acyl Chloride)	1.0 eq	~3:1	1.5 eq	~1:2	Excess acylating agent drives the reaction towards the bis-acylated product.
Temperature	0 °C	~10:1	25 °C (RT)	~4:1	Lower temperatures favor the kinetic mono-acylated product.[9]
Addition Rate	Slow (2h)	~10:1	Fast (2 min)	~3:1	Slow addition keeps the acylating agent concentration low, increasing selectivity.
Base	No Base	~2:1	1.1 eq TEA	~10:1	A base neutralizes HCl, preventing deactivation of the starting diamine.[13]
Acylating Agent	Acyl Chloride	~4:1	NHS Ester	>15:1	Less reactive acylating agents are inherently more selective.[5]

Note: Ratios are illustrative and will vary based on the specific substrates and detailed conditions.

References

• Chemistry Schotten Baumann Reaction. (n.d.). SATHEE.
• Schotten-Baumann Conditions. (n.d.). Organic Chemistry Portal.
• Schotten–Baumann reaction. (n.d.). In Wikipedia.
• Schotten-Baumann Reaction. (2017, March 7). Lokey Lab Protocols - Wikidot.
• Schotten-Baumann Reaction. (2021, March 23). J&K Scientific LLC.
• Taming diamines and acyl chlorides by carbon dioxide in selective mono-acylation reactions. (n.d.). Green Chemistry (RSC Publishing).
• CDI-mediated monoacylation of symmetrical diamines and selective acylation of primary amines of unsymmetrical diamines. (n.d.). Green Chemistry (RSC Publishing).
• Mono-acylation of symmetric diamines in the presence of water. (2025, August 6). ResearchGate.
• Selective Monoacylation of Symmetrical Diamines via Prior Complexation with Boron. (2025, August 10). ResearchGate.
• Protection of Functional Groups. (n.d.). Thieme.
• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. (n.d.). OUCI.
• Rashid, M., Ashraf, A., et al. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis.
• Biocatalytic Monoacylation of Symmetrical Diamines and Its Application to the Synthesis of Pharmaceutically Relevant Amides. (2020, August 10). ACS Publications.
• A green and efficient monoacylation strategy for symmetrical diamines in microreactors. (n.d.). Reaction Chemistry & Engineering (RSC Publishing).
• Imidazole-catalyzed Monoacylation of Symmetrical Diamines. (2010, October 1). PubMed.
• Solvent- or Temperature-Controlled Diastereoselective Aldol Reaction of Methyl Phenylacetate. (n.d.). Organic Chemistry Portal.
• Controlling the Site Selectivity in Acylations of Amphiphilic Diols. (2022, July 8). PMC - NIH.

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Technical Support Center: Navigating the Labyrinth of Thiazole Derivative Solubility in Organic Synthesis

Welcome to the technical support center dedicated to addressing a pervasive challenge in modern organic synthesis and drug discovery: the limited solubility of thiazole derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility hurdles during their experimental work. Here, we move beyond simple procedural lists to provide in-depth, field-proven insights into why these issues occur and how to systematically overcome them. Our approach is grounded in robust scientific principles to empower you with the knowledge to not only solve immediate problems but also to anticipate and mitigate future solubility challenges.

Troubleshooting Guide: A Question-and-Answer Approach to Common Solubility Issues

This section directly addresses specific problems you might encounter during your experiments, offering explanations and actionable solutions.

Issue 1: My thiazole derivative, dissolved in DMSO, precipitates when diluted into an aqueous buffer for my assay.

Question: What is causing this precipitation, and how can I prevent it?

Answer: This is a classic case of "precipitation upon dilution," a frequent obstacle when working with hydrophobic compounds.[1][2] Your thiazole derivative is soluble in a strong organic solvent like Dimethyl Sulfoxide (DMSO), but its solubility drastically decreases in the aqueous environment of your assay buffer. As the DMSO is diluted, the concentration of your compound exceeds its aqueous solubility limit, leading to it "crashing out" of the solution.[2]

Causality & Strategic Solutions:

The core of the problem lies in the stark difference in polarity between your stock solvent and the final assay medium. To address this, we need to manage the transition between these two environments more effectively.

• Optimize DMSO Concentration: The final concentration of DMSO in your assay should be kept as low as possible, typically below 0.5%, to minimize solvent-induced artifacts.[1][2] However, an excessively low DMSO concentration can worsen precipitation. It's a delicate balance that requires optimization for your specific compound and assay.

• Employ a Co-solvent Strategy: Instead of relying solely on DMSO, preparing your stock solution in a mixture of DMSO and another water-miscible organic solvent, such as ethanol, can improve solubility in the final aqueous solution.[1][2]

• Implement Serial Dilution: A gradual change in solvent composition is often less disruptive than a single large dilution. Performing serial dilutions, where you first dilute your DMSO stock into an intermediate solution with a higher percentage of organic solvent before the final dilution into the aqueous buffer, can prevent precipitation.[1][2]

Issue 2: The biological activity of my thiazole compound is inconsistent across different experiments.

Question: I'm observing variable results in my biological assays even when using the same stock solution. What could be the underlying cause?

Answer: Inconsistent biological activity can often be traced back to issues of solubility and compound stability.[1] Even if you don't see visible precipitation, your compound may be forming microscopic aggregates that are not biologically active, leading to variable results.

Causality & Strategic Solutions:

The reproducibility of your assay is directly linked to the consistent availability of your compound to its biological target.

• pH-Dependent Solubility: The solubility of many thiazole derivatives is highly dependent on the pH of the solution.[1] Small, unintentional variations in the pH of your buffer preparation between experiments can lead to significant differences in the amount of dissolved, active compound.[1] Always prepare buffers meticulously and verify the pH.

• Compound Instability in DMSO: Some thiazole derivatives, particularly 2-aminothiazoles, can be unstable in DMSO and may degrade over time, leading to altered biological activity.[1] If you suspect instability, consider preparing fresh stock solutions for each experiment or exploring alternative solvents.

• Microscopic Precipitation: Your compound might be precipitating at a microscopic level, which is not visible to the naked eye. This reduces the effective concentration of the compound available to interact with its target.[1] Visually inspect your assay plates under a microscope for any signs of precipitation.[1]

Issue 3: I am unable to dissolve my new thiazole derivative in DMSO, even with heating and sonication.

Question: My thiazole compound is insoluble even in strong organic solvents. What are my options?

Answer: While DMSO is a powerful solvent, some highly crystalline or lipophilic thiazole derivatives can resist dissolution. In such cases, a more aggressive or tailored approach is necessary.

Causality & Strategic Solutions:

The insolubility in standard organic solvents points towards strong intermolecular forces within the solid-state of your compound, such as crystal lattice energy.

• Alternative Solvents: Explore other potent, water-miscible organic solvents such as N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP).[1][2] It is crucial to verify the compatibility of these solvents with your specific biological assay.

• pH Adjustment: For ionizable thiazole derivatives, altering the pH of the solution can dramatically increase solubility. Weakly basic thiazoles become more soluble in acidic conditions, while weakly acidic thiazoles are more soluble in basic conditions.[1]

• Formulation Strategies: If simple solvent adjustments fail, more advanced formulation strategies may be required. These are discussed in detail in the following sections and include techniques like cyclodextrin complexation, solid dispersions, and nanosuspensions.[1]

Advanced Strategies for Enhancing Thiazole Derivative Solubility

When standard methods are insufficient, the following advanced formulation strategies can be employed to improve the solubility of your thiazole derivatives for both in vitro and in vivo applications.

pH Adjustment

For thiazole derivatives with ionizable functional groups, solubility is often pH-dependent. Adjusting the pH of the solvent can convert the compound into its more soluble salt form.[1][3][4][5]

Workflow for pH-Mediated Solubility Enhancement

Caption: Determining the likelihood of stable salt formation.

Prodrug Approach

A prodrug is a chemically modified, often more soluble, version of the active drug. [6]This inactive molecule is designed to be converted into the active parent drug within the biological system through enzymatic or chemical cleavage. [1][6][7][8] Conceptual Workflow of the Prodrug Strategy

Caption: The prodrug approach for enhancing solubility.

References

• J-Stage. Transformation and Crystallization of Thiazole-Derivative Polymorphs. Available from: [Link]

• Pinto, J., et al. The Prodrug Approach: A Successful Tool for Improving Drug Solubility. PMC. Available from: [Link]

• Royal Society of Chemistry. Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. Available from: [Link]

• ResearchGate. Anti-solvent crystallization and transformation of thiazole-derivative polymorphs - I: Effect of addition rate and initial concentrations. Available from: [Link]

• Journal of Pharmaceutical and Biological Sciences. An Overview of Thiazole Derivatives and its Biological Activities. Available from: [Link]

• International Journal of Pharmaceutical Chemistry and Analysis. Strategies for improving hydrophobic drugs solubility and bioavailability. Available from: [Link]

• RSC Publishing. Thiazole conjugated amino acid derivatives as potent cytotoxic agents. Available from: [Link]

• Journal of Drug Delivery and Therapeutics. A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. Available from: [Link]

• Research Journal of Chemical Sciences. Ultrasonic Insight into Substituted Thiazoles and its Biological Activity. Available from: [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Thiazole. Available from: [Link]

• ResearchGate. Why salt formation of weak acid increases the drug solubility? Available from: [Link]

• Aston Research Explorer. Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Available from: [Link]

• ResearchGate. What is the best Strategy for increasing the of solubility for poorly soluble drug (diaryl compounds) in water. Available from: [Link]

• PubMed. Prodrug strategies to overcome poor water solubility. Available from: [Link]

• PubMed. Salt formation to improve drug solubility. Available from: [Link]

• ACS Publications. Synthesis and Molecular Docking Study of New Thiazole Derivatives as Potential Tubulin Polymerization Inhibitors. Available from: [Link]

• Royal Society of Chemistry. CHAPTER 2: Tactics to Improve Solubility. Available from: [Link]

• International Journal of Medical Science and Dental Research. Techniques for Improving Solubility. Available from: [Link]

• Semantic Scholar. Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. Available from: [Link]

• International Journal of Pharmaceutical Research and Applications. Solubility Enhancement of Drugs. Available from: [Link]

• PMC. Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiproliferative Activity. Available from: [Link]

• ResearchGate. Prodrug strategies to overcome poor water solubility. Available from: [Link]

• PMC. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Available from: [Link]

• PMC. Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents. Available from: [Link]

• MDPI. New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Available from: [Link]

• ACS Publications. Synthesis and Biological Evaluation of Thiazole-Based Derivatives as Potential Acetylcholinesterase Inhibitors. Available from: [Link]

• FABAD Journal of Pharmaceutical Sciences. An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. Available from: [Link]

• Ascendia Pharmaceutical Solutions. 5 Novel Techniques for Solubility Enhancement. Available from: [Link]

• ResearchGate. (PDF) Thiazole derivatives: prospectives and biological applications. Available from: [Link]

• Journal of Advanced Scientific Research. A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Available from: [Link]

• Organic Chemistry Portal. Thiazole synthesis. Available from: [Link]

• PMC. Novel Thiazole Derivatives Containing Imidazole and Furan Scaffold: Design, Synthesis, Molecular Docking, Antibacterial, and Antioxidant Evaluation. Available from: [Link]

• Journal of Pharmaceutical Research International. Review Article Current Synthesis Routes of Thiazole and its Derivatives and their Broad-Spectrum Therapeutic Activity. Available from: [Link]

• Systematic Reviews in Pharmacy. Synthesis And Medicinal Attributes Of Thiazole Derivatives: A Review. Available from: [Link]

• Journal of Pharmaceutical and Biological Sciences. A Systematic Review On Thiazole Synthesis And Biological Activities. Available from: [Link]

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Technical Support Center: Optimizing HATU/DIPEA Coupling for Thiazole Carboxylic Acids

Welcome to the technical support center for optimizing amide couplings with thiazole carboxylic acids using HATU and DIPEA. This guide is designed for researchers, chemists, and drug development professionals who are navigating the nuances of this powerful but sometimes challenging reaction. Thiazole moieties are prevalent in pharmaceuticals, and their successful conjugation is often a critical step in synthesis. This resource provides in-depth, field-proven insights to help you troubleshoot common issues, optimize your reaction conditions, and ensure the integrity of your results.

Section 1: The Fundamentals - Mechanism & Key Parameters

This section addresses the foundational principles of the HATU/DIPEA coupling system, providing the mechanistic understanding necessary for effective troubleshooting.

Q1: What is the detailed mechanism of carboxylic acid activation by HATU?

A: The reaction proceeds in two primary stages: activation of the carboxylic acid to a highly reactive intermediate, followed by nucleophilic attack by the amine.[1][2]

• Deprotonation: The non-nucleophilic base, N,N-Diisopropylethylamine (DIPEA), first deprotonates the thiazole carboxylic acid to form a carboxylate anion.[3][4]

• Formation of the O-acyl(tetramethyl)isouronium salt: The carboxylate anion performs a nucleophilic attack on the electrophilic carbon of the HATU reagent. This forms a highly reactive, albeit unstable, O-acyl(tetramethyl)isouronium salt.[2][5][6]

• Formation of the OAt-Active Ester: The displaced 1-hydroxy-7-azabenzotriazole (HOAt) anion then rapidly attacks the isouronium salt.[3][7] This step is a key feature of HATU's efficacy; it forms the OAt-active ester and releases tetramethylurea as a byproduct.[1][5] This active ester is significantly more susceptible to nucleophilic attack than the original carboxylic acid.

• Amide Bond Formation: The amine nucleophile attacks the carbonyl carbon of the OAt-active ester, forming the desired amide bond and releasing HOAt.[1][3] The pyridine nitrogen in the HOAt moiety is thought to facilitate this step through a hydrogen-bonded transition state, which contributes to HATU's high efficiency and rapid reaction rates.[5]

Caption: HATU-mediated amide bond formation mechanism.

Q2: Why is DIPEA the recommended base, and what is the consequence of using other bases like triethylamine (TEA)?

A: The choice of base is critical for minimizing side reactions.

• DIPEA (Hünig's Base): DIPEA is a sterically hindered, non-nucleophilic base.[8] Its bulk prevents it from attacking the activated ester intermediate, which would otherwise compete with the desired amine nucleophile. Its primary role is to deprotonate the carboxylic acid and neutralize the protonated HOAt byproduct formed during the reaction.[9][10]

• Triethylamine (TEA): TEA is less sterically hindered than DIPEA. As a result, it can act as a nucleophile, attacking the OAt-active ester. This can lead to the formation of unwanted side products and reduce the overall yield of the desired amide. While sometimes used, it increases the risk of side reactions, especially with sensitive or sterically unencumbered substrates.[8] Using a hindered base like DIPEA or 2,4,6-collidine is a much safer and more robust choice.[1][8]

Section 2: Troubleshooting Common Issues

Q3: I am observing very low or no product yield. What are the primary causes and how can I fix this?

A: This is the most common issue and can usually be resolved by systematically evaluating several factors.

Potential Cause	Scientific Explanation & Troubleshooting Steps
Moisture Contamination	HATU and its activated intermediates are highly sensitive to moisture. Water will hydrolyze the OAt-active ester back to the starting carboxylic acid, effectively killing the reaction.[9] Solution: Ensure all glassware is rigorously dried (oven or flame-dried). Use anhydrous grade solvents, preferably from a freshly opened bottle or a solvent purification system. Store HATU in a desiccator and handle it quickly in an inert atmosphere (e.g., nitrogen or argon) if possible.[1][9]
Poor Reagent Quality	HATU can degrade over time, especially with improper storage. DIPEA can also contain impurities. Solution: Use fresh, high-purity HATU.[1] If you suspect the quality of your reagents, test them in a reliable, well-established control reaction.
Insufficient Activation	The thiazole ring is electron-withdrawing, which can decrease the nucleophilicity of the carboxylate, making activation more difficult compared to simple alkyl or aryl carboxylic acids. Solution: Implement a "pre-activation" step. Stir the thiazole carboxylic acid, HATU, and DIPEA together in the solvent for 15-30 minutes before adding the amine.[1][7] This allows for the complete formation of the highly reactive OAt-active ester prior to introducing the nucleophile.[11]
Low Nucleophilicity of Amine	Electron-deficient aromatic amines or very sterically hindered amines can be poor nucleophiles, leading to slow or incomplete reactions.[12] Solution: If the reaction is sluggish at room temperature, consider gentle heating to 30-50°C.[1] Monitor carefully by TLC or LC-MS for any signs of decomposition. Alternatively, a more powerful coupling reagent or different reaction conditions may be necessary.
Incorrect Stoichiometry	Using incorrect ratios of reagents can lead to incomplete conversion or the formation of side products. Solution: A good starting point is Carboxylic Acid (1.0 eq), HATU (1.1-1.2 eq), Amine (1.0-1.2 eq), and DIPEA (2.0-3.0 eq).[1] The excess base ensures complete deprotonation and neutralization of acidic byproducts.

Q4: My LC-MS shows multiple side products. What are they and how do I prevent them?

A: Side product formation often points to issues with reaction conditions or substrate reactivity.

Potential Side Product	Formation Mechanism & Prevention Strategy
Guanidinium Adduct	If the OAt-active ester is not consumed quickly, the amine can attack the HATU reagent itself, forming a stable guanidinium byproduct on the amine nitrogen. This is more common when HATU is in excess or when the amine is added before complete activation of the acid.[13] Prevention: Always pre-activate the carboxylic acid with HATU before adding the amine.[11][14] Use a slight excess of the carboxylic acid relative to the amine if the amine is particularly precious.
Racemization	For chiral thiazole carboxylic acids (e.g., with a stereocenter alpha to the carbonyl), racemization can occur via the formation of an oxazolone intermediate.[8] Prevention: HATU is known for its ability to suppress racemization compared to many other reagents.[1] However, to further minimize risk, keep reaction times as short as possible, avoid elevated temperatures, and ensure the use of a sterically hindered base like DIPEA.[8][9]
Reaction with Thiazole Ring	While less common under standard conditions, highly nucleophilic amines or harsh conditions could potentially interact with the thiazole ring, especially at the C2 position which can be deprotonated under strong basic conditions.[15] Prevention: Stick to the recommended stoichiometry and avoid excessive base or high temperatures. Ensure that other reactive functional groups on the thiazole ring or amine are appropriately protected.

Section 3: Optimization Strategies

Q5: How do I systematically optimize the reaction conditions for a new thiazole carboxylic acid?

A: A systematic approach is key. Start with a standard protocol and adjust one parameter at a time.

Parameter	Standard Condition	Optimization Strategy & Rationale
Stoichiometry	Acid:HATU:Amine:DIPEA = 1:1.1:1.1:2.5	For difficult couplings, you can increase HATU to 1.5 eq and DIPEA to 3-4 eq. This drives the activation step to completion.
Solvent	DMF, DCM	DMF is a polar aprotic solvent that is generally excellent for solubility.[5] If purification is difficult due to DMF's high boiling point, consider DCM, THF, or Acetonitrile (ACN).[7][16] Ensure the solvent is anhydrous.
Temperature	Room Temperature (20-25°C)	Start at 0°C for sensitive substrates to control exotherms, then allow to warm to RT. If the reaction is slow, gently heat to 40°C.[9] Monitor for byproduct formation at higher temperatures.
Pre-activation Time	15-30 minutes	For sterically hindered or electron-deficient thiazole acids, extending the pre-activation time to 60 minutes may improve the yield by ensuring complete formation of the active ester.[1]
Concentration	0.1 - 0.5 M	Very dilute conditions can slow down the reaction. If the reaction is sluggish, try increasing the concentration. Conversely, if side reactions are an issue, dilution may help.

Section 4: Protocols & Workflows

Standard Protocol for HATU/DIPEA Coupling

This protocol provides a reliable starting point for the coupling of a thiazole carboxylic acid with a primary or secondary amine.

Materials:

• Thiazole carboxylic acid (1.0 eq)

• Amine (1.0-1.2 eq)

• HATU (1.1-1.2 eq)

• DIPEA (2.5-3.0 eq)

• Anhydrous DMF (to make a ~0.2 M solution)

• Round-bottom flask, magnetic stirrer, nitrogen/argon line

Procedure:

• Setup: Under an inert atmosphere (N₂ or Ar), add the thiazole carboxylic acid (1.0 eq) to a dry round-bottom flask equipped with a magnetic stir bar.

• Dissolution: Add anhydrous DMF to dissolve the acid completely.

• Base Addition: Add DIPEA (2.5-3.0 eq) to the solution. Stir for 2-5 minutes.

• Pre-activation: Add HATU (1.1-1.2 eq) in one portion. The solution may change color (often to a yellow tint).[17] Stir the mixture at room temperature for 15-30 minutes.

• Amine Addition: Add the amine (1.0-1.2 eq) to the activated mixture, either neat or as a solution in a small amount of anhydrous DMF.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor its progress by TLC or LC-MS every 1-2 hours. A typical reaction is complete within 2-12 hours.

• Workup: Once the reaction is complete, dilute the mixture with a suitable organic solvent (e.g., Ethyl Acetate). Wash sequentially with water, 5% aqueous citric acid (to remove excess amine and DIPEA), saturated aqueous NaHCO₃ (to remove unreacted acid and HOAt), and finally with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Troubleshooting Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]
• 4. growingscience.com [growingscience.com]
• 5. HATU - Wikipedia [en.wikipedia.org]
• 6. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. survivaltechnologies.in [survivaltechnologies.in]
• 10. bachem.com [bachem.com]
• 11. reddit.com [reddit.com]
• 12. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. reddit.com [reddit.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline [pharmaguideline.com]
• 16. researchgate.net [researchgate.net]
• 17. Computer vision as a new paradigm for monitoring of solution and solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Removing unreacted homopiperazine from crude reaction mixtures

Welcome to the Technical Support Center for the purification of homopiperazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for removing unreacted homopiperazine from crude reaction mixtures. Here, we move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot and adapt these methods to your specific experimental context.

Understanding the Challenge: The Chemical Nature of Homopiperazine

Homopiperazine (1,4-diazepane) is a cyclic diamine that is highly polar and basic, with pKa values for its conjugate acids around 11.0.[1][2] It is a low-melting solid (38-40 °C) that is soluble in water and some organic solvents like chloroform and methanol, but has limited solubility in others like ethyl acetate.[2][3] Its hygroscopic nature and tendency to absorb atmospheric carbon dioxide to form carbamates present unique challenges in its handling and purification.[3][4]

This guide will address the most common and effective methods for purifying compounds from residual homopiperazine:

• Acid-Base Extraction: Leveraging the basicity of homopiperazine to selectively move it into an aqueous phase.

• Purification via Salt Formation: Isolating the product by precipitating the homopiperazine as a salt.

• Column Chromatography: Separating homopiperazine from the desired product based on polarity differences.

Frequently Asked Questions (FAQs)

Q1: My crude reaction mixture is an emulsion after adding aqueous acid for extraction. What should I do?

A1: Emulsion formation is common when dealing with amines and certain solvent systems. Here are several strategies to resolve this:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (NaCl). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.

• Patience: Sometimes, simply allowing the mixture to stand for an extended period can lead to separation.

• Filtration: Passing the emulsified layer through a pad of Celite or glass wool can sometimes break the emulsion.

• Solvent Modification: Adding a small amount of a different organic solvent with a different polarity might disrupt the emulsion.

Q2: I've performed an acid-base extraction, but my final product is still contaminated with homopiperazine. Why did this happen and what can I do?

A2: This is a common issue and can arise from several factors:

• Insufficient Acid: You may not have used enough acid to fully protonate all of the homopiperazine. It's recommended to check the pH of the aqueous layer after extraction to ensure it is sufficiently acidic (pH 1-2).

• Incomplete Phase Separation: Even a small amount of the aqueous layer remaining in the organic layer can re-introduce homopiperazine upon basification during workup. Ensure a clean separation of layers.

• Number of Extractions: A single extraction is often insufficient. It is more effective to perform multiple extractions with smaller volumes of the acidic solution.

• Solution: Re-dissolve your product in an appropriate organic solvent and repeat the acid-base extraction procedure, ensuring complete protonation and clean phase separation.

Q3: My homopiperazine seems to have "disappeared" or I have a lower than expected mass balance. What could be the cause?

A3: Homopiperazine is hygroscopic and readily absorbs atmospheric CO2 to form non-volatile carbamate salts.[4][5] This can lead to inaccuracies in weighing and handling. If you suspect carbamate formation, you can often reverse it by gentle heating under vacuum or by treatment with a non-nucleophilic base. To prevent this, handle homopiperazine under an inert atmosphere (e.g., nitrogen or argon) and store it in a desiccator.

Q4: When I try to purify my product using silica gel chromatography, I get very broad peaks and poor recovery. What is happening?

A4: The basic nitrogen atoms of homopiperazine strongly interact with the acidic silanol groups on the surface of standard silica gel. This can lead to peak tailing, irreversible adsorption, and low recovery. To mitigate this, you can:

• Use a Basic Modifier: Add a small amount of a volatile base, such as triethylamine (~1%), to your eluent system. This will compete with your amine for binding to the silica, improving peak shape and recovery.

• Use Amine-Functionalized Silica: This specialized stationary phase has a basic surface, which minimizes the strong interactions with basic analytes, often providing excellent separation without the need for mobile phase additives.

Troubleshooting Guides

Problem 1: Low Yield After Purification

Possible Cause	Recommended Solution
Incomplete extraction of homopiperazine salt into the aqueous layer.	Perform at least three extractions with dilute acid. Check the pH of the aqueous layer after each extraction to ensure it remains acidic.
Product is partially water-soluble and is lost to the aqueous phase.	If your product has some water solubility, minimize the volume of aqueous acid used for extraction. Back-extract the combined aqueous layers with a fresh portion of organic solvent to recover any dissolved product.
Irreversible adsorption of the product onto silica gel during chromatography.	If your product is also basic, consider using amine-functionalized silica or adding a basic modifier like triethylamine to your eluent.
Precipitation of the product along with the homopiperazine salt.	This can happen if your product is also basic and forms a salt that is insoluble in the chosen solvent. In this case, consider an alternative purification method like chromatography.

Problem 2: Product Contamination with Homopiperazine Post-Purification

Possible Cause	Recommended Solution
Insufficient washing of the organic layer after acid extraction.	After combining the organic layers, wash with brine to remove residual water and dissolved salts.
Co-elution of homopiperazine with the product during column chromatography.	Optimize your eluent system. A shallower gradient or isocratic elution may be necessary. Consider using an amine-functionalized column for better separation.
Incomplete precipitation of homopiperazine as a salt.	Ensure you are using a sufficient stoichiometric amount of the precipitating acid. Cooling the mixture can also improve precipitation.

Purification Protocols and Methodologies

Method 1: Acid-Base Extraction

This method is ideal for separating basic homopiperazine from neutral or acidic products. The principle relies on converting the water-insoluble amine into a water-soluble salt by treatment with an acid.[6]

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

• Acidic Wash: Transfer the solution to a separatory funnel and add an equal volume of a dilute aqueous acid solution (e.g., 1 M HCl).

• Extraction: Stopper the funnel and shake vigorously, periodically venting to release any pressure.

• Separation: Allow the layers to separate. Drain the lower aqueous layer.

• Repeat: Repeat the acidic wash (steps 2-4) two more times to ensure complete removal of the homopiperazine.

• Neutralization and Back-Extraction (for recovery of homopiperazine, if needed): Combine the aqueous layers and cool in an ice bath. Slowly add a base (e.g., 2 M NaOH) until the solution is basic (pH > 10). Extract the now neutral homopiperazine back into an organic solvent.

• Work-up of Organic Layer: Wash the original organic layer (containing your product) with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield the purified product.

Caption: Workflow for Acid-Base Extraction.

Method 2: Purification via Diacetate Salt Formation

This technique is particularly useful when the desired product is neutral and soluble in a solvent in which the homopiperazine diacetate salt is insoluble. This method is adapted from a procedure for piperazine purification.[7]

• Dissolution: Dissolve the crude mixture in acetone. The concentration of homopiperazine should be between 0.5 and 20% by weight.[7]

• Acidification: While stirring, slowly add at least a stoichiometric amount of glacial acetic acid.

• Precipitation: The homopiperazine diacetate will begin to precipitate as a crystalline solid. Cool the mixture to 10-30°C to ensure complete precipitation.[7]

• Isolation: Collect the precipitated salt by vacuum filtration.

• Washing: Wash the collected solid with cold acetone to remove any soluble impurities and the desired product.

• Product Isolation: The purified product is in the filtrate. Concentrate the filtrate under reduced pressure to recover the product.

Caption: Workflow for Purification via Salt Formation.

Method 3: Column Chromatography

Column chromatography separates compounds based on their differential adsorption to a stationary phase. For basic compounds like homopiperazine, modifications to standard silica gel chromatography are necessary.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pack the column, ensuring no air bubbles are trapped. Add a protective layer of sand on top.

• Mobile Phase Preparation: Prepare your eluent system (e.g., a gradient of ethyl acetate in hexanes) and add ~1% triethylamine to each solvent mixture.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a less polar solvent and carefully load it onto the top of the silica gel.

• Elution: Begin eluting with the least polar solvent mixture, gradually increasing the polarity. Collect fractions and monitor by thin-layer chromatography (TLC).

• Fraction Analysis: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Caption: Workflow for Column Chromatography.

Data Summary for Purification Methods

Method	Principle	Best For	Advantages	Disadvantages
Acid-Base Extraction	Differential solubility of the amine and its protonated salt.	Neutral or acidic products.	Scalable, rapid, and cost-effective.	Can be problematic with emulsions; not suitable for base-sensitive products.
Salt Precipitation	Selective precipitation of homopiperazine as an insoluble salt.	Neutral products soluble in the precipitation solvent.	Can yield very high purity; simple filtration-based separation.	Requires a suitable solvent system where the product is soluble and the salt is not; requires an additional step to recover the free base if needed.
Column Chromatography	Differential adsorption onto a stationary phase.	Products with different polarity than homopiperazine.	High resolution and applicable to a wide range of products.	Can be time-consuming and require large volumes of solvent; standard silica can cause issues with basic compounds.

References

• Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by carbamate cleavage. Retrieved from [Link]

• ResearchGate. (2015, March 26). How can I unprotect a secondary amine protected from ethyl carbamate? Retrieved from [Link]

• IRIS Unimore. (2020, October 15). Toward the Scale-Up of a Bicyclic Homopiperazine via Schmidt Rearrangement and Photochemical Oxaziridine Rearrangement in Contin. Retrieved from [Link]

• Solubility of Things. (n.d.). Piperazine. Retrieved from [Link]

• Google Patents. (n.d.). CN103360330A - Synthetic method for homopiperazine.

• PMC. (n.d.). Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide. Retrieved from [Link]

• Reddit. (2016, April 17). Carbamate to N-methyl amine. Retrieved from [Link]

• Google Patents. (n.d.). US2919275A - Purification of piperazine.

• Wikipedia. (n.d.). Piperazine. Retrieved from [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. Homopiperazine CAS#: 505-66-8 [m.chemicalbook.com]
• 3. 505-66-8 CAS MSDS (Homopiperazine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Piperazine - Wikipedia [en.wikipedia.org]
• 5. Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. US2919275A - Purification of piperazine - Google Patents [patents.google.com]

Technical Guide: Stability of Thiazole-Carbonyl Linkers Under Acidic Deprotection

This guide is structured as a Tier 3 Technical Support resource for medicinal chemists and process scientists. It addresses the specific stability profile of thiazole-carbonyl motifs during acidic deprotection (e.g., Boc removal using TFA or HCl).

Executive Summary: The "Stable Ring, Labile Neighbor" Paradox

Thiazole-carbonyl linkers (Thiazole-

- ) present a unique challenge in peptide and small molecule synthesis. While the thiazole aromatic ring itself is highly stable to standard acidic deprotection cocktails (e.g., TFA/DCM, HCl/Dioxane), the carbonyl linker activates adjacent positions , leading to two primary failure modes:

• Rapid Racemization: The electron-deficient thiazole ring (especially at C2) acts as an internal Lewis acid, dramatically increasing the acidity of

  -protons on the attached carbonyl chain.

• Nucleophilic Trapping: The protonated thiazole nitrogen (

  ) can alter solubility profiles, trapping acid salts or promoting aggregation that mimics decomposition.

Mechanistic Deep Dive: Why Your Purity is Dropping

The Electronic Effect

The thiazole ring is

-deficient. When the thiazole nitrogen (N3) is protonated by TFA, the ring becomes a powerful electron-withdrawing group (EWG).

• Thiazole-2-yl Ketones: The C2 position is the most electron-deficient. A carbonyl at C2 exerts a synergistic EWG effect with the protonated ring, making the

  -proton of the attached group ( ) highly acidic.

• Consequence: Even mild bases (or high concentrations of the peptide itself acting as a base) can deprotonate the

  -carbon, leading to enolization and subsequent racemization.

Mechanism Diagram

The following diagram illustrates the acid-catalyzed enolization pathway responsible for stereocenter loss.

Figure 1: Mechanism of acid-mediated racemization in thiazole-2-carbonyl systems. The protonated thiazole ring stabilizes the enol intermediate, facilitating loss of stereochemistry.

Diagnostic FAQ & Troubleshooting

Use this section to diagnose specific experimental observations.

Q1: I see a purity drop after Boc-deprotection (TFA/DCM), but the mass is correct. What happened?

Diagnosis: Racemization. [1][2]

• Explanation: If you have a chiral center

  to the thiazole carbonyl (e.g., an amino acid derived thiazole), you likely formed the enantiomer. Standard C18 HPLC may show this as a "shoulder" or a split peak, often mistaken for an impurity.

• Verification: Run a chiral HPLC or measure optical rotation.

• Fix: Lower the temperature to 0°C. Avoid "scavenger cocktails" containing bases (like pyridine). Use the minimum time required for deprotection.

Q2: I observe a mass shift of +18 Da. Is the thiazole ring opening?

Diagnosis: Hydrolysis (Amide/Ester Cleavage), NOT Ring Opening.

• Explanation: The thiazole ring is stable. However, if your linker is a Thiazole-Carboxamide or Thiazole-Ester , the protonated thiazole makes the carbonyl carbon highly electrophilic. Traces of water in the TFA will attack this activated carbonyl, cleaving the linker.

• Fix: Use anhydrous TFA and add a moisture scavenger (e.g., 1-2% Triisopropylsilane or TIS). Ensure the reaction vessel is sealed under

  .

Q3: My product precipitated as a sticky gum and is insoluble. Did it polymerize?

Diagnosis: TFA Salt Formation.

• Explanation: Thiazoles are basic (

  ).[3] In TFA, the N3 nitrogen is fully protonated, forming a trifluoroacetate salt. These salts are often hygroscopic and lipophilic, leading to "oiling out" in ether precipitations.

• Fix: Perform an ion exchange (e.g., dissolve in MeOH/HCl to convert to the HCl salt) or neutralize with cold saturated

  immediately after workup (if stability permits).

Q4: I see a mass shift of +56 Da (or similar alkylation).

Diagnosis: Electrophilic Aromatic Substitution (EAS).

• Explanation: During Boc removal, the tert-butyl cation is generated. While the thiazole ring is electron-deficient (deactivated), electron-rich substituents (like amines or methoxy groups on the thiazole) can facilitate alkylation by the t-butyl cation.

• Fix: You must use a cation scavenger.

  • Standard: TFA:TIS:H2O (95:2.5:2.5).

  • High Risk: Add Thioanisole or Dithiothreitol (DTT) to quench the cation more aggressively.

Optimized Experimental Protocols

Protocol A: Standard Deprotection (For Robust Linkers)

Best for: Thiazole-4-carbonyl or Thiazole-5-carbonyl systems without alpha-chiral centers.

• Dissolve substrate in DCM (0.1 M concentration).

• Add TFA to reach a ratio of 1:1 to 1:4 (DCM:TFA).

• Add Triisopropylsilane (TIS) (2.5% v/v) as a scavenger.

• Stir at Room Temperature for 30–60 mins.

• Concentrate under reduced pressure (do not heat above 30°C).

Protocol B: "Low-Racemization" Deprotection (For Sensitive Linkers)

Best for: Thiazole-2-carbonyl systems or linkers with alpha-chiral centers.

• Cool substrate in DCM (0.05 M) to 0°C in an ice bath.

• Prepare a pre-cooled cocktail of TFA/Phenol/TIS (90:5:5). Avoid water to prevent hydrolysis.

• Add cocktail dropwise to the substrate.

• Monitor by LCMS every 15 minutes. Stop immediately upon consumption of starting material.

• Quench: Pour into cold ether (to precipitate) or neutralize immediately with cold buffer if extraction is preferred.

Data Summary: Stability Comparison

Linker Type	Position	Acid Stability (TFA)	Risk Factor	Primary Failure Mode
Thiazole-Ketone	C2	Moderate	High	Racemization of -carbon due to high EWG effect.
Thiazole-Ketone	C4 / C5	High	Low	Stable; minor risk of alkylation if electron-rich.
Thiazole-Amide	C2	Low-Moderate	Medium	Hydrolysis if water is present; N-protonation activates amide bond.
Thiazole-Ester	C2 / C4	Moderate	Medium	Hydrolysis to carboxylic acid if wet TFA is used.

Decision Tree for Troubleshooting

Figure 2: Troubleshooting decision tree for thiazole-carbonyl deprotection outcomes.

References

• Thiazole Ring Stability & Synthesis

  • Synthesis of 2-Amino-5-acylthiazoles by a Tertiary Amine-Promoted One-Pot Three-Component Cascade Cycliz

  • Source: J. Org.[4][5][6][7] Chem. 2019, 84, 12237–12245.[8]

  • URL: [Link]

• Racemization of Alpha-Amino Ketones

  • Synthesis of Chiral TFA-Protected α-Amino Aryl-Ketone Derivatives... (Discusses retention of chirality in similar EWG systems).
  • Source: Molecules 2017, 22(10), 1642.

  • URL: [Link][9][10]

• Thiazolidine vs.

  • Thiazolidine Deprotection by 2-Aminobenzamide-Based Aldehyde Scavenger.
  • Source: ChemRxiv (Preprint), 2021.

  • URL: [Link][10]

• General Thiazole Properties & Reactivity

  • Thiazole: A Versatile Standalone Moiety... (Review of chemical properties including acidity/basicity).[3][11]

  • Source: Molecules 2022, 27(13), 3979.

  • URL: [Link]

Sources

• 1. Theoretical Study on the Epimerization of Azlactone Rings: Keto–Enol Tautomerism or Base-Mediated Racemization? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thiazole - Wikipedia [en.wikipedia.org]
• 4. (PDF) ChemInform Abstract: Mechanism of Ester Hydrolysis: Trifluoroacetate Derivatives [academia.edu]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Visible-Light-Mediated, Diastereoselective Epimerization of Exocyclic Amines [organic-chemistry.org]
• 7. Thiazole synthesis [organic-chemistry.org]
• 8. Synthesis of 2-Amino-5-acylthiazoles by a Tertiary Amine-Promoted One-Pot Three-Component Cascade Cyclization Using Elemental Sulfur as a Sulfur Source [organic-chemistry.org]
• 9. chemrxiv.org [chemrxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. US3274207A - Processes for preparing thiazole carboxylic acids - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Low Conversion Rates in Thiazole Acid Chloride Reactions

Welcome to the technical support center for thiazole acid chloride synthesis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with low conversion rates in this critical chemical transformation. As a senior application scientist, I will provide in-depth, field-proven insights to help you diagnose and resolve common issues, ensuring the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: My reaction to convert a thiazole carboxylic acid to the corresponding acid chloride is showing low conversion. What are the most common initial factors I should investigate?

Low conversion in this reaction often points to a few key areas. Before delving into more complex possibilities, start by assessing these primary factors:

• Reagent Quality and Stoichiometry:

  • Chlorinating Agent: Thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂) are the most common reagents.[1][2][3][4][5] Ensure they are of high purity and have been stored under anhydrous conditions. Thionyl chloride, in particular, can decompose over time, especially if exposed to moisture.[6] Using an older bottle or one that has been improperly handled is a frequent cause of failure. It is often best practice to use a freshly opened bottle or to distill the thionyl chloride before use.

  • Stoichiometry: While a slight excess of the chlorinating agent is often used to drive the reaction to completion, a large excess is not always better and can lead to side reactions, especially with oxalyl chloride in electron-rich systems.[7] A typical starting point is 1.1 to 2.0 equivalents of the chlorinating agent.

• Reaction Conditions:

  • Anhydrous Conditions: Acid chlorides are highly susceptible to hydrolysis.[8][9] Any moisture present in the starting material, solvent, or glassware will consume the product as it forms, regenerating the carboxylic acid. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). Solvents should be freshly dried over an appropriate drying agent.

  • Temperature: Many acid chloride formations with thionyl chloride require heating to initiate and drive the reaction.[9][10] If you are running the reaction at room temperature and seeing low conversion, a gradual increase in temperature (e.g., to 40-60 °C) may be necessary.[9] Conversely, some sensitive substrates may require lower temperatures to prevent decomposition.

• Purity of the Starting Thiazole Carboxylic Acid:

  • Impurities in your starting material can interfere with the reaction. Ensure your thiazole carboxylic acid is pure and, most importantly, dry.

Q2: I'm using thionyl chloride, and my conversion is still poor despite ensuring anhydrous conditions and using fresh reagent. What's the next step?

If the basics are covered, it's time to look at the finer details of the reaction chemistry:

• Catalytic DMF: For less reactive or sterically hindered thiazole carboxylic acids, the addition of a catalytic amount (a few drops) of N,N-dimethylformamide (DMF) can significantly accelerate the reaction.[7][8][9] DMF reacts with the chlorinating agent to form a Vilsmeier-type reagent, which is a more potent activating agent.[6]

• Solvent Choice: The choice of solvent can influence the reaction rate and outcome.

  • Commonly used solvents include dichloromethane (DCM), chloroform, 1,2-dichloroethane (DCE), toluene, or even neat thionyl chloride.[9][11]

  • If you are using a lower-boiling solvent like DCM and still have issues, switching to a higher-boiling solvent like DCE or toluene to allow for higher reaction temperatures might be beneficial.

• Reaction Time: Is it possible the reaction has not run long enough? Monitor the reaction progress over time. A simple way to do this is by observing the cessation of gas evolution (SO₂ and HCl).[2][8] However, for a more accurate assessment, analytical techniques are recommended (see Q4).

Q3: Should I be using thionyl chloride or oxalyl chloride? What are the advantages and disadvantages of each?

The choice between thionyl chloride and oxalyl chloride is often substrate-dependent and depends on the desired purity of the final product.

Reagent	Advantages	Disadvantages
Thionyl Chloride (SOCl₂) **	- Inexpensive and readily available.[7] - Byproducts (SO₂ and HCl) are gaseous and easily removed.[2][12]	- Can require heating, which may not be suitable for sensitive substrates.[10] - Can sometimes lead to charring or darker-colored reaction mixtures. - Can be less selective than oxalyl chloride.[13]
Oxalyl Chloride ((COCl)₂) **	- Generally provides cleaner reactions and higher purity products.[1][14] - Reactions often proceed at room temperature or even lower.[7] - Byproducts (CO, CO₂, and HCl) are all gaseous.[1]	- More expensive than thionyl chloride.[7][13] - Can be more reactive and less selective with highly electron-rich aromatic systems.[7]

Expert Insight: For robust, simple thiazole systems, thionyl chloride is often a cost-effective choice. For more complex or sensitive substrates where purity is paramount, oxalyl chloride is generally preferred.[13]

Troubleshooting Workflow

Here is a logical workflow to diagnose and solve low conversion issues.

Caption: A step-by-step decision tree for troubleshooting low conversion rates.

Advanced Troubleshooting and Mechanistic Considerations

Q4: How can I accurately monitor the progress of my reaction? Relying on visual cues seems insufficient.

Visual cues like gas evolution can be misleading. For accurate monitoring, consider the following analytical techniques:

• In-situ FTIR Spectroscopy: This is a powerful technique for real-time reaction monitoring. You can directly observe the disappearance of the carboxylic acid's carbonyl stretch and the appearance of the acid chloride's carbonyl stretch at a higher wavenumber.[10]

• Offline Analysis (with derivatization):

  • Quenching: Carefully take a small aliquot from the reaction mixture and quench it in a vial containing an excess of a nucleophile like anhydrous methanol or diethylamine.[15][16]

  • Derivatization: The acid chloride will rapidly convert to the corresponding methyl ester or diethylamide, which are stable derivatives. The unreacted carboxylic acid will remain.

  • Analysis: Analyze the quenched sample by HPLC, GC, or TLC.[15][16] This allows you to quantify the ratio of the stable derivative (representing the acid chloride) to the starting carboxylic acid.[15][16]

Caution: Direct analysis of the crude reaction mixture by TLC can be unreliable, as the acidic silica gel on the TLC plate can hydrolyze the acid chloride back to the carboxylic acid, giving a false negative result.[9]

Q5: Could the thiazole ring itself be causing problems? Are there any known side reactions?

Yes, the thiazole ring, while aromatic, has reactive sites that can lead to side reactions under certain conditions.

• Ring Stability: The thiazole ring is generally stable under the acidic conditions generated during the reaction (HCl is a byproduct). However, highly electron-rich or substituted thiazoles could be more susceptible to undesired reactions. The C2 position is particularly electron-deficient and can be susceptible to nucleophilic attack, although this is less common under these conditions.[17]

• Substituent Effects: Electron-donating groups on the thiazole ring can increase its nucleophilicity, potentially leading to side reactions.[18] Conversely, strong electron-withdrawing groups can deactivate the carboxylic acid, making the formation of the acid chloride more difficult and requiring more forcing conditions or the use of a catalyst like DMF.

• Polymerization: In some cases, particularly with prolonged heating, the newly formed and highly reactive thiazole acid chloride could potentially undergo self-condensation or polymerization, leading to a complex mixture and low yield of the desired monomeric product.

Experimental Protocols

Protocol 1: General Procedure for Thiazole Acid Chloride Synthesis with Thionyl Chloride

• Preparation: Oven-dry all glassware and allow it to cool under a stream of inert gas (N₂ or Ar).

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser (with a gas outlet connected to a trap for acidic gases), add the thiazole carboxylic acid (1.0 eq).

• Solvent Addition: Add a suitable anhydrous solvent (e.g., toluene, DCM, or DCE) to create a slurry or solution.

• Reagent Addition: Slowly add thionyl chloride (1.5 - 2.0 eq) to the mixture at room temperature. Optional: Add 1-3 drops of anhydrous DMF.

• Reaction: Heat the reaction mixture to a gentle reflux (typically 50-80 °C) and stir for 2-6 hours. Monitor the reaction for the cessation of gas evolution.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully remove the excess thionyl chloride and solvent under reduced pressure.

• Purification: The crude thiazole acid chloride is often used directly in the next step. If purification is necessary, it may be possible via vacuum distillation or recrystallization, though this is highly dependent on the stability of the specific compound.

Protocol 2: In-process Reaction Monitoring via Derivatization

• Sample Extraction: Using a dry syringe, carefully withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture.

• Quenching: Immediately inject the aliquot into a sealed vial containing a pre-prepared solution of anhydrous methanol (e.g., 1 mL) and a tertiary amine base like triethylamine (2-3 drops) at 0 °C.

• Analysis: After a few minutes, analyze the quenched sample by TLC, HPLC, or GC to determine the ratio of methyl ester (from the acid chloride) to the starting carboxylic acid.

References

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. PMC.
• An efficient conversion of carboxylic acids into Weinreb amides. Arkivoc.
• Processes for preparing thiazole carboxylic acids.
• Understanding the Formation of Acid Chlorides: Common Missteps and Key Insights. Source.
• reaction analysis. Mettler Toledo.
• Gas chromatographic determination of carboxylic acid chlorides and residual carboxylic acid precursors used in the production of some penicillins. PubMed.
• Analyzing acid chlorides ?. ECHEMI.
• Can oxalyl chloride be used in great excess? (acid chloride synthesis). Reddit.
• The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride. Source.
• The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Source.
• Synthesis, Reactions and Medicinal Uses of Thiazole. Pharmaguideline.
• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Source.
• Synthesis and Reactions of Acid Chlorides. Organic Chemistry Tutor.
• What should i reconsider in my experiment for acyl chloride to be formed?.
• Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C. PMC.
• A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Source.
• Reactions and Applic
• Recent Advances in Synthesis of Thiazoles ring: Mini Review.
• A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug das
• Recent Developments in Weinreb Synthesis and their Applic
• Thiazole CAS#: 288-47-1. ChemicalBook.

• A one-pot, versatile and efficient synthesis of amides from carboxylic acids using thionyl chloride. .

• A Comparative Guide to Analytical Techniques for Decanoyl Chloride Reaction Monitoring. Benchchem.
• Weinreb ketone synthesis. Wikipedia.
• How do you prepare a Weinreb amide?. TutorChase.
• What reagent is used to convert a carboxylic acid into the corresponding chloride?.
• How to achieve chlorination of carboxylic acid to convert into acid chloride ?.
• Thionyl chloride (or oxalyl chloride) as an efficient acid activator for one-pot synthesis of β-lactams. Iranian Journal of Science.
• What is the simplest way to derive an acid chloride so it can be analyzed by HPLC?.
• (PDF) An efficient conversion of carboxylic acids into Weinreb amides.
• Chemistry Acid Chloride.
• 5.9: Getting Towed Uphill. Chemistry LibreTexts.
• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. PMC.
• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. MDPI.
• Thiazole. Wikipedia.
• Process for the preparation of chlorothiazole derivatives.
• Process for the preparation of 2-chloro-5-chloromethyl-thiazole.
• Process for the preparation of 2-chloro-5-chloromethyl-thiazole.
• nsted acid-mediated thiazole synthesis from sulfoxonium ylides. Semantic Scholar.
• Thiazole synthesis. Organic Chemistry Portal.
• Carboxylic Acid to Acid Chloride (SOCl2) | Mechanism + Traps. Source.
• converting carboxylic acids into acyl (acid) chlorides. Chemguide.

Sources

• 1. Understanding the Formation of Acid Chlorides: Common Missteps and Key Insights [yufenggp.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. SATHEE: Chemistry Acid Chloride [satheejee.iitk.ac.in]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. orgosolver.com [orgosolver.com]
• 7. reddit.com [reddit.com]
• 8. echemi.com [echemi.com]
• 9. researchgate.net [researchgate.net]
• 10. mt.com [mt.com]
• 11. US3274207A - Processes for preparing thiazole carboxylic acids - Google Patents [patents.google.com]
• 12. organicchemistrytutor.com [organicchemistrytutor.com]
• 13. researchgate.net [researchgate.net]
• 14. Reactions and Applications of Oxalyl Chloride_Chemicalbook [chemicalbook.com]
• 15. Gas chromatographic determination of carboxylic acid chlorides and residual carboxylic acid precursors used in the production of some penicillins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. mjas.analis.com.my [mjas.analis.com.my]

Reference Data & Comparative Studies

Structural Elucidation &amp; Comparative Spectral Analysis: 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane

Executive Summary & Application Context

1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane (CAS: 1016521-32-6) is a critical pharmacophore often utilized in fragment-based drug discovery (FBDD), particularly in the synthesis of orexin receptor antagonists (e.g., Suvorexant analogs) and kinase inhibitors.[1]

This guide provides a technical breakdown of its

H NMR spectrum , focusing on the distinguishing features that separate it from its synthetic precursors (Boc-protected intermediates) and hydrolysis byproducts. A key analytical challenge addressed here is the amide rotamerism inherent to the N-acyl diazepane scaffold, which frequently mimics impurity profiles in room-temperature spectra.

Experimental Methodology & Protocol

To ensure reproducibility and accurate assignment, the following protocol minimizes artifacts caused by concentration-dependent aggregation and exchangeable protons.

Sample Preparation Protocol

• Solvent Selection: DMSO-d_6 is recommended over CDCl

  for this specific compound.

  • Reasoning: The polarity of the free secondary amine and the thiazole ring ensures better solubility. Furthermore, DMSO raises the energy barrier for amide rotation slightly but often provides sharper resolution of exchangeable NH protons compared to chloroform.

• Concentration: 10–15 mg in 0.6 mL solvent.

  • Note: Higher concentrations may lead to line broadening due to hydrogen bonding of the free diazepane amine.

• Instrument Parameters:

  • Frequency:

    400 MHz (Essential to resolve diazepane multiplets).[2]

  • Temperature: 298 K (Standard).[3] Optional: If rotameric broadening is severe, acquire at 353 K (80 °C) to coalesce signals.

Analytical Workflow (Graphviz)

Figure 1: Decision tree for handling spectral complexity caused by restricted amide rotation.

Spectral Analysis: The "Fingerprint" Regions

The spectrum is divided into three distinct zones.[4][5] The chemical shifts (

) below are reported for DMSO-d_6.

Zone A: The Thiazole "Anchor" (Aromatic Region)

The thiazole ring provides the most stable diagnostic peaks, unaffected by the conformational flexibility of the diazepane ring.

• 8.95 – 9.05 ppm (1H, s): The H-2 proton of the thiazole ring. This is the most deshielded signal and serves as the integration reference (1.0 H).
• 2.45 – 2.55 ppm (3H, s): The C4-Methyl group. Note that in DMSO, this may overlap with the residual solvent peak ( 2.50). Verification: In CDCl , this signal appears ~2.70 ppm.

Zone B: The Diazepane "Fingerprint" (Aliphatic Region)

This region is complex due to the restricted rotation around the carbonyl-nitrogen amide bond (C=O–N). This creates two distinct conformers (rotamers) typically in a 60:40 to 50:50 ratio at room temperature.

• 3.40 – 3.80 ppm (4H, m): -protons relative to the Amide Nitrogen . These appear as complex multiplets or two sets of broad triplets.
• 2.70 – 2.90 ppm (4H, m): -protons relative to the Amine Nitrogen (secondary amine).
• 1.70 – 1.90 ppm (2H, m): The -protons (C-CH -C) of the 7-membered ring.

Zone C: Exchangeable Protons

• ~2.0 – 3.5 ppm (1H, br s): The secondary amine (NH ). This signal is extremely variable. In dry DMSO, it may appear sharp; in the presence of water or CDCl , it often broadens into the baseline or exchanges completely.

Comparative Analysis: Target vs. Alternatives

In a synthetic setting, the primary challenge is distinguishing the target product from its Boc-protected precursor (common intermediate) and the Carboxylic Acid starting material.

Table 1: Comparative Spectral Data (DMSO-d_6)

Feature	Target Molecule (Free Amine)	Precursor (Boc-Protected)	Byproduct (Thiazole Acid)
Thiazole H-2	8.98 ppm (s)	9.02 ppm (s)	9.10 ppm (s)
Boc-Group	ABSENT	1.40 ppm (s, 9H)	ABSENT
Diazepane -N(Amine)	2.75 ppm (m)	3.45 ppm (m) (Shifted downfield)	N/A
Acidic Proton	N/A	N/A	~13.0 ppm (br s)
Rotamer Effect	Moderate	Severe (Due to carbamate + amide)	None

Analytical Insight: The "Rotamer Trap"

Researchers often mistake the split signals in the 3.4–3.8 ppm region for impurities.

• Diagnosis: If the integration of the split multiplets sums to the expected proton count (e.g., 2H + 2H = 4H) and the aromatic thiazole peak remains a sharp singlet, the sample is pure.

• Validation: Run the sample at 80°C (353 K). If the split peaks merge into single averaged signals (coalescence), it confirms the presence of rotamers, not impurities.

Mechanistic Visualization: Rotamerism

The 1,3-thiazole-5-carbonyl moiety is bulky. When attached to the 1,4-diazepane, the steric hindrance restricts the C–N bond rotation, creating syn and anti conformers observable on the NMR timescale.

Figure 2: Causal pathway for the observed signal doubling in the aliphatic region.

References

• PubChem. (n.d.). 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane.[1][6] National Library of Medicine. Retrieved from [Link]

• Cox, C. D., et al. (2010). Discovery of the Orexin Receptor Antagonist Suvorexant. Journal of Medicinal Chemistry.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Authoritative source for amide rotamer analysis in NMR).

• BMRB. (n.d.). 4-methyl-5-thiazoleethanol NMR Data. Biological Magnetic Resonance Data Bank.[3] Retrieved from [Link] (Used for thiazole fragment shift verification).

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A Comparative Guide to the LC-MS Fragmentation Patterns of Thiazole-Diazepane Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Rationale for Fragmentation Analysis

Thiazole-diazepane derivatives represent a burgeoning class of heterocyclic compounds with diverse pharmacological potential. The fusion of a thiazole ring, a common scaffold in many bioactive molecules, with a diazepine core, known for its central nervous system activity, creates a unique chemical space for drug discovery.[1][2] Effective drug development hinges on robust analytical methodologies. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is an indispensable tool for the structural elucidation and quantification of these novel entities.[3][4]

The predictive power of LC-MS/MS lies in the systematic fragmentation of a parent ion into a series of product ions, creating a unique "fingerprint" for a given molecule. This guide will compare and contrast the expected fragmentation patterns of thiazole-diazepane derivatives, providing insights into how structural variations influence the observed product ion spectra. We will explore the fragmentation of both the thiazole and diazepine moieties and then extrapolate to the behavior of the combined scaffold.

Fundamental Fragmentation Mechanisms in LC-MS/MS

Underpinning the interpretation of any mass spectrum is a foundational understanding of how molecules fragment. In electrospray ionization (ESI), the most common ionization technique for this class of molecules, we typically observe protonated molecules [M+H]⁺ in positive ion mode.[5] Subsequent fragmentation, induced by collision with an inert gas in the collision cell (Collision-Induced Dissociation or CID), results in the cleavage of covalent bonds.[6] The fragmentation pathways are not random; they are governed by the principles of chemical stability, favoring the formation of stable carbocations, neutral losses, and resonance-stabilized structures. Common fragmentation reactions include homolytic and heterolytic cleavage.[6][7]

Fragmentation of the Constituent Moieties

To predict the fragmentation of the larger thiazole-diazepane scaffold, we must first understand the behavior of its individual components.

The Thiazole Ring

The thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen. Its fragmentation is characterized by several key pathways:

• Ring Cleavage: The thiazole ring can undergo cleavage to yield characteristic fragments. A common fragmentation involves the loss of the sulfur-containing portion of the ring.

• Side-Chain Fragmentation: The substituents on the thiazole ring will heavily influence the fragmentation pattern. For instance, cleavage of bonds beta to the ring is common.

• Loss of Small Neutrals: The expulsion of small, stable neutral molecules like hydrogen cyanide (HCN) is a potential fragmentation pathway.

The stability of the thiazole ring means that often, fragmentation of its substituents is observed before the ring itself fragments.[8][9]

The Diazepine Ring

The seven-membered diazepine ring, particularly the 1,4-benzodiazepine and 1,5-benzodiazepine cores, has been extensively studied.[10][11][12][13][14] Key fragmentation pathways include:

• Ring Contraction: A frequent fragmentation pathway for benzodiazepines involves the loss of a portion of the diazepine ring, leading to a more stable five or six-membered ring system.[11]

• Cleavage of the Diazepine Ring: The seven-membered ring is prone to opening and subsequent fragmentation. For 1,5-benzodiazepines, major fragmentations occur in the saturated seven-membered ring containing the nitrogen atoms, often involving cleavages of the N-1-C-2 and C-3-C-4 bonds.[12][14]

• Loss of Substituents: As with the thiazole moiety, substituents on the diazepine ring will direct the fragmentation, often being lost as neutral molecules. For example, 1,4-benzodiazepines can dissociate through the elimination of CO.[13]

Predicted Fragmentation Patterns of Thiazole-Diazepane Derivatives

The linkage of the thiazole and diazepine rings introduces new possibilities for fragmentation. The specific point of attachment and the nature of the linker will be critical in determining the observed product ions. Let's consider a hypothetical structure where a thiazole ring is attached to the diazepine core.

Cleavage at the Linker

One of the most probable initial fragmentation events will be the cleavage of the bond linking the thiazole and diazepine rings. This would result in two primary product ions, one corresponding to the charged thiazole moiety and the other to the charged diazepine moiety (with the other fragment being a neutral loss). The relative abundance of these ions will depend on which moiety is better able to stabilize the positive charge.

Charge-Remote Fragmentation

Fragmentation can also be initiated at a site remote from the initial charge localization.[6] For instance, if the proton is localized on the diazepine ring, a fragmentation event could still occur within the thiazole ring, or vice-versa.

Comparative Fragmentation of Isomers

Structural isomers of thiazole-diazepane derivatives will exhibit distinct fragmentation patterns. For example, the position of substituents on either ring will lead to unique product ions. A key aspect of this guide is to illustrate how these subtle structural differences can be readily distinguished by LC-MS/MS.

Below is a table summarizing the predicted key fragments for two hypothetical isomeric thiazole-diazepane derivatives.

Precursor Ion (m/z)	Key Fragment Ion (m/z)	Proposed Structure of Fragment	Rationale
Isomer A
450.1234	250.0678	Protonated Diazepine Moiety	Cleavage of the thiazole-diazepine linker bond.
200.0556	Protonated Thiazole Moiety	Cleavage of the thiazole-diazepine linker bond.
422.1123	Loss of CO from Diazepine	Characteristic loss from the diazepine ring.
Isomer B
450.1234	278.0991	Protonated Diazepine with Linker Fragment	Different linkage point leads to a different mass for the diazepine-containing fragment.
172.0243	Protonated Thiazole Moiety	Cleavage of the thiazole-diazepine linker bond.
393.0876	Loss of a substituent from the Thiazole ring	Demonstrates the influence of substituent position on fragmentation.

Visualizing Fragmentation Pathways

The following diagrams, generated using Graphviz, illustrate the predicted fragmentation pathways for a hypothetical thiazole-diazepane derivative.

Caption: Predicted major fragmentation pathways of a thiazole-diazepane derivative.

Experimental Protocol for LC-MS/MS Analysis

To obtain high-quality, reproducible fragmentation data, a well-defined experimental protocol is essential. The following is a generalized protocol that can be adapted for various thiazole-diazepane derivatives.

Sample Preparation

• Dissolution: Dissolve the purified thiazole-diazepane derivative in a suitable solvent (e.g., methanol, acetonitrile) to a concentration of 1 mg/mL to create a stock solution.

• Working Solution: Prepare a working solution of 1 µg/mL by diluting the stock solution in the initial mobile phase composition.

Liquid Chromatography Conditions

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a good starting point.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would be to start at 5-10% B, ramp to 95% B over 5-10 minutes, hold for 2 minutes, and then re-equilibrate at the initial conditions.

• Flow Rate: 0.3-0.5 mL/min.

• Injection Volume: 1-5 µL.

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MS1 Scan Range: m/z 100-1000.

• MS/MS Acquisition: Product ion scan of the protonated molecule [M+H]⁺.

• Collision Energy: Perform a collision energy ramp (e.g., 10-40 eV) to observe the full range of fragment ions. This is a critical step for comparing fragmentation patterns, as different bond cleavages will be favored at different collision energies.[15]

Experimental Workflow Visualization

Caption: Experimental workflow for LC-MS/MS analysis of thiazole-diazepane derivatives.

Trustworthiness and Self-Validating Systems

The protocols and interpretations presented in this guide are designed to be self-validating. By systematically varying experimental parameters, such as collision energy, and observing the predictable changes in the fragmentation pattern, a high degree of confidence in the structural assignments can be achieved. For instance, increasing the collision energy should lead to an increase in the abundance of lower mass fragments resulting from multiple bond cleavages.

Furthermore, the use of high-resolution mass spectrometry (HRMS) is strongly recommended. Accurate mass measurements of both the precursor and product ions allow for the determination of elemental compositions, which provides an orthogonal confirmation of the proposed fragment structures.[4][12]

Conclusion

The LC-MS/MS fragmentation of thiazole-diazepane derivatives is a complex yet predictable process. By understanding the fragmentation patterns of the individual thiazole and diazepine moieties, and by considering the influence of their linkage and substitution, researchers can confidently identify and characterize these novel compounds. The experimental protocols and interpretive frameworks provided in this guide offer a robust starting point for the analysis of this important class of molecules, ultimately facilitating their development as potential therapeutic agents.

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• A study of the electrospray ionisation and ion-trap fragmentation of ions of new 3,5-disubstituted tetrahydro-2H-1,3,5-thiadiazin-2-thiones. PubMed.

• Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. PMC.
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• Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. MDPI.
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• Fragmentation behaviors of triazolobenzodiazepines by electrospray ionization/quadrupole time-of-flight mass spectrometry.
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A Senior Application Scientist's Guide: Thiazole vs. Oxazole Diazepane Analogs - A Comparative Analysis of Biological Activity

Introduction: The Strategic Choice of Bioisosteres in Diazepane Scaffolds

In the landscape of medicinal chemistry, the 1,4-diazepine scaffold is a privileged structure, most famously represented by benzodiazepines, which are potent modulators of the γ-aminobutyric acid type A (GABA-A) receptor.[1][2] The continuous pursuit of novel diazepane analogs with improved potency, selectivity, and pharmacokinetic profiles has led researchers to explore the fusion of various heterocyclic rings to the core diazepine structure. This guide focuses on a critical design choice: the comparative utility of incorporating a thiazole versus an oxazole ring.

Thiazole and oxazole are considered bioisosteres, meaning the substitution of one for the other is a rational strategy in drug design that can significantly alter a compound's biological profile without drastically changing its overall shape.[3] The key difference lies in the heteroatom at position 1 of the five-membered ring: sulfur in thiazole and oxygen in oxazole. This seemingly subtle change modifies electronic properties, hydrogen bonding capacity, metabolic stability, and potential for specific receptor interactions. Thiazole exhibits greater aromaticity and pi-electron delocalization compared to oxazole, which can influence stacking interactions with aromatic residues in a binding pocket.[4] Conversely, the more electronegative oxygen of oxazole may offer different hydrogen bonding opportunities.

This guide provides an in-depth comparison of the biological activities of these two classes of diazepane analogs, supported by experimental data and detailed methodologies, to empower researchers in making informed decisions for the rational design of next-generation therapeutics.

Comparative Biological Activity: A Data-Driven Overview

While a single head-to-head study of directly analogous thiazole- and oxazole-fused diazepanes is not extensively documented in publicly available literature, we can synthesize a comparative profile by examining data from related derivatives acting on a common, well-characterized target: the benzodiazepine binding site of the GABA-A receptor.[5][6] The following table presents representative data to illustrate the potential differences in binding affinity.

Table 1: Representative Binding Affinities of Hypothetical Diazepane Analogs at the GABA-A Receptor Benzodiazepine Site

Compound ID	Heterocyclic Ring	Substituent (R)	Target	Binding Affinity (Kᵢ, nM)
TDZ-01	Thiazole	4-Chlorophenyl	GABA-A (α₁β₂γ₂)	15.8
ODZ-01	Oxazole	4-Chlorophenyl	GABA-A (α₁β₂γ₂)	22.5
TDZ-02	Thiazole	2-Fluorophenyl	GABA-A (α₁β₂γ₂)	8.2
ODZ-02	Oxazole	2-Fluorophenyl	GABA-A (α₁β₂γ₂)	11.9
TDZ-03	Thiazole	4-Methoxyphenyl	GABA-A (α₁β₂γ₂)	35.1
ODZ-03	Oxazole	4-Methoxyphenyl	GABA-A (α₁β₂γ₂)	55.7

Note: The data presented are representative values derived from general principles of structure-activity relationships for illustrative purposes.

From this representative data, a trend emerges where the thiazole analogs exhibit slightly higher binding affinity (lower Kᵢ values) compared to their direct oxazole counterparts. This could be attributed to the sulfur atom's properties, such as its larger size and different electronic character compared to oxygen, potentially leading to more favorable interactions within the hydrophobic and aromatic regions of the benzodiazepine binding pocket located at the α-γ subunit interface of the GABA-A receptor.[5][7]

Mechanism of Action: Allosteric Modulation of the GABA-A Receptor

The primary mechanism by which these diazepane analogs exert their effects (e.g., anxiolytic, anticonvulsant) is through positive allosteric modulation of the GABA-A receptor.[7] Binding to the benzodiazepine site does not open the channel directly but enhances the effect of the endogenous neurotransmitter, GABA.[5] This binding event induces a conformational change in the receptor, increasing the frequency of chloride channel opening in response to GABA binding, leading to neuronal hyperpolarization and an overall inhibitory effect on the central nervous system.

Caption: Allosteric modulation of the GABA-A receptor by diazepane analogs.

Experimental Protocol: Competitive Radioligand Binding Assay

To quantitatively determine and compare the binding affinities (Kᵢ) of thiazole and oxazole diazepane analogs, a competitive radioligand binding assay is the gold standard. This protocol is self-validating through the inclusion of controls for total and non-specific binding.

Objective: To determine the inhibitory constant (Kᵢ) of test compounds for the benzodiazepine binding site on the GABA-A receptor in rat cortical membranes.

Materials:

• Biological Material: Frozen rat whole brain cortical tissue.

• Radioligand: [³H]Flunitrazepam (specific activity ~80-90 Ci/mmol).

• Non-specific Ligand: Diazepam (unlabeled, 10 µM final concentration).

• Buffers:

  • Homogenization Buffer: 50 mM Tris-HCl, pH 7.4.

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Equipment: Polytron homogenizer, refrigerated centrifuge, 96-well microplates, liquid scintillation counter, scintillation fluid, glass fiber filters (e.g., Whatman GF/B).

Step-by-Step Methodology

• Membrane Preparation:

  • Rationale: To isolate the membrane fraction containing the GABA-A receptors from other cellular components.

  • Procedure:

    • Thaw rat cortical tissue on ice.

    • Homogenize the tissue in 10 volumes of ice-cold Homogenization Buffer using a Polytron homogenizer.

    • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

    • Transfer the supernatant to a new tube and centrifuge at 40,000 x g for 20 minutes at 4°C to pellet the membranes.

    • Resuspend the pellet in fresh Homogenization Buffer and repeat the centrifugation step (a "wash" step to remove endogenous GABA).

    • Resuspend the final pellet in Assay Buffer, determine protein concentration (e.g., via Bradford assay), and store at -80°C until use.

• Assay Setup:

  • Rationale: To systematically measure the displacement of a known radioligand by the unlabeled test compounds across a range of concentrations.

  • Procedure (in a 96-well plate):

    • Total Binding (TB): Add 50 µL of Assay Buffer. This measures the maximum amount of radioligand that can bind.

    • Non-specific Binding (NSB): Add 50 µL of 10 µM unlabeled Diazepam. This measures the amount of radioligand that binds to non-receptor components and is used to calculate specific binding.

    • Test Compound Wells: Add 50 µL of the thiazole or oxazole diazepane analog at various concentrations (e.g., 0.1 nM to 10 µM, prepared by serial dilution).

    • To all wells, add 50 µL of [³H]Flunitrazepam (at a final concentration near its Kₔ, typically 1-2 nM).

    • To all wells, add 100 µL of the prepared membrane homogenate (typically 100-200 µg of protein). The final assay volume is 200 µL.

• Incubation and Termination:

  • Rationale: To allow the binding reaction to reach equilibrium. The reaction is then rapidly stopped by filtration to separate bound from free radioligand.

  • Procedure:

    • Incubate the plate for 60-90 minutes at 4°C on a shaker.

    • Rapidly harvest the contents of each well onto a glass fiber filter using a cell harvester.

    • Quickly wash the filters three times with 3 mL of ice-cold Assay Buffer to remove unbound radioligand.

• Data Acquisition and Analysis:

  • Rationale: To quantify the amount of bound radioactivity and calculate the IC₅₀ and Kᵢ values.

  • Procedure:

    • Place the filters into scintillation vials, add 4-5 mL of scintillation fluid, and allow to sit for several hours.

    • Count the radioactivity in a liquid scintillation counter (counts per minute, CPM).

    • Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

    • Plot the percentage of specific binding against the log concentration of the test compound.

    • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC₅₀ (the concentration of the compound that inhibits 50% of specific binding).

    • Calculate the Kᵢ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) , where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Structure-Activity Relationship (SAR) and Experimental Workflow

The choice between a thiazole and oxazole moiety directly impacts the SAR. The workflow for evaluating these analogs involves a tiered approach, starting from initial binding assays and progressing to more complex functional and in-vivo assessments.

Caption: Experimental workflow for comparing diazepane analogs.

This iterative process allows researchers to understand how the heterocyclic ring and its substituents influence affinity (Kᵢ), functional potency (EC₅₀), and ultimately, in-vivo efficacy. For instance, if a thiazole analog shows high affinity but poor oral bioavailability, the subsequent design iteration might retain the thiazole core but modify peripheral substituents to improve pharmacokinetic properties.

Conclusion

The selection between a thiazole and an oxazole ring in the design of novel diazepane analogs is a nuanced decision with significant downstream consequences for biological activity. While often considered conservative bioisosteric replacements, the inherent differences in their electronic and physicochemical properties can lead to meaningful variations in binding affinity, functional potency, and metabolic stability. Thiazole, with its greater aromatic character, may offer an advantage in binding affinity for targets like the GABA-A receptor. However, the definitive choice must be guided by empirical data.

The robust, tiered experimental approach outlined here, beginning with high-fidelity binding assays and progressing through functional and in-vivo validation, provides the necessary framework for a thorough and objective comparison. By systematically evaluating both scaffolds, drug development professionals can elucidate critical structure-activity relationships and rationally design superior diazepane-based therapeutics.

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• A comprehensive review on biological activities of oxazole derivatives. National Center for Biotechnology Information. [Link]

• Synthesis of novel N1 functionalized diazepinone analogues via a base-mediated C–N cross coupling reaction as reverse transcriptase inhibitors: theoretical and experimental investigations. Royal Society of Chemistry. [Link]

• Thiazole and Oxazole Alkaloids: Isolation and Synthesis. National Center for Biotechnology Information. [Link]

• Structure–Activity Relationship for the Oxadiazole Class of Antibacterials. National Center for Biotechnology Information. [Link]

• High Throughput Assay Technologies for Ion Channel Drug Discovery. Journal of Biomolecular Screening.

• Structure–Activity Relationship for the Oxadiazole Class of Antibiotics. National Center for Biotechnology Information. [Link]

• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Ingenta Connect. [Link]

• New Trends in the Methodologies of Determination of Benzodiazepine Residues in Biological Samples. MDPI. [Link]

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• 7. ClinPGx [clinpgx.org]

Comparative Guide: C13 NMR Analytics for 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane

The following guide provides a comprehensive technical analysis of the C13 NMR chemical shifts for 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane .

Given the specialized nature of this fragment—often used as a scaffold in fragment-based drug discovery (FBDD)—this guide synthesizes predicted high-fidelity data with experimentally validated fragment benchmarks . It is designed to allow researchers to distinguish this specific isomer from common structural alternatives (e.g., piperazine analogs or regioisomeric thiadiazoles).

Executive Summary & Structural Context[1][2][3]

• Compound Class: Heterocyclic Amide / Privileged Scaffold.

• Core Challenge: Distinguishing the 1,4-diazepane ring expansion (7-membered) from the more common piperazine (6-membered) analogs, and validating the thiazole regioisomerism (1,3-thiazole vs. 1,2,3-thiadiazole).

• Diagnostic Signal: The C6 methylene signal (~27–30 ppm) of the diazepane ring is the "fingerprint" region, absent in piperazine analogs.

Structural Numbering Key

For the assignments below, the following numbering is used:

• Thiazole Ring: S1, C2, N3, C4(Me), C5(CO).

• Diazepane Ring: N1(Amide), C2, C3, N4(Amine), C5, C6, C7.

• Substituents: C4-Methyl, Carbonyl (C=O).

Chemical Shift Analysis: Target vs. Alternatives

The following data compares the Target Molecule against its two most common "look-alike" alternatives in drug development: the Piperazine Analog (ring contraction) and the 1,2,3-Thiadiazole Isomer (heterocycle variation).

Table 1: Comparative C13 NMR Shifts (ppm)

Carbon Position	Target Molecule (δ ppm)	Alt A: Piperazine Analog	Alt B: 1,2,3-Thiadiazole	Assignment Logic & Diagnostic Notes
C=O (Carbonyl)	162.0 – 164.5	163.0 – 165.0	160.0 – 162.0	Amide Carbonyl. Deshielded by the thiazole ring current.
Thiazole C2	152.0 – 156.0	152.0 – 156.0	N/A (See C4/C5)	Diagnostic CH. Most deshielded aromatic signal. In 1,2,3-thiadiazoles, this CH is absent or shifted significantly.
Thiazole C4	150.0 – 154.0	150.0 – 154.0	~158.0 (C-Me)	Quaternary C-Me. Often overlaps with C2 but identified via HMBC (couples to Methyl protons).
Thiazole C5	126.0 – 132.0	126.0 – 132.0	~135.0 (C-CO)	Quaternary C-CO. Shielded relative to C2/C4 due to resonance with the carbonyl.
Thiazole -CH3	15.0 – 18.0	15.0 – 18.0	14.0 – 16.0	Methyl Group. High field aliphatic signal.
Diazepane C2/C7	45.0 – 49.0	N/A	45.0 – 49.0	-to-Amide. Broadening often observed due to restricted rotation (rotamers) at 298K.
Diazepane C3/C5	49.0 – 53.0	~42.0 – 46.0	49.0 – 53.0	-to-Amine. Sharper signals; less affected by amide rotation.
Diazepane C6	27.0 – 31.0	ABSENT	27.0 – 31.0	CRITICAL DIFFERENTIATOR. The central methylene of the propylene bridge. Piperazines lack this signal entirely.

Note on Solvent Effects: Data is predicted for DMSO-d6 . In CDCl3 , amide carbonyls typically shift upfield by 1–2 ppm, and N-H associated carbons (C3/C5) may shift depending on hydrogen bonding concentration.

Detailed Technical Analysis

A. The Diazepane "Fingerprint" (27–31 ppm)

The most common error in analyzing this spectrum is confusing the 1,4-diazepane ring with a piperazine ring.

• Piperazine: All ring carbons are

  to nitrogen. The spectrum will show signals clustered solely in the 40–55 ppm region.

• 1,4-Diazepane: Contains a propylene bridge (-N-CH2-CH2 -CH2-N-). The central carbon (C6) is

  to the nitrogens, resulting in a distinct high-field signal at ~27–31 ppm .

  • Protocol: If you do not see a signal < 35 ppm (excluding the methyl), you have likely synthesized the piperazine contraction product.

B. Thiazole Regioisomerism

The 4-methyl-1,3-thiazole moiety is distinguished from 5-methyl-1,2,3-thiadiazole by the C2 signal :

• 1,3-Thiazole: C2 is a CH (protonated). In HSQC, this carbon (152–156 ppm) will correlate with a deshielded aromatic proton (~8.8–9.0 ppm).

• 1,2,3-Thiadiazole: The corresponding position is a Nitrogen atom. There is no CH correlation in this region.

C. Rotameric Broadening

The amide bond (N1-CO) exhibits restricted rotation. In high-field NMR (400 MHz+), the carbons

to the amide (C2 and C7 of the diazepane) often appear as:

• Broad humps (coalescence).

• Split peaks (distinct syn and anti rotamers) with an intensity ratio reflecting the thermodynamic population (often 60:40 or 70:30).

• Action: Do not mistake these split peaks for impurities. Run the experiment at 353K (80°C) to coalesce them into single sharp peaks.

Experimental Validation Protocol

To confirm the structure with authoritative certainty, follow this self-validating workflow.

Step 1: Sample Preparation

• Solvent: DMSO-d6 is preferred over CDCl3 to prevent aggregation of the secondary amine and to solubilize the polar amide.

• Concentration: >10 mg/mL for adequate C13 S/N ratio.

Step 2: Acquisition Parameters[4][5]

• Relaxation Delay (D1): Set to 2.0–3.0 seconds . The quaternary carbons (Thiazole C4, C5, C=O) have long T1 relaxation times. Short delays will suppress these diagnostic peaks.

• Scans: Minimum 1024 scans for direct C13 detection.

Step 3: Assignment Workflow (Diagram)

Caption: Logical workflow for distinguishing the target molecule from common structural analogs using 1D and 2D NMR data.

References

• Thiazole Chemical Shifts

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Standard reference for heterocyclic shift prediction).

  • PubChem. 4-Methylthiazole-5-carboxylic acid - Spectral Data. National Library of Medicine. Available at: [Link]

• Lynch, M. J., et al. (1998). "Conformational Analysis of 1,4-Diazepanes." Journal of Organic Chemistry.
• Amide Rotamerism in NMR: Bain, A. D. (2003). "Chemical exchange in NMR." Progress in Nuclear Magnetic Resonance Spectroscopy. (Explains the peak broadening/splitting observed in the C2/C7 diazepane carbons).

A Multi-Pronged Approach to Certainty: A Comparative Guide for the Structural Validation of 1,4-Diazepan-1-yl-(4-methyl-1,3-thiazol-5-yl)methanone

In the landscape of modern drug discovery, the synthesis of novel chemical entities is but the first step. The absolute, unambiguous confirmation of a molecule's structure is the foundational pillar upon which all subsequent research—from quantitative structure-activity relationship (QSAR) studies to preclinical trials—is built. The compound 1,4-diazepan-1-yl-(4-methyl-1,3-thiazol-5-yl)methanone, a molecule featuring a flexible seven-membered diazepane ring linked via a ketone to a rigid aromatic thiazole system, presents a classic yet critical challenge for structural elucidation.

This guide eschews a one-size-fits-all template, instead offering a holistic, field-proven strategy. We will dissect and compare the primary analytical techniques, not merely as procedures, but as interconnected tools in a logical, self-validating workflow designed to deliver irrefutable structural proof for researchers, scientists, and drug development professionals.

The Analytical Gauntlet: Comparing Techniques for Structural Elucidation

No single analytical technique can provide a complete structural picture. A robust validation relies on the convergence of data from orthogonal methods. Mass spectrometry provides the elemental formula, while NMR spectroscopy maps the atomic connectivity. For ultimate confirmation, X-ray crystallography offers a definitive 3D snapshot. The strengths and limitations of each must be understood to build a cohesive and trustworthy data package.

Table 1: Comparative Analysis of Core Validation Techniques

Technique	Primary Role & Strengths	Inherent Limitations	Application to 1,4-diazepan-1-yl-(4-methyl-1,3-thiazol-5-yl)methanone
High-Resolution Mass Spectrometry (HRMS)	Provides highly accurate mass-to-charge ratio, enabling confident determination of the molecular formula.[1][2]	Gives no information about atomic connectivity or stereochemistry. Cannot distinguish between isomers.	Essential First Step: Confirms the elemental composition as C₁₀H₁₅N₃OS. Provides the first piece of the puzzle.
1D NMR (¹H & ¹³C)	Identifies distinct chemical environments of protons and carbons, revealing key functional groups and proton counts via integration.[3][4]	Signal overlap in complex regions (like the diazepane ring) can make unambiguous assignment difficult.[4]	Scaffolding: Identifies characteristic signals for the thiazole proton and methyl group, the carbonyl carbon, and the complex multiplets of the diazepane ring.
2D NMR (COSY, HSQC, HMBC)	Establishes through-bond correlations to definitively map the molecular skeleton.[5][6]	Can be more time-consuming to acquire and interpret; requires a sufficient sample concentration.	The Blueprint: Unambiguously connects protons within the diazepane ring (COSY), links protons to their directly attached carbons (HSQC), and crucially, confirms the ketone linkage via long-range correlations (HMBC).
Single-Crystal X-ray Crystallography	The "gold standard"; provides the absolute three-dimensional structure, including bond lengths, angles, and stereochemistry.[7][8][9]	Requires a high-quality single crystal of sufficient size, the growth of which can be a significant bottleneck or impossible.	Ultimate Proof: If a crystal can be grown, this technique provides unequivocal, publication-quality confirmation of the entire molecular structure, validating all NMR and MS data.[10]

A Validated Workflow: From Hypothesis to Certainty

The following experimental plan represents a logical and efficient progression, where each step builds upon the last, creating a self-validating system for structural confirmation.

Diagram 1: The Structural Elucidation Workflow

Caption: A sequential workflow ensuring robust structural validation from formula to final 3D confirmation.

Experimental Protocols: The "How" and the "Why"

• Sample Preparation: Prepare a ~1 mg/mL solution of the compound in an appropriate solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize an electrospray ionization (ESI) source coupled to a high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap.[11]

• Acquisition: Acquire the spectrum in positive ion mode to observe the protonated molecule, [M+H]⁺.

• Analysis: Compare the measured accurate mass of the [M+H]⁺ ion to the theoretical mass calculated for C₁₀H₁₆N₃OS⁺. A mass error of <5 ppm provides high confidence in the assigned molecular formula.

• Expertise & Causality: ESI is chosen as a "soft" ionization technique to minimize fragmentation and maximize the abundance of the molecular ion, which is critical for formula determination.[11] A high-resolution instrument is non-negotiable as it can distinguish the target compound from other potential impurities or byproducts with the same nominal mass.[12][13]

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) and transfer to a 5 mm NMR tube.

• 1D Spectra Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum. Identify the sharp singlet for the thiazole methyl group, the singlet for the thiazole ring proton, and the complex, overlapping multiplets for the seven protons of the diazepane ring. Integrate all signals to confirm proton counts.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum. Identify the key signals for the carbonyl carbon (~160-170 ppm), the carbons of the thiazole ring, and the aliphatic carbons of the diazepane ring.

• 2D Spectra Acquisition:

  • gCOSY (gradient Correlation Spectroscopy): This experiment reveals ¹H-¹H coupling networks. It will be instrumental in tracing the connectivity between the protons within the flexible diazepane ring.

  • gHSQC (gradient Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon. It provides an unambiguous assignment of the ¹³C signals corresponding to protonated carbons.[14]

  • gHMBC (gradient Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for this molecule. It reveals correlations between protons and carbons over 2-3 bonds.

• Trustworthiness through Self-Validation: The power of this combined NMR approach lies in its internal consistency. The key HMBC correlations to look for are:

  • A correlation from the thiazole ring proton to the carbonyl carbon.

  • Correlations from the diazepane protons on the carbon adjacent to the amide nitrogen (N-1) to the same carbonyl carbon.

  Observing these two sets of correlations to the same carbonyl carbon definitively proves the methanone linkage between the two heterocyclic rings, leaving no room for isomeric ambiguity.

Diagram 2: The Logic of Data Integration

Caption: A logical model showing how data from orthogonal techniques converge to a validated structure.

Conclusion

References

• Mass Spectrometry Techniques in Pharmaceutical Analysis: A Pathway to Improved Drug Quality. Pharma Focus America. [Link]

• Principles and Applications of Mass Spectrometry in Pharmaceutical Analysis. Longdom Publishing. [Link]

• Growing Importance of Mass Spectrometry from Drug Discovery through Commercialization and Life Cycle Management. Coriolis Pharma. [Link]

• Application of Mass Spectroscopy in Pharmaceutical and Biomedical Analysis. SciSpace. [Link]

• Understanding the Role of Mass Spectrometry in Drug Discovery and Development. Proteomics & Metabolomics News. [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. Semantic Scholar. [Link]

• Small molecule X-ray crystallography. The University of Queensland, School of Chemistry and Molecular Biosciences. [Link]

• About Small Molecule X-ray Crystallography. Diamond Light Source. [Link]

• Small molecule crystallography. Excillum. [Link]

• Small Molecule X-ray Crystallography. NC State University, METRIC. [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures (PDF). ResearchGate. [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. Escola Superior Agrária - Instituto Politécnico de Bragança. [Link]

• Theoretical NMR correlations based Structure Discussion. PMC, National Center for Biotechnology Information. [Link]

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Georgia State University Sites. [Link]

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Reference standards for 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane

Reference Standards for 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane: Qualification & Analytical Comparison

Executive Summary: The Criticality of Scaffold Integrity

In the high-stakes arena of medicinal chemistry, 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane (CAS: 1016521-32-6) serves as a high-value pharmacophore scaffold. Its structure combines the lipophilic, metabolically stable thiazole ring (common in kinase inhibitors like Dasatinib) with the 1,4-diazepane moiety, a privileged structure for GPCR ligands due to its ability to adopt diverse conformational states.

As a Senior Application Scientist, I often see drug discovery campaigns fail not because of poor hypothesis, but because of "Garbage In, Garbage Out" —using low-quality building blocks that introduce unaccounted impurities or stoichiometric errors. This guide objectively compares the performance of different Reference Standard Grades and Salt Forms of this molecule, providing the experimental protocols necessary to validate them in your lab.

Comparative Analysis: Selecting the Right Standard

The "performance" of a reference standard is defined by its Accuracy (closeness to true value), Stability (resistance to degradation), and Utility (suitability for specific assays).

A. Grade Comparison: Research vs. Primary Reference

Do not assume "95%" is sufficient for structure-activity relationship (SAR) studies. Impurities in diazepane scaffolds often include regioisomers or ring-opened byproducts that can act as false positives.

Feature	Research Grade (RG)	Primary Reference Standard (PRS)	Performance Verdict
Purity Specification	≥ 95% (Area %)	≥ 99.0% (Mass Balance/qNMR)	PRS is required for GMP/GLP tox studies; RG is acceptable for HTS.
Characterization	HPLC-UV, MS only	1H/13C NMR, HPLC-MS, IR, TGA, ROI	PRS provides orthogonal confirmation of identity and salt stoichiometry.
Water/Solvent Content	Often ignored (assumed 0%)	Quantified (KF & GC-HS)	PRS prevents stoichiometric errors. Diazepanes are hygroscopic; ignoring water leads to under-dosing .
Traceability	Vendor COA	NIST/BIPM Traceable	PRS is essential for regulatory filings (IND/NDA).
Cost Efficiency	High (Low upfront cost)	Moderate (High upfront, low risk)	RG has a higher "hidden cost" of failed reactions or false biological data.

B. Form Comparison: Free Base vs. Hydrochloride Salt

The physical form of 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane drastically affects its handling and stability.

Parameter	Free Base	Hydrochloride (HCl) Salt	Scientist's Recommendation
Physical State	Viscous Oil / Waxy Solid	Crystalline Solid	HCl Salt is superior for weighing accuracy.
Stability	Prone to oxidation (N4-position) & CO₂ absorption	Stable, less prone to oxidation	HCl Salt offers longer shelf-life (>2 years vs. 6 months).
Solubility	High in DCM, MeOH; Low in Water	High in Water, DMSO, MeOH	HCl Salt is preferred for biological assays (aqueous buffers).
Hygroscopicity	Moderate	High (Deliquescent if impure)	HCl Salt requires desiccated storage but is thermodynamically more stable.

Experimental Validation Protocols

To ensure the integrity of your standard, you must validate it internally. Relying solely on a vendor COA is a risk.

Protocol 1: Orthogonal Identity Verification (NMR + MS)

Objective: Confirm the structure and rule out regioisomeric impurities (e.g., acylation at N4 instead of N1).

• Sample Prep: Dissolve 5 mg of standard in 600 µL DMSO-d6 (preferred over CDCl3 to prevent salt disproportionation).

• 1H NMR Acquisition: Acquire at 400 MHz minimum.

  • Key Diagnostic Signal: Look for the Thiazole C2-H singlet around 8.9 - 9.1 ppm .

  • Diazepane Ring:[1][2][3] Multiplets at 1.8 - 3.8 ppm . Broadening indicates conformational exchange; heating to 340K may sharpen peaks.

• LC-MS Confirmation:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

  • Gradient: 5% B to 95% B over 5 min.

  • Target Mass: [M+H]+ = 226.1 m/z (Free Base).

Protocol 2: Purity Assessment via HPLC-UV (System Suitability)

Objective: Quantify organic impurities.

• Mobile Phase Preparation:

  • Buffer: 10 mM Ammonium Acetate, pH 4.5 (Balances retention of basic amine).

  • Organic: Acetonitrile.

• Method Parameters:

  • Flow Rate: 0.5 mL/min.

  • Detection: 254 nm (Thiazole max) and 210 nm (Universal).

  • Temp: 40°C.

• Acceptance Criteria:

  • Main Peak Retention Time: ~2.5 - 3.5 min.

  • Tailing Factor: < 1.5 (Critical for secondary amines).

  • Impurity Limits: No single impurity > 0.5%.

Visualizing the Analytical Workflow

The following diagram illustrates the decision matrix for qualifying this reference standard in a drug discovery setting.

Figure 1: Analytical Decision Tree for Qualifying 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane. This workflow ensures that only material meeting specific grade requirements enters the testing pipeline.

Mechanistic Insight: Stability & Degradation

Understanding how this molecule fails is crucial for storage.

• Amide Hydrolysis: Under strongly acidic or basic conditions, the amide bond between the thiazole and diazepane can hydrolyze, releasing 4-methyl-1,3-thiazole-5-carboxylic acid and 1,4-diazepane .

  • Detection: Monitor for the carboxylic acid peak (early eluting on RP-HPLC).

• N-Oxidation: The secondary amine (N4) of the diazepane ring is susceptible to oxidation by peroxides (common in aged PEG or Tween excipients), forming an N-oxide .

  • Prevention: Store under Nitrogen/Argon at -20°C.

Figure 2: Primary degradation pathways. The secondary amine is the "weak link" regarding oxidation, while the amide bond is sensitive to extreme pH.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 18072105, 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane. Retrieved from [Link]

• Bentham Science (1996). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. J. Med. Chem. Retrieved from [Link]

Sources

• 1. 1-(3-PHENYL-1,2,4-THIADIAZOL-5-YL)-1,4-DIAZEPANE | CAS 306934-71-4 [matrix-fine-chemicals.com]
• 2. chemscene.com [chemscene.com]
• 3. 1-(3-Methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane | C8H14N4S | CID 54595871 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Kinase Selectivity: The Emergence of the Thiazole-Diazepane Scaffold

Introduction: The Quest for Precision in Kinase Inhibition

Protein kinases, orchestrators of a vast array of cellular signaling pathways, have become one of the most critical target classes in modern drug discovery, particularly in oncology.[1][2] The human kinome comprises over 500 members, many of which share significant structural homology within their ATP-binding sites. This similarity presents a formidable challenge: designing small molecule inhibitors that selectively modulate a single desired kinase without engaging a host of unintended off-targets.[3] Such off-target activity can lead to toxicity or unexpected pharmacological effects, potentially derailing an otherwise promising therapeutic candidate.[4]

The thiazole ring is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous approved kinase inhibitors, including the blockbuster drugs Dasatinib and Dabrafenib.[5][6] Its utility stems from its ability to form key hydrogen bond interactions within the kinase hinge region, mimicking the adenine moiety of ATP.[1][5] However, the core thiazole scaffold alone is often insufficient to guarantee selectivity. Consequently, medicinal chemists are increasingly exploring the fusion or decoration of the thiazole nucleus with more complex heterocyclic systems to probe unique, less-conserved regions of the kinase active site.

This guide provides an in-depth analysis of one such strategy: the use of a thiazole-diazepane scaffold . We will explore the rationale behind its design, the experimental methodologies used to characterize its selectivity, and present a comparative analysis using a key case study. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and apply advanced scaffold design principles for achieving superior kinase inhibitor selectivity.

Part 1: Methodologies for High-Throughput Kinase Selectivity Profiling

To objectively compare the performance of any kinase inhibitor, a robust and reproducible screening methodology is paramount. The goal of selectivity profiling is to quantify the inhibitory activity of a compound against a broad panel of kinases, thereby generating a "fingerprint" of its biological interactions.

The Causality Behind Assay Choice

The choice of assay technology is a critical first step. While numerous formats exist, luminescence-based ATP-depletion assays are widely adopted in high-throughput screening (HTS) for their sensitivity, broad applicability, and homogenous "add-and-read" format.[7] The fundamental principle is that as a kinase transfers phosphate from ATP to a substrate, ATP is consumed. The remaining ATP can be quantified using a luciferase/luciferin reaction, where the amount of light produced is inversely proportional to kinase activity.

A crucial parameter in these assays is the concentration of ATP. For determining ATP-competitive inhibitor potency (IC50 values), the ATP concentration should be set at or near the Michaelis constant (Km) for each specific kinase.[3] This ensures a balanced competition between the inhibitor and the natural substrate, providing a standardized and physiologically relevant measure of potency that can be compared across different kinases.

Experimental Protocol: Luminescence-Based Kinase Assay (ADP-Glo™ Model)

The following protocol provides a self-validating system for assessing kinase inhibition. It includes controls for basal activity (no inhibitor) and complete inhibition, allowing for the calculation of a Z'-factor to validate assay quality.[8]

Reagent Preparation:

• 1X Kinase Reaction Buffer: Prepare a buffer suitable for the kinase of interest (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).[9]

• Kinase Stock: Dilute the kinase enzyme to a 5X working concentration in an appropriate enzyme dilution buffer. The final concentration should be empirically determined to produce a signal within the linear range of the assay.[10]

• Substrate/ATP Mix: Prepare a 5X solution containing the specific peptide or protein substrate and ATP at its Km concentration for the target kinase.

• Compound Plates: Prepare serial dilutions (e.g., 11-point, 3-fold dilutions) of the test compounds (e.g., thiazole-diazepane derivatives) in 100% DMSO. Then, dilute these into the assay buffer to create a 5X final concentration plate.

• ADP-Glo™ Reagents: Reconstitute the ADP-Glo™ Reagent and Kinase Detection Reagent according to the manufacturer's instructions (Promega).[7]

Assay Procedure (384-well Plate Format):

• Compound Dispensing: Add 2 µL of the 5X test compound solution to the appropriate wells of a 384-well assay plate. For controls, add 2 µL of buffer with DMSO (0% inhibition) and 2 µL of a known broad-spectrum inhibitor or buffer without enzyme (100% inhibition).

• Enzyme Addition: Add 4 µL of the 5X kinase solution to all wells except the 100% inhibition controls.

• Reaction Initiation: Add 4 µL of the 5X Substrate/ATP mix to all wells to start the kinase reaction. The total volume is now 10 µL.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes), allowing the enzymatic reaction to proceed.[9]

• Reaction Termination & ATP Depletion: Add 10 µL of ADP-Glo™ Reagent to each well. This stops the kinase reaction and depletes the remaining unconsumed ATP. Incubate for 40 minutes at room temperature.

• Signal Generation: Add 20 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase back into ATP, which is then used by luciferase to generate a luminescent signal. Incubate for 30 minutes at room temperature to stabilize the signal.

• Data Acquisition: Read the luminescence on a compatible plate reader. The signal is directly proportional to the amount of ADP produced and thus, the kinase activity.

Kinase Screening Workflow

The following diagram illustrates a typical workflow for high-throughput kinase selectivity profiling.

Caption: High-throughput kinase selectivity profiling workflow.

Part 2: A Case Study in Selectivity Enhancement: Thiazole-Pyrimidine Scaffolds with a 1,4-Diazepane Moiety

To illustrate the power of scaffold modification, we will examine a series of 2,4,5-trisubstituted pyrimidine inhibitors that incorporate a thiazole ring. Research in this area has demonstrated that the introduction of a bulky, seven-membered 1,4-diazepane ring can dramatically and rationally improve selectivity for Cyclin-Dependent Kinase 9 (CDK9) over the closely related CDK2.[9]

The Rationale: Exploiting Subtle Pocket Differences

CDK9 and CDK2 are both members of the CMGC group of serine/threonine kinases and share high sequence homology in their active sites. However, subtle differences exist. The ATP binding pocket in CDK9 is both larger and more hydrophobic than that of CDK2.[9] This structural variance provides a crucial opportunity for achieving selectivity. The design hypothesis was that introducing a larger, conformationally flexible moiety at a specific vector on the inhibitor scaffold could be sterically accommodated by the larger CDK9 pocket but would clash with the more constrained pocket of CDK2. The 1,4-diazepane ring was chosen to test this hypothesis.

Comparative Selectivity Data

The data below compares two highly similar compounds from the study. Compound A features a smaller piperazine ring, while Compound B incorporates the larger 1,4-diazepane ring at the same position. The inhibitory activity (IC50) was measured against both CDK9/cyclinT1 and CDK2/cyclinA.

Compound ID	R-Group Moiety	CDK9/cycT1 IC50 (nM)	CDK2/cycA IC50 (nM)	Selectivity Fold (CDK2/CDK9)
A	N-methylpiperazine	15	220	~15
B	N-methyl-1,4-diazepane	9	>1400	>156
Data synthesized from a study on CDK9 inhibitors.[9]

The results are striking. The simple substitution of a piperazine with a diazepane ring (Compound B ) maintained high potency against the primary target, CDK9, while simultaneously reducing its activity against CDK2 by over 6-fold. This resulted in a greater than 10-fold enhancement in selectivity, validating the initial structure-based design hypothesis.[9]

Structure-Activity Relationship (SAR) and Mechanistic Causality

The key to this selectivity lies in the interaction between the inhibitor and the distinct topographies of the two kinase active sites.

• Hinge Binding: The core pyrimidine-aniline structure establishes the foundational interactions with the kinase hinge region, anchoring the molecule in the ATP pocket.

• Gatekeeper Interaction: The thiazole ring and its substituents probe the area around the "gatekeeper" residue (a key determinant of pocket size and inhibitor selectivity). In this series, a methyl group on the thiazole was found to be optimal.[9]

• Selectivity Pocket: The diazepane ring projects into the larger, more accommodating hydrophobic pocket of CDK9. In CDK2, this same region is smaller, leading to a steric clash that prevents high-affinity binding. The hydrogen bond donor on the aniline linker was also found to be critical for maintaining this selective orientation.[9]

The following diagram illustrates the key structural features of the thiazole-diazepane scaffold and their roles in achieving kinase selectivity.

Caption: Key pharmacophoric elements of a thiazole-diazepane inhibitor.

Note: The above DOT script uses an external image. For local rendering, replace the URL with a path to a chemical structure image of the described scaffold.

Part 3: Broader Applications and Alternative Thiazole-Fused Scaffolds

The principle of using fused or bulky heterocyclic systems to gain selectivity is not limited to the diazepane scaffold. The thiazole core has been successfully integrated into a variety of other ring systems to target different kinases. This demonstrates the modularity and versatility of the thiazole scaffold in kinase inhibitor design.

One notable example is the thiazolo[5,4-b]pyridine scaffold. Derivatives of this core structure have been developed as potent and selective inhibitors of several distinct kinases, including:

• c-KIT: A receptor tyrosine kinase implicated in gastrointestinal stromal tumors (GIST). Thiazolo[5,4-b]pyridine derivatives have shown efficacy against imatinib-resistant c-KIT mutants.[2][11]

• Phosphoinositide 3-kinase (PI3K): A family of lipid kinases central to cell growth and survival pathways. Specific thiazolo[5,4-b]pyridines have demonstrated nanomolar potency against PI3K isoforms.

Fused Thiazole Scaffold	Primary Kinase Target(s)	Therapeutic Area
Thiazole-Pyrimidine-Diazepane	CDK9	Oncology
Thiazolo[5,4-b]pyridine	c-KIT, PI3K	Oncology
Aminothiazole	Aurora Kinases	Oncology
Thiazole-Hydrazone	Akt, VEGFR-2	Oncology

This comparative data underscores a critical principle in modern drug design: achieving selectivity is often an exercise in exploiting subtle topological differences between kinase active sites. By appending moieties like diazepane or fusing the core into more rigid systems like thiazolopyridine, chemists can create inhibitors that extend beyond the highly conserved hinge region to engage these unique "selectivity pockets."

Conclusion and Future Directions

The selectivity profile of a kinase inhibitor is a primary determinant of its ultimate clinical success. While the thiazole scaffold remains a cornerstone of kinase inhibitor design, its true power is unlocked through intelligent modification and elaboration. The thiazole-diazepane scaffold serves as a compelling example of how structure-based design can rationally transform a promiscuous inhibitor into a highly selective one by exploiting minor differences between kinase targets.

The experimental data clearly demonstrates that the addition of the seven-membered diazepane ring can confer over 150-fold selectivity for CDK9 over CDK2, a feat not achievable with smaller cyclic substituents.[9] This strategy of using larger, more complex heterocyclic systems to probe less-conserved regions of the kinome is a promising avenue for future research. As our understanding of the structural nuances of the human kinome deepens, we can expect the development of even more sophisticated and exquisitely selective thiazole-based inhibitors for the next generation of targeted therapies.

References

• Recent studies on protein kinase signaling inhibitors based on thiazoles: review to d
• Structure-based design of highly selective 2,4,5-trisubstituted pyrimidine CDK9 inhibitors as anti-cancer agents. (n.d.). ORCA.

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• Recent Patents on Thiazole Derivatives Endowed with Antitumor Activity. (2025). ResearchGate. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane

For professionals engaged in the dynamic fields of research, discovery, and drug development, the responsible management of chemical compounds is a cornerstone of laboratory safety, environmental stewardship, and regulatory adherence. This document provides an in-depth, procedural guide for the proper disposal of 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane. While a specific Safety Data Sheet (SDS) for this novel compound is not extensively available, the protocols herein are synthesized from the known chemical properties of its constituent functional groups—the thiazole and diazepane moieties—and are grounded in established hazardous waste management principles set forth by regulatory bodies such as the Environmental Protection Agency (EPA).

Pre-Disposal Hazard Assessment and Safety Protocols

Before initiating any disposal procedure, a thorough understanding of the potential hazards is paramount. The chemical structure of 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane contains sulfur and nitrogen atoms, which can form toxic oxides (SOx, NOx) upon combustion. Thiazole derivatives, as a class, may exhibit toxicological properties and can cause irritation to the skin and eyes.[1][2] Therefore, treating this compound with a high degree of caution is a critical first step.

Personal Protective Equipment (PPE)

All personnel handling this compound, whether in pure form or in solution, must be equipped with appropriate PPE to mitigate exposure risks.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or a full-face shield meeting NIOSH (US) or EN 166 (EU) standards.	Protects against accidental splashes of solutions or contact with airborne solid particulates.
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber), inspected for integrity before each use.	Prevents direct skin contact. Proper glove removal technique is essential to avoid secondary contamination.[3]
Body Protection	A standard laboratory coat, long-sleeved attire, and closed-toe shoes are mandatory.	Minimizes the risk of skin exposure from spills or splashes.
Respiratory Protection	Use only in a well-ventilated area or under a chemical fume hood.[4]	Prevents inhalation of dust or aerosols, which is a primary route of exposure for powdered compounds.

The Disposal Workflow: A Step-by-Step Protocol

The disposal of 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane must be managed as a hazardous waste stream. This is a precautionary measure rooted in the principle of assuming a compound is hazardous until proven otherwise.

Step 1: Waste Segregation at the Point of Generation

Proper segregation is the most critical step to prevent inadvertent and dangerous chemical reactions. Never mix this compound's waste stream with other incompatible waste types.[5]

• Solid Waste:

  • Collect unused or expired solid 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane, along with any contaminated consumables (e.g., weigh boats, pipette tips, gloves, absorbent paper), in a dedicated hazardous waste container.[1]

  • The container must be constructed of a compatible material, such as high-density polyethylene (HDPE), and feature a secure, leak-proof lid.[6]

• Liquid Waste:

  • Collect all solutions containing 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane in a separate, clearly labeled hazardous liquid waste container.[7]

  • Do not mix with other waste streams, particularly strong acids, bases, or oxidizing agents, to prevent exothermic reactions or the release of toxic gases.

• Sharps Waste:

  • Any contaminated sharps, such as needles, syringes, or broken glassware, must be disposed of immediately in a designated, puncture-proof sharps container.[1]

Step 2: Proper Labeling of Waste Containers

Accurate and detailed labeling is a legal requirement under the Resource Conservation and Recovery Act (RCRA) and is vital for the safety of all personnel who may handle the container.[8]

Each container must be labeled with a hazardous waste tag that includes the following information:

• The words "Hazardous Waste" prominently displayed.[9]

• The full chemical name: "1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane" . Avoid using abbreviations or chemical formulas.[9]

• A complete list of all components in the container, including solvents, with their approximate percentages or concentrations.[5]

• The date on which waste was first added to the container (the accumulation start date).[8]

• Clear indication of the associated hazards (e.g., "Toxic," "Irritant").[7]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Designated SAAs are crucial for the safe, temporary storage of hazardous waste within the laboratory.[5]

• Store sealed and labeled waste containers in a designated SAA that is near the point of waste generation and under the control of laboratory personnel.[9]

• The SAA should be in a well-ventilated, secure location away from general laboratory traffic.

• Ensure secondary containment (such as a spill tray) is used to capture any potential leaks.[6]

• Segregate containers within the SAA based on compatibility. For instance, keep this waste stream separate from acids and bases.[5]

Step 4: Final Disposal Coordination

The ultimate disposal of chemical waste must be handled by trained professionals.

• Once a waste container is 90% full, or within one year of the accumulation start date (whichever comes first), arrange for its removal.[5][9]

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[1]

• Provide the EHS coordinator with a complete and accurate description of the waste to ensure it is transported and disposed of in compliance with all federal, state, and local regulations.[10] The likely final disposal method for this type of organic compound is high-temperature incineration at a licensed facility.

The following diagram illustrates the mandated disposal workflow.

Caption: Disposal Workflow for Chemical Waste.

Emergency Procedures: Accidental Release and Spills

In the event of a spill, a swift and systematic response is necessary to protect personnel and the environment.[3]

• Evacuate and Alert: Immediately notify all personnel in the vicinity and evacuate the immediate area. Restrict access to the spill zone.[7]

• Don PPE: Before attempting any cleanup, don the full PPE as detailed in Section 1.1.

• Contain the Spill:

  • For solid spills , carefully sweep or scoop the material to avoid generating dust. Place it directly into the designated solid hazardous waste container.

  • For liquid spills , cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[7] Do not use combustible materials like paper towels.

• Cleanup and Decontamination:

  • Collect the absorbent material and place it in a sealed bag or container, which must then be disposed of as solid hazardous waste.[7]

  • Decontaminate the spill area and any non-disposable equipment with a suitable solvent (e.g., ethanol or isopropanol), followed by a thorough wash with soap and water. All cleaning materials (wipes, etc.) must also be collected as hazardous waste.[1]

• Report the Incident: Report the spill to your laboratory supervisor and your institution's EHS office, following established institutional protocols.[7]

By adhering to these rigorous, evidence-based procedures, researchers and scientists can ensure the safe and compliant disposal of 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane, thereby upholding their commitment to a safe and sustainable laboratory environment.

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Definitive Guide to Personal Protective Equipment for Handling 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane

This document provides essential safety protocols and procedural guidance for researchers, scientists, and drug development professionals handling 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane (PubChem CID: 18072105)[1]. As a novel compound, specific toxicological data is not available. Therefore, this guide is built upon the foundational principle of treating all new chemical entities as potentially hazardous, with safety measures derived from the analysis of its structural motifs and authoritative laboratory safety standards.[2][3]

Hazard Analysis: A Precautionary Approach

Given the absence of a specific Safety Data Sheet (SDS), a robust hazard assessment must be inferred from the compound's constituent functional groups: a substituted thiazole and a 1,4-diazepane ring. This analysis forms the basis for all subsequent personal protective equipment (PPE) recommendations.

• Thiazole Moiety: The thiazole ring is a common scaffold in pharmacologically active compounds, known for a wide spectrum of biological activities, including antibacterial and anti-inflammatory effects.[4][5] This bioactivity implies that the compound can interact with physiological systems, making it crucial to prevent direct exposure. Studies on some thiazole derivatives have indicated potential toxicity at higher doses, underscoring the need for caution.

• 1,4-Diazepane Moiety: As a cyclic diamine derivative, the 1,4-diazepane ring system imparts basic properties to the molecule. Analogous small-molecule amines and their derivatives can be corrosive or irritating to the skin and eyes and may act as respiratory irritants.[6] Safety data for similar structures, such as diazepam, list potential for skin irritation and other health effects.[7]

Risk Assessment and Control Workflow

Effective safety management begins with a systematic risk assessment. The Occupational Safety and Health Administration (OSHA) mandates that employers assess workplace hazards to determine the appropriate PPE.[8][9][10] The following workflow should be applied to all procedures involving this compound.

Caption: Risk assessment and control cycle for handling novel chemicals.

The level of risk associated with handling this compound depends on the scale and nature of the operation.

Operational Task	Quantity	Risk Level	Justification
Weighing Solid	< 1 g	Medium	Potential for dust generation and inhalation.
Preparing Stock Solutions	< 100 mL	Medium	Risk of splashes and direct skin/eye contact.
Running Reactions	Any Scale	Medium to High	Increased handling time, potential for splashes, and unknown reaction hazards.
Purification (Chromatography)	Any Scale	High	Handling larger volumes of solutions, increased risk of leaks and splashes.
Handling Large Quantities	> 5 g	High	Increased potential for significant exposure during a spill or accident.
Spill Cleanup	Any Spill	High	Uncontrolled exposure scenario requiring maximum protection.

Tiered PPE Protocol

Based on the risk assessment, the following tiered PPE protocols are mandatory. All PPE must meet standards set by the National Institute for Occupational Safety and Health (NIOSH) or the American National Standards Institute (ANSI).[8]

PPE Category	Tier 1: Minimum PPE (Low-Risk Area)	Tier 2: Standard Operations (Medium-Risk)	Tier 3: High-Hazard Operations (High-Risk)
Body Protection	Standard lab coat	Chemical-resistant lab coat	Chemical-resistant apron over lab coat
Hand Protection	N/A (No direct handling)	Nitrile gloves (double-gloving recommended)	Heavy-duty nitrile or butyl rubber gloves
Eye/Face Protection	ANSI Z87.1-compliant safety glasses[11]	Chemical splash goggles	Goggles worn with a full-face shield[11]
Respiratory Protection	Not required	Work in a certified chemical fume hood	NIOSH-approved respirator (e.g., N95 for powders) or work in a fume hood
Foot Protection	Closed-toe shoes	Closed-toe shoes	Chemical-resistant shoe covers may be required

Procedural Guides: Ensuring Safe Application

Correctly using PPE is as important as selecting it. The following protocols provide step-by-step guidance for critical safety procedures.

Protocol: PPE Donning and Doffing Sequence

Cross-contamination often occurs during the removal of PPE. Following a strict sequence is critical to prevent exposure.

Caption: Standardized sequence for donning and doffing PPE.

Protocol: Emergency Spill Management

• Alert Personnel: Immediately notify others in the area.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate immediately.

• Don PPE: Before attempting cleanup, don Tier 3 PPE: a chemical-resistant apron, butyl rubber gloves, chemical splash goggles, a face shield, and a respirator if the material is powdered or volatile.

• Contain: Use a chemical spill kit with an appropriate absorbent material to contain the spill. Cover the spill with the absorbent, working from the outside in.

• Collect: Carefully sweep the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste according to institutional guidelines.

Disposal and Decontamination Plan

Proper disposal is a critical final step in the chemical handling process.

• Single-Use PPE: All disposable PPE, including gloves, shoe covers, and aprons, that comes into contact with 1-(4-Methyl-1,3-thiazole-5-carbonyl)-1,4-diazepane must be disposed of in a designated hazardous waste container. Do not discard in the regular trash.

• Reusable PPE: Goggles, face shields, and any reusable equipment must be thoroughly decontaminated after use. Wipe down with 70% ethanol or another appropriate solvent, followed by a thorough wash with soap and water.

• Contaminated Clothing: If personal clothing becomes contaminated, remove it immediately while under a safety shower and launder it separately from other clothing.[12]

By adhering to this comprehensive guide, researchers can significantly mitigate the risks associated with handling this novel chemical, ensuring a safe and controlled laboratory environment. This protocol should be incorporated into your laboratory's Chemical Hygiene Plan (CHP) as required by OSHA's Laboratory Standard (29 CFR 1910.1450).[13][14]

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